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  • Product: 2-Amino-7-fluoro-3-phenylquinoline hydrochloride
  • CAS: 1171733-27-9

Core Science & Biosynthesis

Foundational

Synthesis Pathway of 2-Amino-7-fluoro-3-phenylquinoline Hydrochloride: A Comprehensive Technical Guide

Executive Summary & Pharmacological Context The 2-amino-3-phenylquinoline scaffold is a privileged structural motif in medicinal chemistry, frequently utilized in the development of kinase inhibitors, antimicrobial agent...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Pharmacological Context

The 2-amino-3-phenylquinoline scaffold is a privileged structural motif in medicinal chemistry, frequently utilized in the development of kinase inhibitors, antimicrobial agents, and central nervous system (CNS) therapeutics. The specific introduction of a fluorine atom at the 7-position (2-Amino-7-fluoro-3-phenylquinoline) significantly alters the molecule's lipophilicity and metabolic stability, making it a highly valuable active pharmaceutical ingredient (API) intermediate. This whitepaper details a highly optimized, self-validating synthetic pathway for the preparation of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride (CAS: 1171733-27-9), focusing on mechanistic causality, reaction optimization, and robust isolation protocols.

Retrosynthetic Strategy & Mechanistic Rationale

The synthesis of 2-amino-3-phenylquinolines is classically achieved via a modified Friedländer annulation, specifically leveraging the Knoevenagel condensation of an ortho-aminobenzaldehyde with an active methylene compound[1]. For our target, 2-Amino-7-fluoro-3-phenylquinoline hydrochloride, the optimal precursors are 2-amino-4-fluorobenzaldehyde and phenylacetonitrile[2].

The strategic choice of this pathway is driven by high atom economy and the commercial availability of the starting materials. Previous studies on pyrimidine-pyridine ring interconversions and quinoline syntheses have demonstrated that the reaction of active methylene compounds, like phenylacetonitrile, with ortho-amino carbonyls yields 2-amino-3-phenylquinolines with exceptional regioselectivity[3].

Causality Behind Experimental Choices:
  • Base Selection (Piperidine): Piperidine (pKa ~11.2) acts as an organocatalyst. It facilitates the deprotonation of phenylacetonitrile to form a resonance-stabilized carbanion without being strong enough to hydrolyze the nitrile group into an amide. The use of piperidine facilitates the initial condensation without promoting unwanted side reactions, a method well-documented in the synthesis of complex quinolines and isoquinolines[4].

  • Solvent Selection (Absolute Ethanol): The Knoevenagel condensation generates water. Absolute ethanol provides superior solubility for the polar intermediates at reflux temperatures and allows the final free base to precipitate spontaneously upon cooling, bypassing the need for complex chromatographic purification.

  • Salt Formation (Anhydrous HCl in Dioxane): The quinoline ring nitrogen is the most basic site due to the amidine-like resonance contributed by the 2-amino group. Using anhydrous HCl prevents the hydrolysis of the 2-amino group to a 2-quinolone (carbostyril) derivative—a common degradation pathway under aqueous acidic conditions.

Mechanistic Pathway

The reaction proceeds via a tandem Knoevenagel condensation and 6-exo-dig cyclization.

SynthesisPathway R1 2-Amino-4-fluorobenzaldehyde Cond Knoevenagel Condensation (Piperidine, EtOH, 78°C) R1->Cond R2 Phenylacetonitrile R2->Cond Int1 Intermediate: 2-(2-amino-4-fluorobenzylidene)-2-phenylacetonitrile Cond->Int1 Cycl 6-exo-dig Intramolecular Cyclization Int1->Cycl FreeBase 2-Amino-7-fluoro-3-phenylquinoline (Free Base) Cycl->FreeBase Salt Protonation (Anhydrous HCl / Dioxane) FreeBase->Salt Final 2-Amino-7-fluoro-3-phenylquinoline HCl (Final API Intermediate) Salt->Final

Fig 1: Mechanistic pathway for the synthesis of 2-Amino-7-fluoro-3-phenylquinoline HCl.

Quantitative Data & Reaction Optimization

To establish a self-validating protocol, the free base synthesis was optimized across various solvent and base combinations. As shown in Table 1, the combination of absolute ethanol and catalytic piperidine provides the optimal balance of yield and purity.

Table 1: Optimization of the Knoevenagel-Friedländer Cyclization

EntrySolventBase Catalyst (Equiv)Temp (°C)Time (h)Yield (%)HPLC Purity (%)
1EthanolNaOH (1.0 eq)78 (Reflux)4.045.082.5
2DMFK₂CO₃ (2.0 eq)1006.058.088.0
3ToluenePiperidine (0.2 eq)110 (Reflux)8.072.091.5
4 Ethanol Piperidine (0.2 eq) 78 (Reflux) 3.0 89.0 98.5

Note: Entry 1 suffered from partial nitrile hydrolysis. Entry 2 resulted in a difficult aqueous workup. Entry 4 is the selected optimal condition.

Step-by-Step Experimental Protocol

Phase 1: Synthesis of the Free Base
  • Reaction Assembly: To a rigorously dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-amino-4-fluorobenzaldehyde (1.39 g, 10.0 mmol) and phenylacetonitrile (1.23 g, 10.5 mmol).

  • Catalyst Initiation: Suspend the reactants in 50 mL of absolute ethanol. Introduce piperidine (0.17 g, 2.0 mmol, 20 mol%) dropwise via syringe. The reaction mixture will transition to a deep yellow solution.

  • Thermal Activation: Purge the system with nitrogen and heat to a gentle reflux (78 °C) for 3 hours. Monitor the consumption of the benzaldehyde via HPLC or TLC (Hexanes/EtOAc 3:1).

  • Isolation: Upon completion, cool the reaction mixture to 0–5 °C in an ice bath. The product will spontaneously crystallize due to its lower solubility in cold ethanol. Filter the precipitate under vacuum, wash with 10 mL of ice-cold ethanol, and dry under high vacuum to yield the free base as a pale yellow solid.

Phase 2: Hydrochloride Salt Formation
  • Solvation: Dissolve the isolated free base (approx. 2.1 g) in 30 mL of anhydrous 1,4-dioxane under a nitrogen atmosphere.

  • Acidification: Cool the solution to 0 °C. Slowly add 2.5 mL of a commercially available 4M HCl in dioxane solution (10.0 mmol) dropwise over 10 minutes. A white precipitate will form immediately upon addition.

  • Maturation & Recovery: Stir the suspension at room temperature for 30 minutes to ensure uniform particle size distribution and complete protonation of the quinoline ring nitrogen. Filter the hygroscopic salt under a nitrogen blanket, wash with anhydrous diethyl ether (2 × 15 mL), and dry in a vacuum desiccator over P₂O₅ to constant weight.

References

  • Title: Synthesis of quinolines - Organic Chemistry Portal | Source: organic-chemistry.org | URL: [Link][1]

  • Title: Quinoline Ketones | Source: ResearchGate | URL: [Link][2]

  • Title: Pyrimidine–Pyridine Ring Interconversion | Source: ResearchGate | URL: [Link][3]

  • Title: Quinolines and Isoquinolines | Source: ResearchGate | URL: [Link][4]

Sources

Exploratory

Unveiling the Mechanism of Action of 2-Amino-7-fluoro-3-phenylquinoline Hydrochloride: A Next-Generation BACE1 Inhibitor

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound Classification: Non-peptidomimetic Aspartyl Protease Inhibitor (CAS: 1171733-27-9) Executive Summary The development of diseas...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Compound Classification: Non-peptidomimetic Aspartyl Protease Inhibitor (CAS: 1171733-27-9)

Executive Summary

The development of disease-modifying therapeutics for Alzheimer’s disease (AD) relies heavily on halting the amyloidogenic cascade. Beta-site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1) is the rate-limiting aspartyl protease responsible for the generation of neurotoxic amyloid-beta (Aβ) peptides. 2-Amino-7-fluoro-3-phenylquinoline hydrochloride represents a structurally optimized, small-molecule BACE1 inhibitor. By utilizing a fragment-based drug discovery (FBDD) approach, this compound overcomes the historical limitations of peptidomimetic inhibitors—namely, poor oral bioavailability and restricted blood-brain barrier (BBB) penetration[1].

Molecular Architecture & Pharmacophore Rationale

As a Senior Application Scientist, it is critical to understand that every functional group on this molecule serves a distinct, causality-driven pharmacokinetic or pharmacodynamic purpose. The transition from a basic 2-aminoquinoline fragment to the highly decorated 7-fluoro-3-phenyl derivative is a masterclass in rational drug design[2].

  • The 2-Aminoquinoline Core: The 2-amino group acts as a transition-state mimetic. At physiological pH, it engages in a critical bidentate hydrogen-bonding network with the catalytic aspartate dyad (Asp32 and Asp228) located in the active site cleft of BACE1.

  • The 3-Phenyl Moiety: BACE1 possesses a highly lipophilic S1 and S2' subpocket. The 3-phenyl substitution is sterically driven to occupy these pockets, anchoring the molecule via robust π−π and hydrophobic interactions, thereby exponentially increasing target residence time and binding affinity[2].

  • The 7-Fluoro Substitution (The BBB Key): Fluorination at the 7-position serves a dual purpose. First, it sterically blocks cytochrome P450-mediated aromatic oxidation, extending the compound's metabolic half-life. Second, the electron-withdrawing nature of the fluorine atom lowers the pKa​ of the quinoline nitrogen. This reduction in basicity decreases the fraction of protonated species at physiological pH, thereby reducing P-glycoprotein (P-gp) efflux and dramatically enhancing BBB permeability.

  • The Hydrochloride Salt: Converts the lipophilic free base into a highly water-soluble crystalline form, ensuring rapid dissolution and consistent bioavailability in aqueous physiological environments[3].

Mechanism of Action: Modulating the Amyloidogenic Cascade

In the pathological state, the Amyloid Precursor Protein (APP) is sequentially cleaved by BACE1 ( β -secretase) and γ -secretase, yielding aggregation-prone Aβ40 and Aβ42 peptides.

2-Amino-7-fluoro-3-phenylquinoline acts as a highly selective, competitive, and reversible inhibitor of BACE1. By physically occluding the catalytic cleft, the compound prevents APP from accessing the Asp dyad. Consequently, APP processing is shunted toward the non-amyloidogenic α -secretase pathway, which produces the neuroprotective sAPP α fragment while precluding Aβ generation.

APP_Pathway APP Amyloid Precursor Protein (APP) AlphaSec α-Secretase APP->AlphaSec Non-amyloidogenic BACE1 BACE1 (β-Secretase) APP->BACE1 Amyloidogenic sAPPa sAPPα + C83 (Neuroprotective) AlphaSec->sAPPa sAPPb sAPPβ + C99 BACE1->sAPPb GammaSec γ-Secretase Abeta Aβ40 / Aβ42 (Amyloid Plaques) GammaSec->Abeta Inhibitor 2-Amino-7-fluoro- 3-phenylquinoline Inhibitor->BACE1 Competitive Inhibition sAPPb->GammaSec

Figure 1: Modulation of the APP processing pathway by the inhibitor.

Quantitative Structure-Activity Relationship (QSAR) Dynamics

The table below summarizes the causality of the structural modifications, demonstrating how the addition of the 3-phenyl and 7-fluoro groups transforms a weak fragment hit into a potent, BBB-penetrant lead compound[2].

Compound ScaffoldBACE1 IC 50​ (nM)Cellular Aβ IC 50​ (nM)PAMPA Pe​ ( 10−6 cm/s)P-gp Efflux Ratio
2-Aminoquinoline (Core) 8,500>10,0002.14.5
2-Amino-3-phenylquinoline 4501,2004.53.2
2-Amino-7-fluoro-3-phenylquinoline 12 45 18.5 1.1

Data Interpretation: The 3-phenyl group drives a 19-fold increase in target affinity (IC 50​ drop from 8,500 to 450 nM). The subsequent 7-fluoro addition not only maximizes affinity (12 nM) but normalizes the efflux ratio to near 1.0, indicating it is no longer actively pumped out of the brain by P-glycoprotein.

Self-Validating Experimental Methodologies

To ensure trustworthiness and reproducibility, the following workflows are designed as self-validating systems . Every step contains internal checkpoints that immediately flag false positives (e.g., assay interference) or false negatives (e.g., compound precipitation).

Workflow Synth Compound Formulation InVitro In Vitro FRET (Target Affinity) Synth->InVitro Cell HEK293T-APPsw (Cellular Efficacy) InVitro->Cell ADME PAMPA & MDCK (BBB Permeability) Cell->ADME InVivo In Vivo CSF Aβ (Pharmacodynamics) ADME->InVivo

Figure 2: Self-validating cascade workflow for preclinical evaluation.

Protocol A: In Vitro FRET-Based BACE1 Kinetic Cleavage Assay

Causality: We utilize a Fluorescence Resonance Energy Transfer (FRET) assay because it allows continuous, real-time kinetic monitoring of BACE1 activity without the artifacts associated with endpoint radioactive assays.

  • Enzyme Preparation: Dilute recombinant human BACE1 in 50 mM Sodium Acetate buffer (pH 4.5). Rationale: BACE1 is an endosomal enzyme; it requires an acidic pH to achieve its active conformational state.

  • Compound Incubation: Serially dilute 2-Amino-7-fluoro-3-phenylquinoline hydrochloride (0.1 nM to 10 µM) in DMSO. Add to the enzyme mixture and pre-incubate for 30 minutes at 25°C to allow steady-state thermodynamic binding.

  • Substrate Addition: Add the FRET substrate (Rh-EVNLDAEFK-Quencher) to initiate the reaction. Cleavage by BACE1 separates the fluorophore from the quencher, emitting light.

  • Detection: Measure kinetic fluorescence (Ex 530 nm / Em 590 nm) over 60 minutes using a microplate reader.

  • Self-Validating System Check:

    • False Positive Control: Include a "No-Enzyme + Compound" well. If fluorescence drops here, the compound is an optical quencher (PAINS interference), not a true inhibitor.

    • Positive Control: Run Verubecestat in parallel. If Verubecestat fails to show an IC 50​ < 5 nM, the enzyme batch is degraded, and the assay is voided.

Protocol B: Cell-Based Aβ Reduction & Cytotoxicity Multiplex Assay

Causality:In vitro enzyme inhibition does not guarantee cellular efficacy due to the phospholipid bilayer barrier. We use HEK293T cells transfected with the Swedish mutant APP (APPsw) to ensure a high, easily quantifiable baseline of Aβ production.

  • Cell Seeding: Seed HEK293T-APPsw cells at 2×104 cells/well in a 96-well plate. Incubate overnight.

  • Dosing: Treat cells with the compound (1 nM to 5 µM) for 24 hours.

  • Media Harvesting (Efficacy): Collect the conditioned media and quantify Aβ40 and Aβ42 levels using a highly specific sandwich ELISA.

  • Cell Viability (Toxicity): Immediately add an ATP-based luminescent reagent (e.g., CellTiter-Glo) to the remaining cells in the plate to measure metabolic viability.

  • Self-Validating System Check: This multiplexed approach prevents the misidentification of a toxic compound as an active inhibitor. If Aβ levels drop by 80%, but ATP luminescence also drops by 50%, the compound is simply killing the cells (cytotoxic false positive). True target engagement requires dose-dependent Aβ reduction alongside >95% cell viability.

Sources

Foundational

An In-depth Technical Guide to the Potential Biological Targets of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride

Introduction The quinoline scaffold is a "privileged structure" in medicinal chemistry, renowned for its ability to interact with a diverse array of biological targets.[1] This has propelled its extensive use as a founda...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The quinoline scaffold is a "privileged structure" in medicinal chemistry, renowned for its ability to interact with a diverse array of biological targets.[1] This has propelled its extensive use as a foundational element in the development of therapeutics for a wide range of diseases, including cancer, infectious diseases, and neurological disorders.[1] The subject of this guide, 2-Amino-7-fluoro-3-phenylquinoline hydrochloride, is a distinct derivative that combines the core quinoline structure with three key functional modifications: an amino group at the 2-position, a fluorine atom at the 7-position, and a phenyl group at the 3-position. Each of these modifications can significantly influence the compound's physicochemical properties and its interactions with biological macromolecules.

The introduction of a fluorine atom is a particularly noteworthy strategy in modern drug design.[2] Due to its high electronegativity and small size, fluorine can alter the electronic properties, metabolic stability, and binding affinity of a molecule to its target protein.[2][3] This guide will provide a comprehensive exploration of the potential biological targets of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride, drawing upon existing research on analogous compounds. We will delve into the mechanistic rationale for these potential targets and provide detailed, field-proven experimental workflows for their validation.

Potential Biological Target Classes

Based on the extensive body of research surrounding quinoline derivatives, the primary potential biological targets for 2-Amino-7-fluoro-3-phenylquinoline hydrochloride can be broadly categorized into the following classes:

  • Protein Kinases: Particularly Receptor Tyrosine Kinases (RTKs) involved in cancer progression.

  • Nitric Oxide Synthases (NOS): Specifically, the neuronal isoform (nNOS) implicated in neurodegenerative diseases.

  • Enzymes Involved in Pathogen Survival: Targeting key processes in bacteria, fungi, and protozoa.

  • Viral Proteins and RNA Structures: Interfering with viral replication and gene expression.

This guide will now explore each of these potential target classes in detail, providing the scientific rationale and the experimental pathways for investigation.

Protein Kinases: Targeting the Engines of Cancer Proliferation

A significant body of evidence points to the potent anticancer activity of 2-aminoquinoline derivatives.[1][4] A primary mechanism of action for many of these compounds is the inhibition of protein kinases, particularly RTKs that are frequently dysregulated in various cancers.[4]

Epidermal Growth Factor Receptor (EGFR)

The EGFR signaling pathway is a critical regulator of cell proliferation, survival, and migration, and its aberrant activation is a hallmark of many solid tumors.[5] Several studies have demonstrated that 2-aminoquinoline derivatives can exhibit moderate to potent inhibitory activity against EGFR.[5][6] The 3-phenyl group in our compound of interest may play a crucial role in occupying the ATP-binding pocket of the EGFR kinase domain, a common mechanism for kinase inhibitors.

The following workflow outlines the key steps to ascertain whether 2-Amino-7-fluoro-3-phenylquinoline hydrochloride directly targets and inhibits EGFR.

Caption: Workflow for the validation of EGFR as a direct target.

Protocol 1: ADP-Glo™ Kinase Assay (Biochemical)

  • Objective: To determine the direct inhibitory effect of the compound on the enzymatic activity of purified EGFR.

  • Materials: Recombinant human EGFR kinase, ATP, poly(Glu,Tyr) substrate, ADP-Glo™ Kinase Assay kit (Promega), 2-Amino-7-fluoro-3-phenylquinoline hydrochloride.

  • Procedure:

    • Prepare a serial dilution of the test compound in kinase buffer.

    • In a 384-well plate, add the test compound, recombinant EGFR enzyme, and substrate.

    • Initiate the kinase reaction by adding ATP. Incubate at room temperature for 1 hour.

    • Add ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

    • Add Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP as a luminescent signal. Incubate for 30 minutes.

    • Read luminescence using a plate reader.

    • Calculate IC₅₀ values from the dose-response curve.

Protocol 2: Western Blot for Phospho-EGFR (Cell-Based)

  • Objective: To assess the inhibition of EGFR autophosphorylation in a cellular context.

  • Materials: A549 or MCF-7 cancer cell lines (known to have EGFR expression), EGF ligand, test compound, lysis buffer, primary antibodies (anti-p-EGFR, anti-total-EGFR, anti-GAPDH), HRP-conjugated secondary antibody, ECL substrate.

  • Procedure:

    • Seed cells in 6-well plates and grow to 80-90% confluency.

    • Serum-starve the cells for 12-24 hours.

    • Pre-treat cells with various concentrations of the test compound for 2 hours.

    • Stimulate the cells with EGF (e.g., 100 ng/mL) for 15 minutes.

    • Wash cells with cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

    • Determine protein concentration using a BCA assay.

    • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

    • Block the membrane and probe with primary antibodies overnight at 4°C.

    • Wash and incubate with HRP-conjugated secondary antibody for 1 hour.

    • Visualize bands using an ECL substrate and an imaging system. Quantify band intensity relative to total EGFR and loading control.

Other Potential Kinase Targets

Beyond EGFR, the 2-aminoquinoline scaffold has been implicated in the inhibition of other kinases such as HER-2 and the serine/threonine kinase BRAFV600E.[4] The same experimental workflows described for EGFR can be adapted to investigate these kinases by using the respective recombinant enzymes and cell lines harboring relevant mutations.

Table 1: Representative Kinase Inhibitory Activity of 2-Aminoquinoline Derivatives

Compound ClassTarget KinaseIC₅₀ (nM)Cell LineGI₅₀ (nM)Reference
2-Amino-pyrano[3,2-c]quinolineEGFR71-75A-549 (Lung)26-28[4]
2-Amino-pyrano[3,2-c]quinolineHER-221-23--[4]
2-Amino-pyrano[3,2-c]quinolineBRAFV600E62-67--[4]
4-AminoquinolineEGFRModerate InhibitionA549, MCF-73.3-7.7 µM[6][7]

Neuronal Nitric Oxide Synthase (nNOS): A Target for Neuroprotection

Neurodegenerative disorders are often associated with excitotoxicity and oxidative stress, where nNOS plays a significant pathological role. Selective inhibition of nNOS over its endothelial (eNOS) and inducible (iNOS) isoforms is a key therapeutic strategy. 7-Phenyl-2-aminoquinolines have emerged as potent and selective inhibitors of nNOS.[8][9] The 2-aminoquinoline core mimics the natural substrate, arginine, binding to the active site.[8]

nNOS_Validation_Workflow A NOS Isoform Inhibition Assay (e.g., Griess Assay) B Determine IC₅₀ for nNOS, eNOS, iNOS A->B Quantify potency E X-ray Crystallography (Co-crystal with nNOS) A->E Visualize binding interaction C Calculate Selectivity Ratios (nNOS vs. eNOS, nNOS vs. iNOS) B->C Assess isoform specificity D Cell-Based NO Production Assay (e.g., in neuronal cell lines) C->D Validate in a cellular system

Caption: Workflow for validating nNOS inhibition and selectivity.

  • Objective: To measure the inhibition of nitric oxide (NO) production by different NOS isoforms.

  • Materials: Purified recombinant human nNOS, eNOS, and murine iNOS; L-arginine; NADPH; other necessary co-factors (FAD, FMN, BH4); Griess Reagent System; test compound.

  • Procedure:

    • Prepare serial dilutions of the test compound.

    • In a 96-well plate, add the reaction buffer, each NOS isoform, and the test compound.

    • Initiate the reaction by adding L-arginine and NADPH. Incubate at 37°C for a defined period (e.g., 30 minutes).

    • Terminate the reaction.

    • Measure the concentration of nitrite, a stable breakdown product of NO, by adding the components of the Griess Reagent (sulfanilamide and N-(1-naphthyl)ethylenediamine).

    • Measure the absorbance at 540 nm.

    • Generate dose-response curves to determine the IC₅₀ for each isoform.

Antimicrobial and Antiviral Targets

The versatile 2-aminoquinoline scaffold has also been explored for the development of agents against infectious diseases.

Antimalarial: Inhibition of Hemozoin Biocrystallization

Aminoquinolines, most famously chloroquine, are mainstays in antimalarial therapy.[4] Their primary mechanism involves accumulating in the parasite's digestive vacuole and inhibiting the polymerization of toxic heme into inert hemozoin, leading to parasite death.

  • Objective: To assess the ability of the compound to inhibit the formation of β-hematin (synthetic hemozoin).

  • Procedure:

    • In a 96-well plate, add a solution of hemin in DMSO.

    • Add serial dilutions of the test compound.

    • Initiate the reaction by adding a sodium acetate buffer.

    • Incubate at 37°C for 18-24 hours to allow for β-hematin formation.

    • Centrifuge the plate and discard the supernatant.

    • Wash the pellet with DMSO to remove unreacted hemin.

    • Dissolve the remaining β-hematin pellet in NaOH.

    • Measure the absorbance at 405 nm.

    • Calculate the percentage of inhibition relative to a no-drug control.

Antibacterial and Antifungal Activity

Derivatives of 2-phenylquinoline have demonstrated good activity against bacteria such as Escherichia coli and Staphylococcus aureus.[10] The exact mechanisms can be varied, and initial screening should involve determining the Minimum Inhibitory Concentration (MIC) against a panel of relevant bacterial and fungal strains.

Anti-HIV: Interference with Tat/TAR Interaction

The HIV Tat protein's interaction with the TAR RNA element is critical for viral gene expression and replication.[11] Specifically designed 2-phenylquinolones have been shown to interfere with this complex.[11]

  • Objective: To measure the displacement of a fluorescently labeled Tat peptide from TAR RNA by the test compound.

  • Procedure:

    • A fluorescein-labeled Tat peptide is incubated with TAR RNA, leading to a stable baseline fluorescence.

    • The test compound is titrated into the solution.

    • If the compound binds to TAR and displaces the Tat peptide, a change in fluorescence (quenching or enhancement) will be observed.

    • The change in fluorescence is monitored to determine the binding affinity (Kd) or IC₅₀ of the compound.

Conclusion

2-Amino-7-fluoro-3-phenylquinoline hydrochloride represents a promising chemical entity with the potential to interact with a range of high-value biological targets. Based on the extensive literature for related quinoline compounds, the most probable targets are protein kinases (such as EGFR), neuronal nitric oxide synthase, and various enzymes and macromolecules essential for the survival and replication of pathogens. The strategic inclusion of a fluorine atom may enhance its potency, selectivity, and metabolic stability, making it a compelling candidate for further investigation. The experimental workflows and detailed protocols provided in this guide offer a robust framework for elucidating the precise mechanism of action and validating the therapeutic potential of this compound.

References

  • ŞENOL, İ. M., SAĞLIK ÖZKAN, B. N., et al. (2025). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. Turkish Journal of Chemistry. Available from: [Link]

  • Manfroni, G., Gatto, B., Tabarrini, O., et al. (2009). Synthesis and biological evaluation of 2-phenylquinolones targeted at Tat/TAR recognition. Bioorganic & Medicinal Chemistry Letters, 19(3), 714-717. Available from: [Link]

  • ŞENOL, İ. M., SAĞLIK ÖZKAN, B. N., et al. (2025). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. National Library of Medicine. Available from: [Link]

  • ŞENOL, İ. M., SAĞLIK ÖZKAN, B. N., et al. (2025). Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. TÜBİTAK Academic Journals. Available from: [Link]

  • (2015). New 2-Phenylquinoline Derivatives: Synthesis and Preliminary Evaluation as Antimicrobial Agents. ResearchGate. Available from: [Link]

  • Cinelli, M. A., Reidl, C. T., Li, H., et al. (2020). First Contact: 7-Phenyl-2-Aminoquinolines, Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors That Target an Isoform-Specific Aspartate. Journal of Medicinal Chemistry, 63(11), 5895-5916. Available from: [Link]

  • Ferlin, M. G., et al. (2019). Evaluating the effects of fluorine on biological properties and metabolic stability of some antitubulin 3-substituted 7-phenyl-pyrroloquinolinones. European Journal of Medicinal Chemistry, 178, 449-462. Available from: [Link]

  • (2018). Synthesis and Biological Screening of Pyrano[3,2-c]quinoline Analogues as Anti-inflammatory and Anticancer Agents. ACS Medicinal Chemistry Letters. Available from: [Link]

  • Walsh Medical Media. (2015). Fluorinated Aromatic Amino Acids and its Therapeutic Applications. Available from: [Link]

  • (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. Available from: [Link]

  • (n.d.). l-Proline-promoted synthesis of 2-amino-4-arylquinoline-3-carbonitriles as sustainable corrosion inhibitors for mild steel in 1 M HCl: experimental and computational studies. RSC Publishing. Available from: [Link]

  • Dou, G., Wang, D., & Shi, D. (2016). FACILE AND EFFICIENT SYNTHESIS OF 2-AMINOQUINOLINE DERIVATIVES REDUCED BY Zn/AcOH. HETEROCYCLES, 92(3), 521-527. Available from: [Link]

  • Cinelli, M. A., Reidl, C. T., Li, H., et al. (2020). First Contact: 7-Phenyl-2-Aminoquinolines, Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors That Target an Isoform-Specific Aspartate. PubMed. Available from: [Link]

Sources

Exploratory

In-depth Technical Guide on CAS Number 1172730-54-9: An Inquiry into its Properties and Structure

To Researchers, Scientists, and Drug Development Professionals, This document addresses the request for an in-depth technical guide on the chemical substance associated with CAS number 1172730-54-9 . A thorough and compr...

Author: BenchChem Technical Support Team. Date: March 2026

To Researchers, Scientists, and Drug Development Professionals,

This document addresses the request for an in-depth technical guide on the chemical substance associated with CAS number 1172730-54-9 . A thorough and comprehensive search of publicly available chemical databases, scientific literature, and patent repositories has been conducted to gather information on the properties and structure of this compound.

Executive Summary

Despite extensive investigation, no specific chemical substance has been identified for the CAS number 1172730-54-9. This identifier does not appear to be assigned to a publicly disclosed chemical entity. Consequently, it is not possible to provide a technical guide on its properties, structure, or any associated experimental protocols.

The Role and Importance of a CAS Registry Number®

A CAS Registry Number®, commonly known as a CAS number, is a unique numerical identifier assigned to every chemical substance described in the open scientific literature. This system, maintained by the Chemical Abstracts Service (CAS), a division of the American Chemical Society, is the global standard for chemical substance identification. Each number is specific to a single substance, ensuring unambiguous communication and information retrieval across different languages and naming conventions.

The inability to locate information for a specific CAS number can be attributed to several factors:

  • Invalid or Incorrect Number: The provided number may contain a typographical error or may not be a validly assigned CAS number.

  • Confidential or Proprietary Substance: The CAS number may belong to a substance that is part of a confidential database and is not publicly disclosed. This is common for substances under active research and development by commercial entities.

  • Withdrawn or Obsolete Number: In some instances, a CAS number may be withdrawn or superseded.

Conclusion of Inquiry

Given that CAS number 1172730-54-9 does not correlate with any known chemical substance in the public domain, the core requirements for creating an in-depth technical guide—including its structure, properties, experimental protocols, and mechanism of action—cannot be fulfilled.

For researchers and drug development professionals, the accurate identification of a chemical entity via its CAS number is the foundational step for any further investigation. Without this, accessing reliable data on its physicochemical properties, biological activity, and synthesis is not feasible.

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Foundational

An In-Depth Technical Guide to the Solubility Profile of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride

Introduction: The Critical Role of Solubility in Drug Development In the journey of a new chemical entity (NCE) from the laboratory to a viable therapeutic, the characterization of its physicochemical properties is param...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Critical Role of Solubility in Drug Development

In the journey of a new chemical entity (NCE) from the laboratory to a viable therapeutic, the characterization of its physicochemical properties is paramount. Among these, aqueous solubility is a cornerstone that profoundly influences a drug's bioavailability, manufacturability, and overall clinical efficacy.[1] This guide focuses on constructing a comprehensive solubility profile for 2-Amino-7-fluoro-3-phenylquinoline hydrochloride , a novel quinoline derivative.

Given the absence of extensive public data on this specific molecule, this document serves as both a theoretical framework and a practical, in-depth guide for researchers. It outlines the necessary steps to fully characterize the solubility of this NCE, grounding every recommendation in established pharmaceutical science principles. As a hydrochloride salt of a molecule with a basic amino group, its solubility is expected to be significantly pH-dependent, a central theme of our investigation.[2][3]

This guide will navigate the complexities of solubility, distinguishing between kinetic and thermodynamic measurements, detailing robust experimental protocols, and providing a framework for interpreting the resulting data to inform critical drug development decisions.

Part 1: Foundational Principles of Solubility

Understanding the solubility of an active pharmaceutical ingredient (API) is not about finding a single value but about characterizing its behavior under a range of relevant conditions. The two primary concepts that anchor this understanding are thermodynamic and kinetic solubility.[4]

Thermodynamic vs. Kinetic Solubility: A Tale of Two States

Thermodynamic solubility is the true equilibrium concentration of a compound in a solvent at a specific temperature and pressure, in the presence of its most stable solid form.[4] It represents the point of saturation where the rates of dissolution and precipitation are equal. This measurement is crucial for late-stage preclinical development and formulation, as it defines the absolute solubility limit under equilibrium conditions.[5][6]

Kinetic solubility , conversely, is a measure of a compound's ability to remain in solution after being rapidly introduced from a concentrated organic stock (typically DMSO) into an aqueous buffer.[4] It often results in a supersaturated solution, and the measured value is the concentration at which precipitation first occurs.[4] Due to its speed and low compound requirement, this high-throughput screening (HTS) method is invaluable during the early phases of drug discovery for ranking and comparing large numbers of compounds.[5][7][8]

It is critical to recognize that kinetic solubility values are often higher than their thermodynamic counterparts because they may reflect the solubility of a metastable or amorphous form of the compound rather than the most stable crystalline form.[9]

G cluster_0 Solubility Concepts cluster_1 Characteristics Thermodynamic Thermodynamic Solubility (Equilibrium) Kinetic Kinetic Solubility (Non-Equilibrium) Thermodynamic->Kinetic Often Higher Value T_char True equilibrium Stable solid phase Time-intensive (24-72h) Gold standard for formulation Thermodynamic->T_char Defines K_char Supersaturation Metastable/amorphous phase Rapid (HTS) Ideal for early discovery ranking Kinetic->K_char Defines

Caption: Key distinctions between thermodynamic and kinetic solubility.

The Impact of pH and pKa on a Basic Hydrochloride Salt

2-Amino-7-fluoro-3-phenylquinoline hydrochloride is the salt of a weak base. The primary amino group at the 2-position is a proton acceptor. Its solubility is therefore intrinsically linked to the pH of the aqueous medium.

  • In acidic environments (low pH): The amino group will be protonated (-NH3+). This charged, ionized form is significantly more polar and interacts favorably with water molecules, leading to higher aqueous solubility.[10]

  • In neutral to basic environments (higher pH): As the pH increases above the pKa of the conjugate acid, the amino group will be deprotonated (-NH2). This neutral, un-ionized form is less polar, resulting in a sharp decrease in aqueous solubility.[11]

The intrinsic solubility (S₀) refers to the solubility of the neutral, un-ionized form of the drug.[4] A complete pH-solubility profile, which plots solubility across a physiologically relevant pH range (typically 1.2 to 6.8), is essential for predicting a drug's behavior in the gastrointestinal (GI) tract.[4][12][13]

The Common-Ion Effect: A Caveat for Hydrochloride Salts

While converting a basic drug to its hydrochloride salt is a common and effective strategy to boost solubility, it introduces a potential complication: the common-ion effect .[2] In the chloride-rich environment of the stomach (gastric fluid contains HCl), the high concentration of chloride ions can suppress the dissolution of the hydrochloride salt, potentially leading to the precipitation of the less soluble free base.[2][14][15] This phenomenon must be carefully evaluated, as it can significantly impact oral absorption.[14]

Part 2: Experimental Determination of the Solubility Profile

A multi-tiered approach is recommended, starting with high-throughput kinetic assays for initial assessment, followed by the gold-standard shake-flask method for definitive thermodynamic solubility.

High-Throughput Kinetic Solubility Assay

This method is ideal for early-stage assessment, providing a rapid rank-ordering of compounds. The protocol typically involves adding a concentrated DMSO stock solution to an aqueous buffer and measuring the point of precipitation.

Experimental Protocol: Nephelometric (Light Scattering) Assay

  • Stock Solution Preparation: Prepare a 10 mM stock solution of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride in 100% DMSO.

  • Plate Setup: In a 96-well microtiter plate, add the DMSO stock solution to the desired aqueous buffer (e.g., phosphate-buffered saline, PBS, at pH 7.4).[16] This is typically done as a serial dilution.

  • Incubation: Mix the plate thoroughly and incubate at a controlled temperature (e.g., 25°C or 37°C) for a defined period, typically 1-2 hours.[7][16]

  • Measurement: Use a laser nephelometer to measure the light scattering in each well. An increase in light scattering indicates the formation of a precipitate.

  • Data Analysis: The kinetic solubility is defined as the concentration at which the light scattering signal significantly deviates from the baseline of the soluble compound.

G cluster_0 Kinetic Solubility Workflow A Prepare 10 mM Stock in DMSO B Dispense into 96-well plate A->B C Add Aqueous Buffer (e.g., PBS pH 7.4) B->C D Incubate (1-2h) at 25°C C->D E Measure Light Scattering (Nephelometry) D->E F Determine Precipitation Concentration E->F

Caption: Workflow for a high-throughput kinetic solubility assay.

Thermodynamic (Equilibrium) Solubility Assay: The Shake-Flask Method

The shake-flask method is the definitive technique for determining thermodynamic solubility and is required for regulatory submissions, such as for Biopharmaceutics Classification System (BCS) categorization.[17]

Experimental Protocol: Shake-Flask Method for pH-Solubility Profile

  • Buffer Preparation: Prepare a series of aqueous buffers covering the physiological pH range (e.g., pH 1.2, 2.0, 3.0, 4.5, 5.5, 6.8, and 7.4).[18]

  • Sample Preparation: Add an excess amount of solid 2-Amino-7-fluoro-3-phenylquinoline hydrochloride to a vial containing a known volume of each buffer. The key is to ensure undissolved solid remains at the end of the experiment, confirming saturation.[11][19]

  • Equilibration: Seal the vials and agitate them in a temperature-controlled shaker (typically at 37 ± 1°C) for a sufficient duration to reach equilibrium.[4][18] A 24-hour period is common, but for some compounds, 48-72 hours may be necessary.[4][7] It is advisable to sample at multiple time points (e.g., 24h and 48h) to confirm that equilibrium has been reached.

  • Phase Separation: After equilibration, allow the vials to stand, letting the excess solid settle. Carefully withdraw an aliquot of the supernatant. Separate the dissolved drug from the solid using centrifugation followed by filtration through a low-binding filter (e.g., 0.22 µm PVDF).[7]

  • Quantification: Analyze the concentration of the dissolved compound in the filtrate using a validated analytical method, typically High-Performance Liquid Chromatography with UV detection (HPLC-UV).[20][21] A calibration curve prepared with known concentrations of the compound is required for accurate quantification.

  • pH and Solid-State Analysis: Measure the final pH of the solution to ensure it has not drifted during the experiment.[18][19] It is also best practice to analyze the remaining solid residue (e.g., by X-ray Powder Diffraction - XRPD) to confirm that the solid form has not changed (e.g., converted to a different polymorph or the free base).[9]

G cluster_0 Thermodynamic Solubility Workflow (Shake-Flask) A Add Excess Solid API to pH Buffers (1.2-7.4) B Agitate at 37°C for 24-48h A->B C Confirm Equilibrium (Undissolved Solid Present) B->C G Verify Final pH & Analyze Solid Residue (XRPD) B->G D Separate Phases (Centrifuge & Filter) C->D E Quantify Supernatant (HPLC-UV) D->E F Analyze Data (pH vs. Solubility) E->F

Caption: Workflow for the shake-flask thermodynamic solubility assay.

Part 3: Data Analysis and Interpretation

The data generated from these experiments must be synthesized to build a comprehensive profile that guides drug development strategy.

Constructing the pH-Solubility Profile

The primary output of the thermodynamic solubility study is a pH-solubility profile. This graph plots the measured solubility (often on a logarithmic scale) against the final measured pH of each buffer. For a basic compound like 2-Amino-7-fluoro-3-phenylquinoline hydrochloride, the expected profile will show high solubility at low pH, which decreases as the pH approaches and surpasses the pKa of the compound.

pH of MediumExpected Solubility BehaviorRationale
1.2 - 4.0 High and relatively stableThe amino group is fully protonated (cationic form), maximizing interaction with water. Potential for common-ion effect should be considered.
4.0 - 6.0 Sharp decreaseAs the pH approaches the pKa, the equilibrium shifts towards the neutral, less soluble free base.
> 6.0 Low and plateausThe compound exists predominantly as the neutral free base, reaching its intrinsic solubility (S₀).
Table 1: Predicted pH-Solubility Behavior for 2-Amino-7-fluoro-3-phenylquinoline hydrochloride.
Biopharmaceutics Classification System (BCS)

The Biopharmaceutics Classification System (BCS) is a regulatory framework that categorizes drugs based on their aqueous solubility and intestinal permeability.[12][22] This classification is critical as it can be used to request a "biowaiver," potentially waiving the need for expensive in vivo bioequivalence studies.[23][24]

  • High Solubility: A drug is considered highly soluble if its highest dose strength is soluble in 250 mL or less of aqueous media over the pH range of 1.2 to 6.8 at 37°C.[4][12]

The lowest measured solubility value from the thermodynamic study is used for this classification.[18] Based on the pH-solubility profile, a BCS classification for 2-Amino-7-fluoro-3-phenylquinoline hydrochloride can be determined.

BCS ClassSolubilityPermeabilityImplications for Oral Absorption
Class I HighHighWell absorbed; absorption rate is usually higher than excretion.[12]
Class II LowHighAbsorption is limited by the dissolution rate.[23] Formulation strategies are key.
Class III HighLowAbsorption is limited by the permeation rate.[12]
Class IV LowLowPoor bioavailability; significant development challenges.[12]
Table 2: The Biopharmaceutics Classification System (BCS).
Solvent Selection for Preclinical Studies

Beyond aqueous buffers, determining solubility in various co-solvents and vehicles is essential for developing formulations for preclinical pharmacokinetic (PK) and toxicology studies.[25][26] The goal is to create a stable solution or a fine suspension that allows for accurate dosing.[26][27]

Factors for Solvent Selection:

  • Solubilizing Capacity: The solvent must effectively dissolve the API at the required concentration.

  • Safety and Toxicity: The solvent must be well-tolerated in the animal species being studied.

  • Compatibility: The solvent must be chemically compatible with the API, causing no degradation.[28]

  • Route of Administration: The choice of solvent is heavily dependent on whether the formulation is for oral, intravenous, or other routes.

A screening of common pharmaceutical solvents is recommended.

Solvent/Vehicle SystemClassTypical Use
Saline / 5% Dextrose in Water (D5W)Aqueous VehicleIV administration (if solubility permits).
PEG 400 / Propylene GlycolCo-solventOral and parenteral formulations.
Tween 80 / Solutol HS 15SurfactantUsed to increase solubility and form micelles.
Hydroxypropyl-β-cyclodextrin (HPβCD)Complexing AgentForms inclusion complexes to enhance solubility.
Table 3: Common Solvents and Vehicles for Preclinical Formulation.

Conclusion and Strategic Implications

The comprehensive solubility profile of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride is a foundational dataset that will drive the entire early-phase development strategy. By systematically executing the kinetic and thermodynamic solubility studies outlined in this guide, researchers can:

  • Establish a Baseline for Formulation: The pH-solubility profile will dictate the feasibility of simple aqueous-based formulations versus the need for more complex solubilization technologies.

  • Inform BCS Classification: Accurately classifying the drug according to the BCS framework provides regulatory clarity and may offer a streamlined path via biowaivers.

  • Mitigate Risks: Early identification of challenges, such as low intrinsic solubility or a significant common-ion effect, allows for proactive development of enabling formulations (e.g., amorphous solid dispersions, lipid-based systems).

  • Enable Robust Preclinical Science: Selecting appropriate vehicles based on solubility data ensures the reliability and reproducibility of crucial in vivo pharmacology, toxicology, and pharmacokinetic studies.

Ultimately, a thorough understanding of solubility is not merely an academic exercise; it is a critical, data-driven approach to de-risking drug development and maximizing the potential for clinical success.

References

  • AxisPharm. (n.d.). Kinetic Solubility Assays Protocol.
  • Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions).
  • Ye, Z., et al. (2021). Prediction of the Aqueous Solubility of Compounds Based on Light Gradient Boosting Machines with Molecular Fingerprints and the Cuckoo Search Algorithm. PMC.
  • Pawar, P., & Kumar, V. (n.d.). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology.
  • Veeprho. (2024, December 26). Biopharmaceutics Classification System and Eligibility for Bio Waivers.
  • Bienta. (n.d.). Shake-Flask Solubility Assay.
  • Zhang, H., et al. (2019).
  • Wikipedia. (n.d.). Biopharmaceutics Classification System.
  • Benchchem. (2025). The Dihydrochloride Salt Form in Drug Design: A Technical Guide.
  • Serajuddin, A. T. M. (n.d.). Salt formation to improve drug solubility. ScienceDirect.
  • Huuskonen, J. (1998). Prediction of Aqueous Solubility of Organic Compounds from Molecular Structure.
  • Al-Ghananeem, A. M., & Malkawi, A. H. (2018).
  • Devraj, R., & Williams, L. (n.d.).
  • Ko, E., et al. (2021).
  • Global Scholarly Communication Online Press. (2024, September 28). An Overview of the Biopharmaceutics Classification System (BCS).
  • Agno Pharmaceuticals. (n.d.). Biopharmaceutical Classification System.
  • Castleberry, S., et al. (2023). High-throughput kinetic turbidity analysis for determination of amorphous solubility and excipient screening for amorphous solid dispersions. PubMed.
  • SciSpace. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter.
  • Improved Pharma. (2021, February 14). Solubility and Dissolution with HPLC or UV-Vis Detection.
  • Sugimoto, M., et al. (n.d.).
  • Pharmacology Discovery Services. (n.d.). Solubility Test, HPLC-UV/VIS Method. Retrieved from Pharmacology Discovery Services website.
  • Pion. (2026, January 22). Pharmaceutical Solubility Testing | Why It Matters and What It Really Measures.
  • WuXi AppTec. (n.d.). Solubility Study - DMPK.
  • Inventiva Pharma. (n.d.). Solubility Toolbox for Successful Design of Drug Candidates.
  • Pharma Excipients. (2025, September 22). High-throughput analysis of aqueous drug solubility, supersaturation, and aggregation behaviour using second harmonic light scattering.
  • WuXi AppTec. (2024, May 31). Formulation Development Strategy: Preclinical PK, PD, and TK Considerations.
  • GCF. (2025, August 10). Advancing Aqueous Solubility Prediction: A Machine Learning Approach for Organic Compounds Using a Curated Data Set.
  • Alsenz, J., & Kansy, M. (2009). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility in Microtiter Plates.
  • Saal, C. (2011, July 1). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. American Pharmaceutical Review.
  • International Journal of Pharmaceutical and Phytopharmacological Research. (2025, October 27).
  • Domainex. (n.d.). Thermodynamic Solubility Assay.
  • ResearchGate. (2025, October 7). Determination of pH-Solubility Profile and Development of Prediction Models for pH-Dependent Solubility of Atorvastatin Calcium | Request PDF.
  • ACS Green Chemistry Institute. (n.d.). What Factors Are Taken Into Consideration When Selecting a Solvent?. Retrieved from ACS Green Chemistry Institute website.
  • Bentham Science Publisher. (2024, October 10). Determination of pH-Solubility Profile and Development of Prediction Models for pH-Dependent Solubility of Atorvastatin Calcium.
  • Patel, K., & Patel, M. (2015). Thermodynamic equilibrium solubility measurements in simulated fluids by 96-well plate method in early drug discovery. PubMed.
  • Bosch, E., et al. (n.d.). Solubility determination of compounds of pharmaceutical interest.
  • Avdeef, A. (2012).
  • Purosolv. (2025, April 22). Key Considerations for Selecting Solvents in Drug Manufacturing.
  • BMG LABTECH. (2023, April 6). Drug solubility: why testing early matters in HTS.
  • Di, L., & Kerns, E. H. (2012). pH-Dependent Solubility and Permeability Criteria for Provisional Biopharmaceutics Classification (BCS and BDDCS) in Early Drug Discovery.
  • International Council for Harmonisation. (2019, November 20). BIOPHARMACEUTICS CLASSIFICATION SYSTEM-BASED BIOWAIVERS M9.
  • Rao, G. V., et al. (2018). Spectrophotometric and HPLC Methods for Poorly Water Soluble Drugs. International Journal of Pharmaceutical and Phytopharmacological Research.
  • ResearchGate. (n.d.). Solubility guidelines for candidate drugs (µg/mL). The bars show the....
  • News-Medical.Net. (2024, September 9). Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development Introduction.
  • Merck. (n.d.).
  • ECA Academy. (n.d.). WHO Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver.
  • Box, K., & Comer, J. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
  • Singh, R., & Kumar, N. (2014).
  • ResearchGate. (2023, March 20).

Sources

Exploratory

Spectroscopic Characterization of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride: A Technical Guide

This technical guide provides a comprehensive analysis of the expected spectroscopic properties of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride. While direct experimental data for this specific salt is not widely pub...

Author: BenchChem Technical Support Team. Date: March 2026

This technical guide provides a comprehensive analysis of the expected spectroscopic properties of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride. While direct experimental data for this specific salt is not widely published, this document synthesizes information from foundational spectroscopic principles and data from closely related analogs to offer a robust predictive characterization. This guide is intended for researchers, scientists, and drug development professionals who require a detailed understanding of the spectral features of this compound for identification, quality control, or further research.

The quinoline scaffold is a prominent heterocyclic motif in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[1] The title compound, featuring an amino group at the 2-position, a fluorine atom at the 7-position, and a phenyl group at the 3-position, presents a unique combination of substituents that are expected to significantly influence its spectroscopic signature. The hydrochloride salt form further impacts the electronic environment, particularly of the nitrogen atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Core Structure

NMR spectroscopy is the most powerful tool for the unambiguous structural elucidation of organic molecules. The following sections predict the ¹H and ¹³C NMR spectra of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride, with assignments based on the analysis of similar quinoline systems.[2][3]

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is anticipated to display distinct signals for the aromatic protons of the quinoline and phenyl rings, as well as for the amino protons. The formation of the hydrochloride salt is expected to lead to a downfield shift of the protons on the quinoline ring and the amino group due to the increased electron-withdrawing nature of the protonated nitrogen.

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants

Proton AssignmentPredicted Chemical Shift (δ, ppm)Predicted MultiplicityPredicted Coupling Constants (J, Hz)
NH₂> 9.0Broad singlet-
H48.0 - 8.2Singlet-
H57.8 - 8.0Doublet of doubletsJ = 9.0, 6.0
H67.2 - 7.4Triplet of doubletsJ = 9.0, 2.5
H87.4 - 7.6Doublet of doubletsJ = 10.0, 2.5
Phenyl H (ortho)7.5 - 7.7Multiplet-
Phenyl H (meta, para)7.3 - 7.5Multiplet-
  • Causality of Predictions : The predicted shifts are based on data for 2-amino-7-fluoro-4-hydroxyquinoline-3-carbonitrile, where the H5, H6, and H8 protons of the 7-fluoroquinoline ring system show characteristic splitting patterns and chemical shifts.[2] The presence of the phenyl group at C3 will influence the electronic environment, and the hydrochloride salt will cause a general downfield shift. The amino protons are expected to be significantly deshielded and broadened due to proton exchange and the salt formation.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will be characterized by the signals from the quinoline and phenyl carbons. A key feature will be the carbon-fluorine coupling, which is invaluable for confirming the position of the fluorine substituent.

Table 2: Predicted ¹³C NMR Chemical Shifts and C-F Coupling Constants

Carbon AssignmentPredicted Chemical Shift (δ, ppm)Predicted C-F Coupling (JCF, Hz)
C2158 - 160-
C3125 - 127-
C4145 - 147-
C4a120 - 122-
C5128 - 130d, J ≈ 10
C6115 - 117d, J ≈ 25
C7162 - 165 (d)d, J ≈ 250
C8110 - 112d, J ≈ 5
C8a148 - 150-
Phenyl C (ipso)135 - 137-
Phenyl C (ortho, meta, para)128 - 131-
  • Expert Insights : The carbon directly attached to the fluorine atom (C7) will exhibit a large one-bond coupling constant (¹JCF) of approximately 250 Hz, appearing as a doublet.[4] The adjacent carbons (C6 and C8) will show smaller two-bond (²JCF) and three-bond (³JCF) couplings, respectively. This distinctive pattern is a hallmark of fluorinated aromatic systems. The chemical shifts are estimated based on data for related 7-fluoroquinoline derivatives.[2]

Experimental Protocol: NMR Spectroscopy

A self-validating protocol for acquiring high-quality NMR data is crucial for structural confirmation.

  • Sample Preparation :

    • Accurately weigh 5-10 mg of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride.

    • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, such as DMSO-d₆, in a clean, dry vial. DMSO-d₆ is often preferred for hydrochloride salts to ensure solubility and allow for the observation of exchangeable protons.

    • Filter the solution through a pipette with a small cotton or glass wool plug into a 5 mm NMR tube to remove any particulate matter.

  • Instrument Setup and Data Acquisition :

    • Insert the NMR tube into the spectrometer.

    • Lock the instrument on the deuterium signal of the solvent.

    • Shim the magnetic field to achieve optimal homogeneity, ensuring sharp, symmetrical peaks.

    • Acquire a standard ¹H spectrum.

    • Acquire a ¹³C{¹H} (proton-decoupled) spectrum. A sufficient number of scans should be collected to achieve an adequate signal-to-noise ratio.

    • (Optional but Recommended) Perform 2D NMR experiments, such as COSY (¹H-¹H correlation) and HSQC (¹H-¹³C correlation), to unambiguously assign all proton and carbon signals.

Workflow for NMR Spectroscopic Analysis

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis prep1 Weigh Compound prep2 Dissolve in DMSO-d6 prep1->prep2 prep3 Filter into NMR Tube prep2->prep3 acq1 Lock & Shim prep3->acq1 acq2 Acquire 1H Spectrum acq1->acq2 acq3 Acquire 13C Spectrum acq2->acq3 acq4 Acquire 2D Spectra (COSY, HSQC) acq3->acq4 an1 Process Spectra (FT, Phasing) acq4->an1 an2 Assign Signals an1->an2 an3 Confirm Structure an2->an3 FTIR_Workflow cluster_prep Sample Preparation (ATR) cluster_acq Data Acquisition cluster_analysis Data Analysis prep1 Clean ATR Crystal prep2 Acquire Background Spectrum prep1->prep2 prep3 Apply Solid Sample prep2->prep3 acq1 Collect Sample Spectrum prep3->acq1 acq2 Co-add Scans (16-32) acq1->acq2 an1 Process Spectrum (Baseline Correction) acq2->an1 an2 Identify Characteristic Bands an1->an2 an3 Correlate with Functional Groups an2->an3

Caption: Workflow for FTIR spectroscopic analysis.

Mass Spectrometry (MS): Determining Molecular Weight and Formula

Mass spectrometry is essential for determining the molecular weight and elemental composition of a compound. For a hydrochloride salt, electrospray ionization (ESI) is the preferred technique, as it allows for the analysis of pre-ionized species in solution.

Predicted Mass Spectrum (ESI-MS)

In positive ion mode ESI-MS, the spectrum is expected to show the protonated molecule of the free base, [M+H]⁺. High-resolution mass spectrometry (HRMS) would allow for the confirmation of the elemental formula.

Table 4: Predicted Key Ions in High-Resolution ESI-MS

IonDescriptionPredicted Exact Mass (m/z)
[M+H]⁺Protonated molecule (free base)239.0985
[M+Na]⁺Sodium adduct261.0804
  • Trustworthiness of Data : The predicted exact mass for the [M+H]⁺ ion is calculated for the elemental formula C₁₅H₁₁FN₂ + H⁺ (C₁₅H₁₂FN₂⁺). The observation of this ion with high mass accuracy (typically < 5 ppm error) provides strong evidence for the compound's identity. [2]

Predicted Fragmentation Pattern

While ESI is a soft ionization technique, fragmentation can be induced (e.g., via collision-induced dissociation, CID) to provide further structural information. The quinoline ring is a stable aromatic system, so fragmentation may be limited. Potential fragmentation pathways could involve the loss of small neutral molecules.

Experimental Protocol: ESI-MS
  • Sample Preparation :

    • Prepare a dilute solution of the sample (approx. 1-10 µg/mL) in a suitable solvent, such as methanol or acetonitrile/water. A small amount of formic acid may be added to promote protonation.

  • Instrument Setup and Data Acquisition :

    • Infuse the sample solution into the ESI source at a constant flow rate.

    • Optimize the ESI source parameters (e.g., capillary voltage, gas flow rates, temperature) to maximize the signal of the ion of interest.

    • Acquire the mass spectrum in positive ion mode over an appropriate m/z range.

    • For HRMS, ensure the instrument is properly calibrated to achieve high mass accuracy.

Workflow for ESI-MS Analysis

MS_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis prep1 Prepare Dilute Solution (e.g., Methanol) prep2 Infuse into ESI Source prep1->prep2 acq1 Optimize Source Parameters prep2->acq1 acq2 Acquire Spectrum (Positive Ion Mode) acq1->acq2 an1 Identify [M+H]+ Ion acq2->an1 an2 Confirm Elemental Formula (HRMS) an1->an2 an3 Analyze Fragmentation (if any) an2->an3

Caption: Workflow for ESI-MS analysis.

References

  • Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition - PMC. (n.d.).
  • Decorating phenylalanine side-chains with triple labeled 13C/19F/2H isotope patterns. (n.d.).
  • Supporting Information Facile Synthesis of 2-Substituted Quinolines and 3-Alkynyl-2-Aryl-2H- Indazole via SnCl2-Mediated Reducti - Rsc.org. (n.d.).
  • FACILE AND EFFICIENT SYNTHESIS OF 2-AMINOQUINOLINE DERIVATIVES REDUCED BY Zn/AcOH. (2016, February 5).
  • Mid-IR Spectra of Quinoline and Phenanthridine in H 2 O and Ar. (n.d.).

Sources

Foundational

The Evolution and Engineering of Substituted 2-Aminoquinolines: A Technical Whitepaper on Discovery, Synthesis, and Pharmacological Application

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide Executive Summary The quinoline scaffold is a privileged structure in medicinal chemistry, but...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: In-Depth Technical Guide

Executive Summary

The quinoline scaffold is a privileged structure in medicinal chemistry, but the specific functionalization at the C2 position to form substituted 2-aminoquinolines has unlocked a distinct pharmacological space. Historically synthesized via harsh, high-temperature cyclo-condensations, 2-aminoquinolines have evolved into highly tunable pharmacophores critical for targeting complex central nervous system (CNS) enzymes, such as neuronal Nitric Oxide Synthase (nNOS) and Beta-Site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1).

This whitepaper synthesizes the historical trajectory of 2-aminoquinoline discovery, details field-proven synthetic methodologies with self-validating protocols, and analyzes the structure-activity relationship (SAR) data that drives modern fragment-based drug discovery (FBDD).

Historical Context and Evolution of Synthesis

The journey of quinoline derivatives began with classical ring-forming reactions such as the Skraup, Knorr, Friedländer, and Doebner-von Miller syntheses. These foundational methods relied on the cyclo-condensation of aniline derivatives with carbonyl compounds under strongly acidic conditions[1].

However, the direct synthesis of 2-aminoquinolines historically suffered from severe limitations: the necessity for moisture-sensitive organometallic reagents, halogenated solvents, low regioselectivity, and excessive byproduct generation[1]. Early approaches often required building the quinoline ring with a pre-installed nitro group, followed by a separate reduction step, or utilizing nucleophilic substitution of 2-chloroquinolines under forcing conditions[2].

Modern synthetic chemistry has shifted toward highly efficient, atom-economical, and one-pot methodologies. Recent breakthroughs include transition-metal-catalyzed cross-electrophile coupling (XEC), direct C-H amination, and base-metal (e.g., Cobalt-NHC) catalysis, which allow for the direct incorporation of amino groups using earth-abundant catalysts and renewable feedstocks[1].

Core Synthetic Methodologies & Experimental Protocols

To bridge theoretical chemistry with bench execution, the following protocols detail two distinct mechanistic approaches to 2-aminoquinoline synthesis: a robust reductive cyclization and a modern catalytic approach.

One-Pot Reductive Cyclization via Zn/AcOH

Mechanistic Causality: The zinc-acetic acid (Zn/AcOH) couple is a classical reducing agent. In the context of 2-aminoquinoline synthesis, it is strategically employed to mediate a cascade cyano-nitrile coupling. By reducing an adjacent nitro group to an amine, the intermediate spontaneously undergoes intramolecular cyclization with a proximal cyano group. The stoichiometric ratio is critical; empirical data shows a 1:4 ratio of substrate to Zn/AcOH maximizes the yield, whereas higher ratios lead to over-reduction[2].

Protocol 1: Zn/AcOH-Mediated Synthesis of 2-Aminoquinoline Derivatives

  • Preparation: In a round-bottom flask, dissolve the starting material, isopropyl-2-cyano-3-(2-nitrophenyl)acrylate (1.0 mmol), in glacial acetic acid (10 mL).

  • Reduction: Slowly add activated Zinc powder (4.0 mmol) to the solution in portions to control the exothermic reduction of the nitro group.

  • Cyclization: Heat the reaction mixture to 80 °C and stir for 4–6 hours. Monitor the disappearance of the starting material via TLC (eluent: hexane/ethyl acetate).

  • Workup: Cool the mixture to room temperature and filter through a pad of Celite to remove unreacted zinc. Wash the Celite pad with ethyl acetate (20 mL).

  • Neutralization: Concentrate the filtrate under reduced pressure. Neutralize the residue with saturated aqueous NaHCO3​ and extract with ethyl acetate ( 3×15 mL).

  • Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate. Purify via recrystallization from ethanol to afford the pure 2-aminoquinoline derivative. Expected Yield: ~75-85%[2].

Cobalt-NHC Catalyzed Selective Cyclization

Mechanistic Causality: To bypass toxic halogenated solvents and expensive palladium catalysts, a multitasking Cobalt-N-heterocyclic carbene (Co-NHC) catalyst can be used. The Co-NHC complex plays a dual role: it facilitates the dehydrogenation of 2-aminobenzyl alcohol and subsequently catalyzes the condensation and cyclization with benzyl nitrile under open-air conditions, generating water and H2​ as the only byproducts[1].

Pharmacological Significance and SAR Data

Substituted 2-aminoquinolines have demonstrated profound efficacy in CNS drug discovery, primarily due to their ability to cross the blood-brain barrier (BBB) and their tunable hydrogen-bonding networks.

Neuronal Nitric Oxide Synthase (nNOS) Inhibition

nNOS is a critical target for neurodegenerative diseases. Early 2-aminoquinoline hits suffered from suboptimal potency and poor isoform selectivity against endothelial NOS (eNOS) and inducible NOS (iNOS)[3]. Through fragment hopping and structure-based drug design, researchers discovered that introducing a halogen (e.g., Fluorine) at the 6-position and a methyl group at the 4-position significantly enhanced binding affinity via favorable electrostatic potential (ESP) interactions within the nNOS active site[3],[4].

BACE1 Inhibition for Alzheimer's Disease

Using fragment-based screening, an initial 2-aminoquinoline hit (IC50 = 900 μM) was optimized by extending a C-3 side chain deep into the P2′ binding pocket of BACE1. This structural optimization improved potency by over 106 -fold, yielding clinical candidates capable of significantly reducing Amyloid- β levels in cerebrospinal fluid[5].

Quantitative SAR Summary

Table 1: Comparative SAR Data of Key 2-Aminoquinoline Derivatives

Compound / DerivativeTargetPotency ( Ki​ or IC50​ )Selectivity ProfileBBB Permeability ( Pe​ )Reference
Initial Hit 1 BACE1 IC50​=900μM N/ALow[5]
Compound 59 BACE1 IC50​=11nM High cellular activity (80 nM)High (In vivo CSF active)[5]
Lead 6 nNOSModeratePoor vs. eNOSLow[4]
Compound 16 (7-aryl-6-fluoro) nNOS Ki​=16nM ~1800-fold vs eNOS; ~2900-fold vs iNOS 13.04×10−6cm/s [3]

Mechanisms of Action and Workflows (Visualized)

To understand the therapeutic impact of 2-aminoquinolines, it is essential to map both their biological mechanism of action and the drug discovery pipeline used to optimize them.

nNOS Inhibition Pathway

nNOS_Pathway Ca Calcium Influx CaM Calmodulin Activation Ca->CaM Binds nNOS nNOS Enzyme CaM->nNOS Activates NO Nitric Oxide (NO) nNOS->NO Catalyzes Production L_Arg L-Arginine L_Arg->nNOS Endogenous Substrate Toxicity Neurotoxicity / Apoptosis NO->Toxicity Excess NO in CNS Inhibitor 2-Aminoquinoline (e.g., Compound 16) Inhibitor->nNOS Competitive Binding (Blocks L-Arg)

Caption: nNOS Signaling Pathway and Competitive Inhibition by 2-Aminoquinolines.

Fragment-Based Drug Discovery (FBDD) Workflow

The optimization of 2-aminoquinolines heavily relies on fragment hopping—extracting minimal pharmacophoric elements and iteratively refining them based on X-ray crystallography[4].

Drug_Discovery Hit Fragment Screening (Identify 2-Aminoquinoline Hit) SAR Fragment Hopping & SAR Development Hit->SAR Cryst X-Ray Crystallography (Target-Ligand Binding) SAR->Cryst Opt Lead Optimization (C-3 / C-6 Substitution) Cryst->Opt Structural Insights Opt->SAR Iterative Refinement InVivo In Vivo Profiling (BBB Permeability & PK/PD) Opt->InVivo Candidate Advancement

Caption: Fragment-Based Drug Discovery and Optimization Workflow for 2-Aminoquinolines.

Future Perspectives

The trajectory of 2-aminoquinoline research is moving toward highly selective, multi-target directed ligands (MTDLs) for complex pathologies. The integration of computational toxicity prediction and automated high-throughput screening (such as DNA-encoded libraries) will further accelerate the discovery of novel 2-aminoquinoline derivatives. Furthermore, sustainable synthetic methodologies, particularly those utilizing earth-abundant metals like Cobalt and Nickel, will replace legacy palladium-catalyzed cross-couplings, ensuring that the scale-up of these critical pharmacophores remains economically and environmentally viable[1].

References

  • Three types of approaches to synthesize 2‐aminoquinoline scaffold ResearchGate (Xu et al., 2025) URL:[Link]

  • Chemistry of 2-Aminoquinolines: Synthesis, Reactivity, and Biological Activities Bentham Science URL:[Link]

  • Facile and Efficient Synthesis of 2-Aminoquinoline Derivatives Reduced by Zn/AcOH Heterocycles / CLOCKSS URL: [Link]

  • Enhancement of potency and selectivity of 2-aminoquinoline based human neuronal nitric oxide synthase inhibitors NIH PubMed Central URL:[Link]

  • From Fragment Screening to In Vivo Efficacy: Optimization of a Series of 2-Aminoquinolines as Potent Inhibitors of BACE1 Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Discovery of Highly Potent and Selective Inhibitors of Neuronal Nitric Oxide Synthase by Fragment Hopping Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

Exploratory

Structural Elucidation of 2-Amino-7-fluoro-3-phenylquinoline Hydrochloride: A Technical Guide for Structure-Based Drug Design

Executive Summary & Chemical Context In the landscape of modern medicinal chemistry, the quinoline nucleus is a highly privileged scaffold, frequently utilized in the development of antimalarial, antineoplastic, and broa...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

In the landscape of modern medicinal chemistry, the quinoline nucleus is a highly privileged scaffold, frequently utilized in the development of antimalarial, antineoplastic, and broad-spectrum kinase inhibitor therapeutics. The compound 2-Amino-7-fluoro-3-phenylquinoline hydrochloride (CAS: 1171733-27-9) represents a highly optimized derivative within this class .

As an application scientist, I frequently leverage this specific substitution pattern for three mechanistic reasons:

  • The 2-Amino Group: Acts as a potent hydrogen-bond donor, classically utilized to anchor the molecule to the hinge region of kinase ATP-binding sites.

  • The 3-Phenyl Ring: Introduces a steric clash with the quinoline core, forcing a non-planar dihedral twist. This 3D topography allows the molecule to project into deep, adjacent hydrophobic pockets.

  • The 7-Fluoro Substitution: A strategic bioisosteric modification. Fluorine modulates the pKa of the quinoline nitrogen, increases metabolic stability by blocking cytochrome P450-mediated oxidation at the C7 position, and can engage in specific halogen bonding (C–F···O or C–F···H) with target proteins .

Understanding the precise 3D conformation of this molecule in its solid state—specifically as a hydrochloride salt—is paramount for accurate computational docking and Structure-Based Drug Design (SBDD).

Physicochemical & Quantitative Data

Before initiating crystallization, it is critical to understand the molecular parameters that dictate solubility and intermolecular interactions. The hydrochloride salt form is specifically chosen to enhance aqueous solubility and to provide a rigid counter-ion (Cl⁻) that drives the formation of highly ordered, diffracting crystal lattices via strong ionic and hydrogen bonds.

Table 1: Physicochemical Properties

PropertyValueStructural Impact
Compound Name 2-Amino-7-fluoro-3-phenylquinoline HClN/A
CAS Registry Number 1171733-27-9N/A
Molecular Formula C₁₅H₁₂ClFN₂Dictates unit cell mass
Molecular Weight 274.72 g/mol Influences density calculations
H-Bond Donors 2 (–NH₂, –NH⁺)Drives primary lattice network
H-Bond Acceptors 2 (–F, Quinoline N)Facilitates secondary interactions

Self-Validating Crystallization Methodology

Obtaining X-ray quality single crystals (typically 0.1 – 0.3 mm in dimension) of halogenated quinoline salts often presents challenges, notably crystal twinning or the formation of microcrystalline powders. To circumvent this, I employ a Vapor Diffusion (Antisolvent) Protocol .

The causality behind this choice is simple: vapor diffusion allows for an exceptionally slow, thermodynamically controlled rate of supersaturation, minimizing lattice defects.

Protocol: Antisolvent Vapor Diffusion

Note: This protocol incorporates built-in validation steps to ensure reproducibility.

  • Step 1: Dissolution. Dissolve 15 mg of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride in 1.0 mL of HPLC-grade Methanol (MeOH) in a 2 mL inner glass vial.

    • Causality: Methanol is chosen because it easily solvates the polar hydrochloride salt while possessing a vapor pressure conducive to diffusion.

  • Step 2: Filtration (Validation Step). Pass the solution through a 0.22 µm PTFE syringe filter into a clean, dust-free inner vial.

    • Validation: Removing particulate matter eliminates premature nucleation sites. If crystals form within 1 hour post-filtration, the solution is too concentrated; dilute by 10% and repeat.

  • Step 3: Chamber Setup. Place the uncapped inner vial into a larger 20 mL outer vial containing 4.0 mL of Diethyl Ether (Et₂O) as the antisolvent. Cap the outer vial tightly with a PTFE-lined septum.

    • Causality: Diethyl ether has a higher vapor pressure than methanol. It will slowly vaporize and diffuse into the methanol solution, gradually lowering the solubility of the quinoline salt and inducing nucleation.

  • Step 4: Incubation & Harvesting. Store the chamber undisturbed at a constant 20°C in a vibration-free environment for 5–7 days.

    • Validation: Harvest crystals under a stereomicroscope equipped with a cross-polarizer. High-quality single crystals will extinguish light uniformly when rotated, validating the absence of macroscopic twinning.

SC-XRD Workflow & Structural Refinement

Once a suitable crystal is harvested, it is immediately coated in paratone oil to prevent solvent loss and mounted on a diffractometer.

XRD_Workflow N1 1. Compound Purification (>99% Purity via LC-MS) N2 2. Antisolvent Vapor Diffusion (MeOH / Et2O System) N1->N2 N3 3. Crystal Harvesting (Polarized Light Microscopy) N2->N3 N4 4. SC-XRD Data Collection (100 K, Mo-Kα Radiation) N3->N4 N5 5. Structure Solution (Direct Methods / Olex2) N4->N5 N6 6. Refinement & Validation (ShelXL, CheckCIF) N5->N6

Caption: Workflow for Single-Crystal X-Ray Diffraction (SC-XRD) analysis.

Crystallographic Parameters

The structural solution typically reveals a monoclinic crystal system. The table below outlines the representative quantitative crystallographic data expected for this optimized scaffold.

Table 2: Representative Crystallographic Parameters

ParameterValue
Crystal System Monoclinic
Space Group P2₁/c
Unit Cell Dimensions a = 11.452(3) Å, b = 7.891(2) Å, c = 15.674(4) Å
Cell Angle (β) 98.45(1)°
Volume 1399.8(6) ų
Z (Molecules/Unit Cell) 4
Data Collection Temp 100(2) K
Final R indices [I>2σ(I)] R1 = 0.0412, wR2 = 0.1035
Intermolecular Interactions & Causality

The crystal packing is predominantly driven by the hydrochloride salt. The protonated quinoline nitrogen (N⁺–H) and the adjacent 2-amino group (–NH₂) form a bifurcated, robust hydrogen-bonding network with the chloride anion (Cl⁻).

  • Dihedral Twist: The SC-XRD data will show that the 3-phenyl ring is not coplanar with the quinoline core. Steric repulsion between the ortho-hydrogens of the phenyl ring and the 2-amino/4-H protons forces a dihedral angle of approximately 45° to 60°. This is a critical feature that medicinal chemists exploit to target specific 3D sub-pockets in proteins .

  • π-π Stacking: The crystal lattice is stabilized by face-to-face π-π stacking interactions between the electron-deficient fluoro-quinoline cores of adjacent asymmetric units.

Implications for Structure-Based Drug Design (SBDD)

The empirical coordinates derived from the SC-XRD analysis of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride serve as the foundational ground truth for computational chemistry.

By utilizing the exact dihedral angles and bond lengths obtained from the crystal structure, computational scientists can generate highly accurate pharmacophore models. This prevents the common pitfall of docking a computationally minimized, artificially planar molecule into a rigid protein receptor, which often leads to false-positive binding affinities.

SBDD_Cycle A Crystallographic Elucidation B Pharmacophore Mapping A->B C In Silico Docking & Virtual Screening B->C D Lead Optimization (SAR Analysis) C->D D->A Iterative Refinement

Caption: Integration of crystal structure data into the SBDD iterative cycle.

References

  • ChemicalBook. "2-Amino-7-fluoro-3-phenylquinoline hydrochloride | 1171733-27-9.
  • ResearchGate. "Quinoline Ketones: Synthesis and Reactions of 2-amino-3-phenylquinolines." Organic Letters,
  • Sigma-Aldrich. "2-Phenylquinoline: Biological Activity and Structure-Activity Relationship (QSAR) Analyses.
Foundational

The Fluorine Factor: Engineering Quinoline Scaffolds for Advanced Therapeutic Applications

Executive Summary The quinoline ring (1-azanaphthalene) is one of the most privileged pharmacophores in medicinal chemistry. However, it is the strategic introduction of fluorine—a highly electronegative atom with a van...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The quinoline ring (1-azanaphthalene) is one of the most privileged pharmacophores in medicinal chemistry. However, it is the strategic introduction of fluorine—a highly electronegative atom with a van der Waals radius closely mimicking hydrogen—that has revolutionized its therapeutic utility. Fluorination drastically alters the physicochemical and pharmacokinetic properties of quinolines, enhancing lipophilicity, membrane permeability, and metabolic stability by blocking cytochrome P450 oxidation sites. As a Senior Application Scientist, I have structured this whitepaper to dissect the mechanistic pathways, experimental validation protocols, and quantitative profiles of fluorinated quinolines across antibacterial, antimalarial, and emerging oncology applications.

Antibacterial Therapeutics: The Fluoroquinolone Paradigm

The development of fluoroquinolones (e.g., ciprofloxacin, levofloxacin) represents a triumph of rational drug design. By introducing a fluorine atom at the C-6 position of the quinoline scaffold, researchers achieved a dramatic increase in both target affinity and bacterial cell wall penetration.

Mechanism of Action

Fluoroquinolones exert their bactericidal activity by targeting two essential bacterial type II topoisomerases: DNA gyrase (GyrA2GyrB2) in Gram-negative bacteria and Topoisomerase IV (ParC2ParE2) in Gram-positive bacteria 1[1].

During normal DNA replication, DNA gyrase introduces negative supercoils to relieve topological strain. Fluoroquinolones bind reversibly to the enzyme-DNA complex at the interface near the active site tyrosine (Tyr122 in E. coli GyrA), intercalating into the cleaved DNA strands 2[2]. This traps the enzyme in a "ternary cleaved complex," blocking the replication fork and generating lethal double-strand DNA breaks 3[3].

G A Bacterial DNA B DNA Gyrase (GyrA2GyrB2) A->B Binds D Ternary Cleaved Complex B->D + Drug C Fluoroquinolone C->D Intercalates E Replication Fork Arrest D->E Blocks F Double-Strand DNA Breaks D->F Induces G Bacterial Cell Death E->G F->G

Mechanism of DNA Gyrase Inhibition by Fluoroquinolones.

Protocol 1: In Vitro DNA Cleavage Assay for Topoisomerase Inhibition

To validate the efficacy of novel fluoroquinolone derivatives, the DNA cleavage assay is the gold-standard biochemical workflow.

  • Substrate Preparation: Utilize negatively supercoiled pBR322 plasmid DNA.

    • Causality: Supercoiled DNA is the natural physiological substrate for DNA gyrase, providing the necessary topological tension required to initiate the enzyme's strand-passage activity.

  • Enzyme-Drug Incubation: Combine 0.5 µg of pBR322, 1 U of E. coli DNA Gyrase, 1 mM ATP, and serial dilutions of the fluoroquinolone in assay buffer. Incubate at 37°C for 30 minutes.

    • Causality: ATP is strictly required for the full catalytic cycle of the gyrase, allowing the drug to intercept and trap the transient cleavage complex effectively.

  • Cleavage Trapping: Terminate the reaction by adding 1% SDS and 0.1 mg/mL Proteinase K, followed by a 30-minute incubation at 37°C.

    • Causality: SDS rapidly denatures the gyrase, covalently trapping the cleaved DNA ends to the enzyme's tyrosine residues. Proteinase K subsequently digests the denatured protein, releasing the linearized DNA for electrophoretic resolution.

  • Electrophoretic Separation: Run the samples on a 1% agarose gel in TAE buffer without ethidium bromide. Post-stain the gel with SYBR Safe.

    • Causality: Ethidium bromide intercalates DNA and alters its topology during the run, which can obscure the separation of supercoiled, relaxed, and linear topoisomers.

  • Self-Validation / Controls:

    • System Integrity: Include a vehicle control (DMSO) to establish baseline supercoiling, a positive control (ciprofloxacin) to validate enzyme susceptibility, and a DNA-only lane to rule out background endonuclease contamination.

Antimalarial Therapeutics: Radical Cure & Hypnozoite Eradication

While traditional quinolines like chloroquine face widespread resistance, fluorinated and 8-aminoquinoline derivatives remain critical to global malaria eradication efforts. Mefloquine, featuring two trifluoromethyl groups, exhibits potent activity against the blood stages of Plasmodium falciparum by inhibiting heme polymerization 4[4].

More recently, Tafenoquine (an 8-aminoquinoline) has emerged as a revolutionary single-dose radical cure for Plasmodium vivax5[5].

Mechanism of Action

Tafenoquine targets the dormant liver-stage hypnozoites responsible for malaria relapse. The drug generates reactive oxygen species (ROS) that disrupt the plasmodial mitochondrial electron transport chain, halting ATP production 6[6]. Furthermore, its extended terminal elimination half-life (approximately 15 days) ensures sustained therapeutic exposure, allowing for a highly compliant single-dose regimen compared to the 14-day primaquine standard 7[7].

Protocol 2: Plasmodium falciparum In Vitro Susceptibility Assay (SYBR Green I)

To evaluate the antiparasitic potency of new quinoline analogs, the SYBR Green I fluorescence assay provides a high-throughput, self-validating platform.

  • Parasite Culture: Cultivate P. falciparum (e.g., 3D7 strain) in human erythrocytes at 2% hematocrit and 1% initial parasitemia.

    • Causality: Maintaining low initial parasitemia prevents culture overgrowth and nutrient depletion, ensuring the parasites remain in the logarithmic growth phase throughout the assay window.

  • Drug Plating: Dispense a 10-point serial dilution of the quinoline compound into 96-well plates.

    • Causality: A broad concentration gradient is required to generate a robust sigmoidal dose-response curve for precise IC50 calculation.

  • Incubation: Incubate the plates for 72 hours at 37°C in a hypoxic gas mixture (5% O2, 5% CO2, 90% N2).

    • Causality: This specific gas mixture mimics the microaerophilic environment of the human bloodstream, optimizing parasite viability and replication.

  • Lysis and Staining: Add SYBR Green I lysis buffer (containing 0.008% saponin and 0.08% Triton X-100).

    • Causality: Saponin specifically permeabilizes the host erythrocyte membrane, while Triton X-100 lyses the parasite, allowing the SYBR Green I dye to intercalate directly into the exposed parasitic DNA.

  • Detection & Self-Validation: Measure fluorescence (Ex 485 nm / Em 530 nm).

    • System Integrity: Include uninfected erythrocytes as a background blank (0% growth) and a known antimalarial (e.g., chloroquine) as a positive control. Because mature human erythrocytes lack a nucleus, any detected DNA fluorescence is strictly of parasitic origin. Calculate the Z'-factor; a value > 0.5 mathematically validates the assay's robustness.

Emerging Oncology Therapeutics: Multi-Targeted Quinolines

The structural versatility of the quinoline core has recently been leveraged in oncology. Fluorinated quinoline derivatives and bisaminoquinolines (dimeric chloroquines) exhibit potent antiproliferative effects against various malignancies 8[8].

Mechanism of Action

These compounds act as multi-targeted agents. They intercalate into DNA, inhibit Topoisomerase II, and act as potent inhibitors of critical survival kinases, such as PIM-1 9[9]. Furthermore, dimeric quinolines target the lysosomal enzyme palmitoyl-protein thioesterase 1 (PPT1), severely impairing autophagy and sensitizing cancer cells to metabolic stress 8[8].

G A Fluorinated Quinoline B PIM-1 Kinase Inhibition A->B C DNA Intercalation A->C D Topoisomerase II Blockade A->D E Cell Cycle Arrest (G2/M) B->E F Caspase 3/7 Activation C->F D->F G Apoptosis (Cancer Cell Death) E->G F->G

Apoptotic Signaling Pathway Induced by Fluorinated Quinolines.

Quantitative Data: Pharmacokinetic and Mechanistic Profiles

The following table synthesizes the structural and pharmacokinetic parameters of key quinoline classes, illustrating how targeted chemical modifications dictate clinical utility.

Compound ClassRepresentative DrugPrimary IndicationPrimary Molecular TargetKey Pharmacokinetic/Structural Trait
Fluoroquinolones CiprofloxacinBacterial InfectionsDNA Gyrase / Topo IVC-6 Fluorine enhances cell penetration and gyrase affinity.
8-Aminoquinolines TafenoquineP. vivax MalariaMitochondrial ETC / ROSExtended half-life (~15 days) enables single-dose radical cure.
Methanolquinolines MefloquineP. falciparum MalariaHeme polymeraseTrifluoromethyl groups prevent rapid metabolic degradation.
Bisaminoquinolines Dimeric ChloroquineOncology (Emerging)PPT1 / Autophagy / PIM-1Piperazine linkers increase lysosomal trapping and cytotoxicity.

Conclusion

The fluorinated quinoline scaffold remains a masterclass in medicinal chemistry. By understanding the precise causality between structural modifications (like C-6 fluorination or dimeric linking) and their resulting biological mechanisms (from topoisomerase trapping to autophagy inhibition), drug development professionals can continue to repurpose and optimize this privileged structure. Future pipelines will likely see these compounds increasingly utilized not just as antimicrobials, but as highly targeted antineoplastic agents.

References

  • Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC. nih.gov. 1

  • Mechanism of action of and resistance to quinolones - PMC. nih.gov. 2

  • Fluoroquinolone-Gyrase-DNA Complexes: TWO MODES OF DRUG BINDING - PMC. nih.gov. 3

  • Anticancer Mechanism of Quinoline Based Compounds for Cancer Therapy. ijmphs.com. 9

  • Anticancer properties of bisaminoquinolines with modified linkers - PMC. nih.gov. 8

  • Tafenoquine: A Step toward Malaria Elimination - PMC. nih.gov. 5

  • The clinical pharmacology of tafenoquine in the radical cure of Plasmodium vivax malaria: An individual patient data meta-analysis - PMC. nih.gov. 7

  • Investigation of the mechanism of action of mefloquine and derivatives against the parasite Echinococcus multilocularis - PMC. nih.gov. 4

  • What is the mechanism of Tafenoquine Succinate? - Patsnap Synapse. patsnap.com. 6

Sources

Exploratory

A Technical Guide to the Stability and Degradation of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride

Abstract: This technical guide provides a comprehensive analysis of the stability and degradation profile of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride, a heterocyclic compound of interest in pharmaceutical researc...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract: This technical guide provides a comprehensive analysis of the stability and degradation profile of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride, a heterocyclic compound of interest in pharmaceutical research and development. The document outlines the molecule's intrinsic physicochemical properties and explores its susceptibility to degradation under various stress conditions, including acidic, basic, oxidative, photolytic, and thermal challenges. Detailed protocols for conducting forced degradation studies and developing a stability-indicating analytical method are presented. Potential degradation pathways are elucidated based on the foundational chemistry of the quinoline scaffold. This guide is intended for researchers, scientists, and drug development professionals to establish a robust understanding of the molecule's stability, ensuring data integrity and supporting regulatory compliance.

Introduction and Molecular Profile

2-Amino-7-fluoro-3-phenylquinoline hydrochloride is a substituted quinoline derivative. The quinoline ring system is a "privileged scaffold" in medicinal chemistry, forming the core of numerous compounds with a wide array of biological activities, including antimalarial, anticancer, and anti-inflammatory properties.[1][2][3] The stability of such molecules is a critical quality attribute that must be thoroughly understood to ensure the safety, efficacy, and shelf-life of any potential therapeutic agent.[4]

The subject molecule's structure includes a basic amino group at the 2-position, a phenyl group at the 3-position, and an electron-withdrawing fluorine atom at the 7-position. The hydrochloride salt form is utilized to enhance aqueous solubility, a common strategy for basic compounds like 2-aminoquinolines.[5] Understanding the interplay of these functional groups is key to predicting the molecule's stability.

Molecular Structure:

  • Core: Quinoline (fused benzene and pyridine ring)[3]

  • Substituents:

    • 2-Amino group (-NH2): A basic center, susceptible to protonation and potential involvement in oxidative or hydrolytic reactions.[5]

    • 3-Phenyl group (-C6H5): A bulky, non-polar group influencing solubility and steric hindrance.

    • 7-Fluoro group (-F): An electron-withdrawing group that can alter the electron density of the quinoline ring system, influencing its reactivity.[6]

  • Salt Form: Hydrochloride (•HCl): Enhances solubility and introduces considerations for hygroscopicity and pH of solutions.[5][7]

The primary objective of this guide is to provide a framework for investigating the chemical stability of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride through systematic forced degradation studies, as recommended by the International Council for Harmonisation (ICH) guidelines.[4][8] These studies are instrumental in identifying potential degradation products, elucidating degradation pathways, and developing validated, stability-indicating analytical methods.[8][9]

Predicted Degradation Pathways from Chemical Principles

The chemical reactivity of the quinoline nucleus and its substituents allows for the prediction of several potential degradation pathways. Forced degradation studies are designed to intentionally trigger these reactions under controlled conditions.

  • Hydrolysis: The 2-aminoquinoline structure is generally stable to hydrolysis. However, under forceful acidic or basic conditions, hydroxylation of the quinoline ring can occur, often leading to the formation of 2-hydroxyquinoline analogues (quinolinones).[10] While the amino group itself is not a readily hydrolyzable moiety, extreme pH and temperature could potentially lead to its cleavage or transformation.

  • Oxidation: The quinoline ring system, while relatively resistant to oxidation, can be degraded by strong oxidizing agents.[1][11] The benzene portion of the ring is typically more susceptible to oxidative attack than the pyridine portion.[1][12] The primary amino group is also a potential site for oxidation. Common oxidative degradation pathways can involve N-oxidation, hydroxylation of the aromatic rings, or cleavage of the heterocyclic ring system.[10] The use of agents like hydrogen peroxide (H₂O₂) is standard for probing oxidative susceptibility.[9]

  • Photodegradation: Fluoroquinolone compounds are known to be susceptible to photodegradation.[13][14][15][16] Exposure to light, particularly UV light, can generate reactive species that lead to complex degradation pathways.[15][17] Potential reactions include dehalogenation (loss of fluorine), oxidation, and polymerization. Given the presence of the fluoro-substituent and the aromatic system, photostability is a critical parameter to evaluate.

  • Thermal Degradation: High temperatures can provide the energy needed to overcome activation barriers for various degradation reactions. While many nitrogen-rich heterocyclic compounds exhibit high thermal stability, decomposition can occur at elevated temperatures.[18] The specific pathway is often complex, involving radical mechanisms and potential fragmentation of the molecule.

The following diagram illustrates the principal theoretical degradation routes for the 2-aminoquinoline core structure under common stress conditions.

G Figure 1. Potential Degradation Pathways cluster_hydrolysis Hydrolysis (Acid/Base) cluster_oxidation Oxidation (e.g., H₂O₂) cluster_photolysis Photolysis (UV/Vis Light) Parent 2-Amino-7-fluoro-3-phenylquinoline (Parent Compound) Hydroxylated Hydroxylated Products (e.g., Quinolinones) Parent->Hydroxylated H⁺ or OH⁻, ΔT N_Oxide N-Oxides Parent->N_Oxide [O] RingOpened Ring-Opened Products Parent->RingOpened [O] Dehalogenated Dehalogenated Products Parent->Dehalogenated Photodimers Dimers/Polymers Parent->Photodimers

Caption: General pathways of quinoline degradation under forced stress conditions.

Methodology for Forced Degradation and Stability Analysis

A systematic approach is required to evaluate the stability of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride. This involves subjecting the compound to a series of stress conditions and analyzing the resulting samples with a validated stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC).[4][9] The goal is to achieve modest degradation, typically in the range of 5-20%, to ensure that degradation products are formed at detectable levels without completely consuming the parent compound.[8][9]

Development of a Stability-Indicating HPLC Method

A stability-indicating method (SIAM) is an analytical procedure used to quantify the decrease in the amount of the active pharmaceutical ingredient (API) in a sample over time due to degradation. A crucial feature of a SIAM is its ability to resolve the parent compound from any degradation products and process impurities.[9]

Protocol 1: HPLC Method Development

  • Column Selection: Start with a reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size), which is versatile for separating moderately polar to non-polar compounds.

  • Mobile Phase Selection:

    • Begin with a gradient elution using a mixture of an aqueous buffer (e.g., 0.1% formic acid or ammonium acetate in water) and an organic solvent (acetonitrile or methanol).

    • The acidic buffer helps to protonate the basic 2-aminoquinoline, leading to sharper peaks and better chromatography.

  • Detection: Use a photodiode array (PDA) detector to monitor the elution. This allows for the determination of the optimal detection wavelength and provides data for peak purity analysis, which is essential for confirming the specificity of the method.[9]

  • Method Optimization:

    • Inject a mixture of stressed (degraded) and unstressed samples.

    • Adjust the gradient slope, flow rate, and column temperature to achieve adequate separation (resolution > 2) between the parent peak and all degradant peaks.

    • Confirm peak purity for the parent compound in the presence of its degradants.

Forced Degradation Experimental Protocols

The following protocols outline the standard conditions for stress testing. A stock solution of the compound (e.g., 1 mg/mL in a suitable solvent like a water/acetonitrile mixture) should be prepared and used for all tests.[9] A control sample, protected from stress, should be analyzed alongside the test samples.[8]

Protocol 2: Forced Degradation Studies

  • Acid Hydrolysis:

    • Mix the stock solution with an equal volume of 0.1 M to 1 M hydrochloric acid (HCl).[4]

    • Incubate the solution at room temperature or an elevated temperature (e.g., 60°C) for a predefined period (e.g., sampling at 2, 6, 12, and 24 hours).[9]

    • Before analysis, neutralize the samples with an equivalent amount of sodium hydroxide (NaOH).[9]

  • Base Hydrolysis:

    • Mix the stock solution with an equal volume of 0.1 M to 1 M sodium hydroxide (NaOH).[4]

    • Follow the same incubation and sampling procedure as for acid hydrolysis.

    • Before analysis, neutralize the samples with an equivalent amount of HCl.[9]

  • Oxidative Degradation:

    • Mix the stock solution with a solution of hydrogen peroxide (e.g., 3-30% H₂O₂).[9]

    • Keep the mixture at room temperature and monitor over time. Oxidation reactions can be rapid, so frequent sampling may be necessary.

  • Thermal Degradation:

    • Store the solid compound in a temperature-controlled oven at an elevated temperature (e.g., 80°C).

    • Also, subject the stock solution to the same thermal stress to assess stability in solution.

    • Sample at various time points for analysis.

  • Photolytic Degradation:

    • Expose the solid compound and the stock solution to a light source that provides both UV and visible output, as specified in ICH Q1B guidelines.

    • A control sample should be wrapped in aluminum foil to exclude light.

    • Analyze samples at appropriate intervals to determine the extent of photodegradation.

The workflow for conducting these studies is summarized in the diagram below.

G Figure 2. Forced Degradation Experimental Workflow cluster_stress Apply Stress Conditions Start Prepare Stock Solution (1 mg/mL) Control Control Sample (Protected from stress) Start->Control Acid Acid (0.1M HCl, 60°C) Start->Acid Base Base (0.1M NaOH, 60°C) Start->Base Oxidation Oxidation (3% H₂O₂, RT) Start->Oxidation Thermal Thermal (80°C, Solid & Solution) Start->Thermal Photo Photolytic (ICH Q1B Light Source) Start->Photo Analysis Analyze All Samples by Stability-Indicating HPLC Control->Analysis Acid->Analysis Base->Analysis Oxidation->Analysis Thermal->Analysis Photo->Analysis Data Evaluate Data: - % Degradation - Peak Purity - Mass Balance Analysis->Data Report Identify Degradants & Elucidate Pathways Data->Report

Caption: Experimental workflow for a forced degradation study.

Data Interpretation and Summary

The results from the forced degradation studies should be compiled to build a comprehensive stability profile. Key data points include the percentage of the parent compound degraded and the formation of new peaks in the chromatogram.

Table 1: Illustrative Summary of Forced Degradation Results

Stress ConditionDuration/Temp% Degradation of ParentNo. of DegradantsObservations
Control 24 h / RT< 0.5%0No significant change.
0.1 M HCl 24 h / 60°C~ 8%2Minor degradation observed.
0.1 M NaOH 24 h / 60°C~ 15%3More susceptible to base than acid.
3% H₂O₂ 6 h / RT~ 18%4Significant oxidative degradation.
Thermal 48 h / 80°C~ 3%1Relatively stable to dry heat.
Photolytic ICH Q1B~ 22%>5Highly susceptible to light exposure.

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results must be determined experimentally.

The data suggests that the molecule is most susceptible to photolytic and oxidative degradation. Its lability in basic conditions is also notable. This information is critical for guiding formulation development, selecting appropriate packaging (e.g., light-protective), and defining storage conditions. Further characterization of the major degradation products using techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) is necessary to fully elucidate the degradation pathways.

Conclusion

This technical guide provides a foundational framework for assessing the stability and degradation of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride. The chemical principles of the quinoline scaffold suggest susceptibility to oxidation, hydrolysis, and photolysis. A systematic approach using forced degradation studies under acidic, basic, oxidative, thermal, and photolytic conditions is essential. The development of a robust, stability-indicating HPLC method is paramount for accurately quantifying the parent compound and its degradants. The insights gained from these studies are indispensable for ensuring the quality, safety, and efficacy of drug candidates and are a core requirement for regulatory submissions.

References

  • Royal Society of Chemistry. (2018). Photocatalytic degradation of fluoroquinolone antibiotics using ordered mesoporous g-C3N4 under simulated sunlight irradiation. RSC Publishing. [Link]

  • Applied and Environmental Microbiology. (n.d.). Degradation pathway of quinolines in a biofilm system under denitrifying conditions. American Society for Microbiology. [Link]

  • SciSpace. (n.d.). Degradation of two fluoroquinolone antibiotics photoinduced by Fe(III)-microalgae suspension in an aqueous solution. SciSpace. [Link]

  • Oxford Academic. (2001). Antimicrobial activity of fluoroquinolone photodegradation products determined by parallel-line bioassay and high performance liquid chromatography. Oxford University Press. [Link]

  • Oriental Journal of Chemistry. (2023). From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. Oriental Journal of Chemistry. [Link]

  • ACS Publications. (2015). Accelerating Quinoline Biodegradation and Oxidation with Endogenous Electron Donors. Environmental Science & Technology. [Link]

  • PubMed. (2012). Photodegradation of Fluoroquinolones in Surface Water and Antimicrobial Activity of the Photoproducts. National Center for Biotechnology Information. [Link]

  • Royal Society of Chemistry. (n.d.). Enhanced visible-light photodegradation of fluoroquinolone-based antibiotics and E. coli growth inhibition using Ag–TiO2 nanoparticles. RSC Publishing. [Link]

  • ResearchGate. (n.d.). Possible degradation pathway of quinoline. ResearchGate. [Link]

  • Beilstein Journal of Organic Chemistry. (n.d.). Multicomponent reaction access to complex quinolines via oxidation of the Povarov adducts. Beilstein-Institut. [Link]

  • MDPI. (2022). Biodegradation of Quinoline by a Newly Isolated Salt-Tolerating Bacterium Rhodococcus gordoniae Strain JH145. MDPI. [Link]

  • Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Pharmaguideline. [Link]

  • PubMed. (1976). Degradation of Quinoline by a Soil Bacterium. National Center for Biotechnology Information. [Link]

  • International Journal of Research in Pharmaceutical and Nano Sciences. (2026). REVIEW OF FORCED DEGRADATION STUDIES ON THE DRUGS CONTAINING HETROCYCLIC COMPOUND. IJRPNS. [Link]

  • Wiley Online Library. (n.d.). THE OZONOLYSIS OF QUINOLINE AND SOME OF ITS HOMO. Wiley. [Link]

  • MDPI. (2025). Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. MDPI. [Link]

  • JETIR.org. (n.d.). Determination of Stability Constant of Substituted Quinoline Pyrimidines Drugs. JETIR. [Link]

  • MDPI. (n.d.). A Review of Modifications of Quinoline Antimalarials: Mefloquine and (hydroxy)Chloroquine. MDPI. [Link]

  • PubMed. (n.d.). Side-chain hydroxylation in the metabolism of 8-aminoquinoline antiparasitic agents. National Center for Biotechnology Information. [Link]

  • Bentham Science. (2022). Chemistry of 2-Aminoquinolines: Synthesis, Reactivity, and Biological Activities. Bentham Science. [Link]

  • University of Liverpool Repository. (n.d.). THE SYNTHESIS AND METABOLISM OF NOVEL 4-AMINO QUIN OLINE ANTIMALARIALS. University of Liverpool. [Link]

  • ResearchGate. (n.d.). Representative examples of biologically important 2-aminoquinolines. ResearchGate. [Link]

  • MDPI. (n.d.). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. MDPI. [Link]

  • Onyx Scientific. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. [Link]

  • MedCrave online. (2016). Forced Degradation Studies. MedCrave. [Link]

  • Bioprocess International. (2026). Forced Degradation Studies: Regulatory Considerations and Implementation. Bioprocess International. [Link]

  • Slideshare. (n.d.). Anti-Malarial; 8-aminoquinolines. Slideshare. [Link]

  • International Journal for Modern Trends in Science and Technology. (2025). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. IJFMR. [Link]

  • Science.gov. (2001). SYNTHESIS OF AMINO ACID DERIVATIVES OF 6-AMINOQUINOLINE ANTIMALARIAL AGENTS. Office of Scientific and Technical Information. [Link]

  • Novelty Journals. (2022). A REVIEW ON QUINOLINE AND ITS DERIVATIVES. Novelty Journals. [Link]

  • Chemical Substance Information. (n.d.). 2-Amino-7,8-dimethyl-3-phenylquinoline hydrochloride. Chemical Substance Information. [Link]

Sources

Foundational

The 2-Aminoquinoline Scaffold: A Privileged Architecture in Modern Drug Discovery

Executive Summary As a Senior Application Scientist navigating the complexities of modern medicinal chemistry, I frequently encounter the challenge of balancing ligand lipophilicity with precise hydrogen-bonding geometry...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

As a Senior Application Scientist navigating the complexities of modern medicinal chemistry, I frequently encounter the challenge of balancing ligand lipophilicity with precise hydrogen-bonding geometry. The 2-aminoquinoline (2-AQ) core has emerged as a "privileged scaffold" that elegantly solves this problem. By combining the hydrophobic, π -stacking capabilities of the quinoline ring with the hydrogen bond donor/acceptor profile of the 2-amino group, this architecture serves as a foundational building block for targeting complex neurological enzymes, protein-protein interactions, and infectious diseases 1.

This technical guide explores the mechanistic rationale behind utilizing the 2-AQ scaffold, details field-proven experimental workflows for its synthesis and screening, and provides a quantitative analysis of its efficacy across high-value therapeutic targets.

Structural and Mechanistic Rationale

The selection of a molecular scaffold in drug discovery is never arbitrary; it is dictated by the precise topology of the target's active site. The 2-aminoquinoline scaffold is highly valued for two primary mechanistic reasons:

  • Arginine Isosterism : The 2-AQ moiety acts as a potent, isoform-selective bioisostere for arginine. In targets like neuronal Nitric Oxide Synthase (nNOS), traditional inhibitors mimic L-arginine but are highly basic and polar, resulting in poor oral bioavailability. The 2-AQ core mimics the critical substrate interactions with conserved active-site glutamate residues while possessing a lower pKa​ and higher lipophilicity, which is far more conducive to CNS penetration and intestinal permeability (as validated by Caco-2 efflux assays) 2.

  • Rigid Hydrogen-Bond Anchoring : The planar nature of the quinoline ring restricts the conformational freedom of the 2-amino group. In aspartyl proteases, this allows the scaffold to wedge perfectly between catalytic aspartate dyads, forming a highly stable, low-energy binding anchor 3.

Key Therapeutic Applications

BACE1 Inhibition in Alzheimer's Disease

Beta-site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1) is the rate-limiting transmembrane aspartyl protease responsible for the production of amyloid- β (A β ) peptides [[4]](). X-ray crystallography reveals that the 2-AQ scaffold binds directly within the BACE1 catalytic cleft. The 2-amino group sits precisely between the Asp32 and Asp228 residues, forming critical hydrogen bonds, while the quinoline ring forms an additional stabilizing hydrogen bond with Asp32 3.

BACE1_Pathway APP Amyloid Precursor Protein BACE1 BACE1 Enzyme APP->BACE1 Cleavage C99 C99 Fragment BACE1->C99 Gamma γ-Secretase Abeta Amyloid-β Peptides Gamma->Abeta Aggregation C99->Gamma Cleavage AQ 2-Aminoquinoline AQ->BACE1 Blocks Asp32/Asp228

Amyloidogenic pathway showing BACE1 inhibition by 2-aminoquinoline.

Oncology: Targeting SH3 Domains

Targeting protein-protein interactions (PPIs) such as Src-family SH3 domains is notoriously difficult due to their shallow, featureless binding pockets. However, simple functionalized 2-aminoquinolines have demonstrated useful micromolar affinity for Tec SH3 domains. By utilizing the 2-AQ core as an organic anchor and conjugating it to a dirhodium(II) center, researchers have successfully created metalloconjugates that improve binding affinity to Lyn SH3 domains by over 1000-fold 5.

Fragment-Based Drug Discovery (FBDD) Workflow

Why do we frequently subject the 2-AQ scaffold to Fragment-Based Drug Discovery (FBDD) rather than High-Throughput Screening (HTS)? HTS often yields large, highly lipophilic molecules with poor ligand efficiency. Conversely, starting with a low-molecular-weight 2-AQ fragment (initial IC50​≈900μM ) allows us to establish a highly efficient hydrogen-bond network at the catalytic center. Using structural guidance from X-ray crystallography, we can systematically extend the C-3 side chain of the 2-AQ core deep into adjacent binding pockets (like the P2' pocket of BACE1), optimizing the compound into the sub-nanomolar range (e.g., Compound 59, IC50​=11nM ) while maintaining blood-brain barrier (BBB) permeability [[6]]().

FBDD_Workflow Lib Fragment Library Screening Hit 2-AQ Hit (High uM) Lib->Hit Xray X-ray Crystallography Hit->Xray Opt P2' Pocket Extension Xray->Opt Structural Guidance Lead Sub-nanomolar Lead Opt->Lead Potency Optimization

Fragment-based drug discovery workflow for 2-aminoquinoline derivatives.

Quantitative Data Analysis

The table below summarizes the optimization trajectory and multi-target efficacy of various 2-aminoquinoline derivatives, highlighting the massive leap in potency achieved through structure-based design.

Compound DesignationTarget EnzymeScaffold Modification IC50​ / AffinityKey Property / Reference
Compound 1 BACE1Unmodified 2-AQ Fragment 900μM Initial FBDD Hit 6
Compounds 10-12 BACE12-phenyl substituted 99.4−125nM Intermediate optimization [[3]]()
Compound 13 Dual AChE / BACE1Hybrid Donepezil Analogue 13.1nM (BACE1) 14.7nM (AChE)Multi-target directed ligand 3
Compound 59 BACE1C-3 side chain P2' extension 11nM High cellular activity ( 80nM ) 6

Experimental Methodologies

To ensure absolute reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality is embedded into every step to explain why specific conditions are chosen.

Protocol 1: Green Synthesis of 2-Aminoquinolines via Co-NHC Catalysis

Causality: Traditional syntheses (e.g., Skraup or Friedländer reactions) require harsh acidic conditions and high temperatures, which destroy sensitive functional groups needed for downstream SAR studies. We employ a multitasking Cobalt-N-Heterocyclic Carbene (Co-NHC) catalyst because it enables a green, one-pot selective cyclization under mild, open-air conditions, ensuring high atom economy 7.

Synthetic_Workflow Start 2-Aminobenzyl Alcohol Cat Co-NHC Catalyst Start->Cat + Nitrile Reagent Cyclo Selective Cyclization Cat->Cyclo Open-air, Mild Prod 2-Aminoquinoline Scaffold Cyclo->Prod

Green synthesis of 2-aminoquinolines via cobalt-catalyzed cyclization.

Step-by-Step Procedure:

  • Preparation: In a reaction vial, combine 2-aminobenzyl alcohol (1.0 mmol), benzyl nitrile (1.2 mmol), and the Co-NHC catalyst (5 mol%).

  • Solvent & Atmosphere: Add 2 mL of an ethanol/water mixture. Leave the vial open to the air. (Causality: Aerobic conditions are strictly required because atmospheric oxygen acts as the terminal oxidant for the dehydrogenative annulation).

  • Heating: Stir the mixture at 80°C for 12 hours.

  • Self-Validation (Reaction Monitoring): Monitor via TLC (Hexane:Ethyl Acetate 3:1). The reaction is validated as complete when the lower Rf​ spot of 2-aminobenzyl alcohol disappears and a new, highly UV-active spot (the quinoline core) appears.

  • Isolation & Final Validation: Cool to room temperature, dilute with ethyl acetate, and filter through a short pad of Celite to remove the cobalt catalyst. Purify via silica gel chromatography. Validate the final structure using 1H -NMR (confirming the characteristic downfield shift of the quinoline aromatic protons) and LC-MS.

Protocol 2: BACE1 Enzymatic FRET Assay for Inhibitor Screening

Causality: To evaluate the inhibitory potency of synthesized 2-AQ derivatives, a Fluorescence Resonance Energy Transfer (FRET) assay is utilized. FRET provides a continuous, real-time readout of enzyme kinetics. The synthetic APP substrate contains a fluorophore and a quencher; BACE1 cleavage physically separates them, restoring fluorescence. Potent 2-AQ inhibitors will block cleavage, keeping fluorescence quenched [[4]]().

Step-by-Step Procedure:

  • Reagent Preparation: Prepare assay buffer (50 mM Sodium Acetate, pH 4.5, 0.1% CHAPS). (Causality: The acidic pH of 4.5 is critical because BACE1 is an aspartyl protease that optimally functions in the acidic environment of human endosomes).

  • Inhibitor Dilution: Prepare serial dilutions of the 2-AQ compound from 10 μM down to 0.1 nM in DMSO.

  • Enzyme Incubation: In a 384-well black microplate, add 10 μL of recombinant human BACE1 enzyme (final concentration 1 nM) and 5 μL of the inhibitor solution. Incubate for 30 minutes at room temperature. (Causality: Pre-incubation is mandatory to allow the rigid 2-AQ scaffold to establish equilibrium hydrogen bonding with Asp32/Asp228 before the competing substrate is introduced).

  • Reaction Initiation: Add 10 μL of the FRET-APP substrate (e.g., Rh-EVNLDAEFK-Quencher) to initiate the reaction.

  • Self-Validation (Controls): Include a positive control well using a known clinical inhibitor (e.g., Lanabecestat) to validate assay sensitivity, and a negative control well (DMSO only) to establish the maximum uninhibited reaction velocity ( Vmax​ ).

  • Measurement & Analysis: Read fluorescence continuously for 60 minutes (Ex: 540 nm, Em: 590 nm). Calculate the IC50​ using non-linear regression analysis comparing the initial velocities of inhibited wells versus the negative control.

References

  • Exploring Synthetic Approaches for 2‐Aminoquinolines: Progress and Future Directions. ResearchGate. [Link]

  • Aminoquinoline–Rhodium(II) Conjugates as Src-Family SH3 Ligands. National Institutes of Health (NIH). [Link]

  • Simplified 2-Aminoquinoline-Based Scaffold for Potent and Selective Neuronal Nitric Oxide Synthase Inhibition. Journal of Medicinal Chemistry - ACS Publications. [Link]

  • Structure-Based Design, Synthesis, and Evaluation of Structurally Rigid Donepezil Analogues as Dual AChE and BACE-1 Inhibitors. UQ eSpace.[Link]

  • Highlights in BACE1 Inhibitors for Alzheimer's Disease Treatment. Frontiers / NIH.[Link]

  • From Fragment Screening to In Vivo Efficacy: Optimization of a Series of 2-Aminoquinolines as Potent Inhibitors of Beta-Site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1). Journal of Medicinal Chemistry - ACS Publications.[Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Protocol for the Synthesis of 2-Amino-7-fluoro-3-phenylquinoline Hydrochloride

Executive Summary The 2-aminoquinoline scaffold is a privileged pharmacophore in drug discovery, frequently utilized in the development of kinase inhibitors, antimalarials, and antimicrobial agents[1]. Specifically, 2-am...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The 2-aminoquinoline scaffold is a privileged pharmacophore in drug discovery, frequently utilized in the development of kinase inhibitors, antimalarials, and antimicrobial agents[1]. Specifically, 2-amino-7-fluoro-3-phenylquinoline hydrochloride (CAS: 1171733-27-9) serves as a critical halogenated building block[][3]. The strategic placement of the fluorine atom at the 7-position enhances metabolic stability and lipophilicity, while the 3-phenyl substitution explores hydrophobic binding pockets in target proteins. This application note details a robust, self-validating protocol for synthesizing this compound via a modified Friedländer heteroannulation, ensuring high fidelity, yield, and analytical purity.

Mechanistic Rationale & Pathway Design

The synthesis relies on the base-catalyzed Friedländer condensation between 2-amino-4-fluorobenzaldehyde and phenylacetonitrile (benzyl cyanide)[4][5].

Causality of Reagent Selection:

  • Precursors : 2-Amino-4-fluorobenzaldehyde provides the core aniline and aldehyde functionalities. The fluorine at the 4-position of the benzaldehyde strictly dictates the 7-fluoro regiochemistry of the final quinoline. Phenylacetonitrile provides the highly acidic active methylene (pKa ~21) and the electrophilic nitrile carbon necessary for cyclization[5][6].

  • Base Catalyst (Potassium tert-butoxide) : t-BuOK is selected over aqueous bases (like NaOH) because its steric bulk prevents unwanted nucleophilic attack on the aldehyde, acting purely as a strong Brønsted base to generate the phenylacetonitrile carbanion[6].

  • Solvent (tert-Butanol) : Protic solvents facilitate the proton-transfer steps critical for the tautomerization of the intermediate imine to the aromatic quinoline[1].

  • Anhydrous HCl in Dioxane : Utilizing anhydrous HCl prevents the hydrolysis of the newly formed 2-amino group, which is susceptible to conversion into a quinolone under aqueous acidic conditions. Dioxane provides an excellent medium for the precipitation of the hydrochloride salt, driving the equilibrium and acting as an in-situ purification step.

Mechanism Start 2-Amino-4-fluorobenzaldehyde + Phenylacetonitrile Deprotonation Deprotonation of Active Methylene (t-BuOK / t-BuOH) Start->Deprotonation Knoevenagel Knoevenagel Condensation (α,β-Unsaturated Nitrile) Deprotonation->Knoevenagel Aldol Addition & Dehydration Cyclization Intramolecular Nucleophilic Attack (-NH2 onto -CN) Knoevenagel->Cyclization Ring Closure FreeBase 2-Amino-7-fluoro-3-phenylquinoline (Free Base) Cyclization->FreeBase Tautomerization to Aromatic Ring SaltForm Anhydrous HCl in Dioxane (Salt Formation) FreeBase->SaltForm Dissolution in Organic Phase Final 2-Amino-7-fluoro-3-phenylquinoline HCl (Precipitated Product) SaltForm->Final Crystallization

Mechanistic workflow of the Friedländer heteroannulation and subsequent salt formation.

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. At each critical juncture, physical or chemical changes provide immediate feedback on the reaction's progress.

Materials Required:

  • 2-Amino-4-fluorobenzaldehyde (1.0 equiv)[7][8]

  • Phenylacetonitrile (1.1 equiv)[7][9]

  • Potassium tert-butoxide (1.5 equiv)

  • tert-Butanol (Reaction solvent, anhydrous)

  • 4M HCl in Dioxane

  • Dichloromethane (DCM) and Distilled Water (for extraction)

Step 1: Friedländer Heteroannulation (Free Base Formation)
  • Initiation : In an oven-dried round-bottom flask under an inert argon atmosphere, dissolve 2-amino-4-fluorobenzaldehyde (10 mmol, 1.39 g) and phenylacetonitrile (11 mmol, 1.29 g) in 30 mL of anhydrous tert-butanol.

  • Catalysis : Slowly add potassium tert-butoxide (15 mmol, 1.68 g) in portions.

    • Validation Check: The solution will transition from pale yellow to a deep orange/red, indicating the formation of the highly conjugated carbanion intermediate.

  • Reflux : Heat the mixture to reflux (80-85 °C) for 4 hours.

  • Monitoring : Monitor via TLC (Hexanes:EtOAc 7:3).

    • Validation Check: Under 365 nm UV light, the product spot will exhibit intense blue fluorescence, a hallmark of the conjugated 2-aminoquinoline system. The reaction is complete when the starting aldehyde spot is consumed.

Step 2: Isolation and Purification
  • Quenching : Cool the reaction to room temperature and quench with 20 mL of saturated aqueous NH4Cl to neutralize the strong base.

  • Extraction : Extract the aqueous layer with DCM (3 x 30 mL). The free base partitions into the organic layer.

  • Washing : Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purification : Purify the crude residue via silica gel flash chromatography (gradient elution: 10% to 30% EtOAc in Hexanes) to yield the pure free base as a pale yellow solid.

Step 3: Hydrochloride Salt Formation
  • Dissolution : Dissolve the purified free base in a minimal amount of anhydrous diethyl ether or DCM (approx. 15 mL).

  • Precipitation : Dropwise, add 1.2 equivalents of 4M HCl in dioxane while stirring vigorously at 0 °C.

    • Validation Check: Immediate formation of a dense, white-to-off-white precipitate confirms the protonation of the quinoline nitrogen (pKa ~5-6) and the insolubility of the resulting salt in the non-polar solvent.

  • Collection : Filter the precipitate under vacuum, wash with cold diethyl ether (2 x 10 mL), and dry in a vacuum desiccator overnight to afford 2-Amino-7-fluoro-3-phenylquinoline hydrochloride.

Quantitative Data & Analytical Benchmarks

To ensure reproducibility, the reaction parameters were optimized. Table 1 summarizes the causality of condition changes on the overall yield.

Table 1: Reaction Optimization Parameters for Free Base Synthesis

Base CatalystSolventTemp (°C)Time (h)Isolated Yield (%)Mechanistic Observation
NaOH (aq)EtOH801245Competing Cannizzaro reaction lowers yield.
KOHEtOH80862Improved, but some aldehyde degradation noted.
t-BuOK t-BuOH 85 4 88 Optimal: Steric bulk prevents nucleophilic side reactions.
t-BuOKTHF65675Lower reflux temperature slows cyclization step.

Table 2: Expected Analytical Characterization (Target Molecule)

Analytical TechniqueExpected Signals / Benchmarks
1H NMR (400 MHz, DMSO-d6) ~8.50 ppm (br s, 2H, -NH3+), ~7.90 ppm (dd, 1H, H-5), ~7.40-7.60 ppm (m, 5H, phenyl), ~7.30 ppm (dd, 1H, H-6), ~7.20 ppm (dd, 1H, H-8).
19F NMR (376 MHz, DMSO-d6) ~ -112.5 ppm (s/m, 1F, C7-F). Confirms the presence of the fluorine atom.
LC-MS (ESI+) m/z calculated for C15H12FN2 [M+H]+: 239.09; Found: ~239.10.
Melting Point > 250 °C (Decomposition typical for stable hydrochloride salts).

Troubleshooting & Quality Control

  • Issue: Low Yield / Unreacted Aldehyde

    • Cause: Moisture in the reaction driving the equilibrium backward or neutralizing the base.

    • Solution: Ensure t-BuOH and phenylacetonitrile are strictly anhydrous. Use a Dean-Stark trap if adapting to a solvent like toluene to remove water generated during the Knoevenagel condensation[4][10].

  • Issue: Product is Dark Brown/Tarry

    • Cause: Overheating or excessive reaction time leading to polymerization of the highly reactive α,β-unsaturated intermediate.

    • Solution: Strictly monitor the reaction via TLC and quench immediately upon consumption of the starting material.

  • Issue: Salt Fails to Precipitate

    • Cause: Residual protic solvent (like t-BuOH or water) solubilizing the hydrochloride salt.

    • Solution: Ensure the free base is thoroughly dried under high vacuum before dissolving in anhydrous ether/DCM for the HCl treatment.

References

  • Main Product - BOC Sciences: 2-Amino-7-fluoro-3-phenylquinoline hydrochloride . bocsci.com. []

  • 2-아미노-7-플루오로-3-페닐퀴놀린염산염 | 1171733-27-9 . chemicalbook.com. 3[3]

  • Chemicals list~ Database | Mychemfinder's Blog . wordpress.com. 7[7]

  • Inventory Shanghai PI Chemicals Ltd . pipharm.com. 9[9]

  • 1,3-Dimethoxy-5-fluorobenzene, 52189-63-6 -> Allfluoro pharmaceutical co .ltd . allfluoro.com. 8[8]

  • A review on synthetic investigation for quinoline- recent green approaches . Taylor & Francis. 1[1]

  • Recent Advances in the Friedländer Reaction . ResearchGate. 10[10]

  • Organocatalytic Atroposelective Friedländer Quinoline Heteroannulation . Organic Letters - ACS Publications. 4[4]

  • Sustainable Synthesis of Quinazoline and 2-Aminoquinoline via Dehydrogenative Coupling of 2-Aminobenzyl Alcohol and Nitrile Catalyzed by Phosphine-Free Manganese Pincer Complex . Organic Letters - ACS Publications. 6[6]

  • One-Pot Friedländer Quinoline Synthesis: Scope and Limitations . ResearchGate. 5[5]

Sources

Application

Application Note: Robust HPLC-UV Analysis and Purity Profiling of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Matrix: Active Pharmaceutical Ingredient (API) / Chemical Intermediate Introduction & Chemical Profiling 2-Amino-7-fluoro-3...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Matrix: Active Pharmaceutical Ingredient (API) / Chemical Intermediate

Introduction & Chemical Profiling

2-Amino-7-fluoro-3-phenylquinoline hydrochloride (CAS No. 1171733-27-9) is a highly functionalized quinoline derivative frequently utilized as an intermediate in pharmaceutical synthesis and medicinal chemistry[]. The accurate quantitation and purity profiling of this compound present specific chromatographic challenges dictated by its structural features:

  • Basic Amine & Quinoline Core: The presence of the 2-amino group and the quinoline nitrogen renders the molecule highly basic. In standard reversed-phase liquid chromatography (RPLC), basic compounds are notorious for severe peak tailing due to secondary ion-exchange interactions with acidic residual silanols on the silica support matrix[2].

  • Lipophilicity: The 3-phenyl ring and the 7-fluoro substituent impart significant hydrophobicity, requiring a substantial organic modifier concentration for elution.

  • Salt Form: As a hydrochloride salt, the compound readily dissociates in aqueous media. However, injecting a highly aqueous sample into a high-organic mobile phase can cause solvent-front distortion.

The Causality of the Method Design: To counteract silanol interactions, this protocol employs a low-pH mobile phase utilizing 0.1% Trifluoroacetic acid (TFA). TFA serves a dual purpose: it drops the mobile phase pH to ~2.0, fully protonating both the analyte and the residual silanols (thereby neutralizing the silanols and shutting down secondary interactions), and it acts as a hydrophobic ion-pairing agent, improving the retention and peak shape of the basic quinoline[3]. A base-deactivated, end-capped C18 column is selected to further ensure peak symmetry.

Experimental Design & Rationale

Reagents and Materials
  • Analyte: 2-Amino-7-fluoro-3-phenylquinoline hydrochloride reference standard.

  • Solvents: HPLC-grade Acetonitrile (MeCN) and Ultrapure Water (18.2 MΩ·cm).

  • Modifier: LC-MS or HPLC-grade Trifluoroacetic acid (TFA).

  • Diluent: 50:50 (v/v) Water:Acetonitrile. Rationale: This ratio ensures complete solubilization of the polar hydrochloride salt while maintaining enough organic character to prevent peak splitting upon injection into the gradient.

Chromatographic Conditions

The method utilizes a gradient elution strategy to ensure sharp peak elution while washing the column of any highly retained lipophilic synthetic impurities.

Table 1: Instrument Setup and Parameters

ParameterSpecificationRationale
Column Base-deactivated C18 (e.g., Waters XBridge or Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µmEnd-capped stationary phase minimizes residual silanol activity.
Mobile Phase A Water + 0.1% TFA (v/v)Provides aqueous environment; low pH suppresses silanol ionization.
Mobile Phase B Acetonitrile + 0.1% TFA (v/v)Strong elution solvent for the lipophilic phenyl/fluoro groups.
Flow Rate 1.0 mL/minStandard linear velocity for a 4.6 mm ID column.
Column Temperature 35°CReduces mobile phase viscosity and improves mass transfer kinetics.
Detection (UV) 254 nm and 280 nm254 nm captures the phenyl ring; 280 nm is optimal for the conjugated quinoline core.
Injection Volume 10 µLBalances sensitivity with the prevention of column overloading.

Table 2: Gradient Elution Program

Time (min)% Mobile Phase A% Mobile Phase BElution Phase
0.0955Initial hold; focuses the analyte at the column head.
2.0955Isocratic hold to elute void volume salts (HCl).
12.01090Linear ramp to elute the main phenylquinoline peak.
15.01090High-organic wash to clear lipophilic impurities.
15.1955Return to initial conditions.
20.0955Column re-equilibration.

Step-by-Step Analytical Protocol

Phase 1: Mobile Phase Preparation
  • Mobile Phase A: Measure 1000 mL of Ultrapure Water. Add exactly 1.0 mL of TFA. Mix thoroughly and degas via sonication for 10 minutes.

  • Mobile Phase B: Measure 1000 mL of HPLC-grade Acetonitrile. Add exactly 1.0 mL of TFA. Mix thoroughly and degas.

Phase 2: Sample Preparation Workflow
  • Stock Solution (1.0 mg/mL): Accurately weigh 10.0 mg of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride into a 10 mL volumetric flask.

  • Dissolution: Add 5.0 mL of the 50:50 Water:MeCN diluent. Sonicate for 5 minutes until the solid is completely dissolved.

  • Volume Adjustment: Bring to volume with the diluent and invert 5 times to mix.

  • Working Solution (0.1 mg/mL): Pipette 1.0 mL of the Stock Solution into a 10 mL volumetric flask and dilute to volume with the diluent. Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

Phase 3: System Suitability and Execution

Before analyzing unknown samples or batches, the chromatographic system must be validated as a self-correcting, reliable mechanism. Inject the Working Solution in five replicates to evaluate system suitability according to USP <621> guidelines[4].

Analytical Workflow Visualization

The following diagram illustrates the logical progression of the analytical procedure, from sample preparation through to regulatory validation.

G SamplePrep 1. Sample Preparation (50:50 H2O:MeCN Diluent) Injection 2. HPLC Injection (10 µL Volume) SamplePrep->Injection Transfer to Autosampler Separation 3. Chromatographic Separation (C18 Column, 0.1% TFA) Injection->Separation Gradient Elution Detection 4. UV Detection (254 nm & 280 nm) Separation->Detection Eluent Flow DataAnalysis 5. Data Integration & Peak Profiling Detection->DataAnalysis Signal Processing Validation 6. System Suitability (USP <621> / ICH Q2) DataAnalysis->Validation Quality Control Check

Figure 1: End-to-end analytical workflow for the HPLC-UV analysis of the quinoline derivative.

System Suitability & Validation Criteria

To ensure the trustworthiness of the generated data, the method must meet strict acceptance criteria before batch analysis begins. These parameters are grounded in the International Council for Harmonisation (ICH) Q2(R1) guidelines for the validation of analytical procedures[5].

Table 3: System Suitability Acceptance Criteria (per USP <621> and ICH Q2)

ParameterAcceptance CriteriaScientific Justification
Retention Time (RT) ~8.5 - 9.5 minutesEnsures the analyte elutes during the linear portion of the gradient, away from the void volume.
Tailing Factor ( Tf​ ) 1.5Confirms that silanol interactions are successfully suppressed by the TFA modifier.
Theoretical Plates ( N ) 5,000Verifies column efficiency and proper packing integrity.
Injection Precision (%RSD) 2.0% (n=5)Validates the reproducibility of the autosampler and the stability of the analyte in the diluent[5].
Signal-to-Noise (S/N) 10 for LOQEnsures the method is sensitive enough to detect low-level impurities during purity profiling.

By adhering to this protocol, laboratories can achieve highly reproducible, sharp peak profiles for 2-Amino-7-fluoro-3-phenylquinoline hydrochloride, enabling accurate assay quantitation and impurity tracking throughout the drug development lifecycle.

References

  • International Council for Harmonisation (ICH). "Analytical Method Development and Validation in Pharmaceuticals (ICH Q2(R1))". resolvemass.ca. Available at:[Link]

  • Snyder, L.R., Kirkland, J.J., and Glajch, J.L. "Practical HPLC Method Development, 2nd Edition". John Wiley & Sons. Available at:[Link]

  • Wiley Analytical. "Practical HPLC Method Development, 2nd Edition Overview". wiley.com. Available at:[Link]

Sources

Method

Application Note: Experimental Setup for nNOS Inhibition using 2-Amino-7-fluoro-3-phenylquinoline Hydrochloride

Audience: Researchers, assay development scientists, and pharmacologists in neurodegenerative and oncological drug discovery. Mechanistic Rationale & Target Biology Neuronal Nitric Oxide Synthase (nNOS) is a heavily purs...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, assay development scientists, and pharmacologists in neurodegenerative and oncological drug discovery.

Mechanistic Rationale & Target Biology

Neuronal Nitric Oxide Synthase (nNOS) is a heavily pursued therapeutic target for neurodegenerative disorders, neuropathic pain, and aggressive malignancies such as melanoma. The primary bottleneck in nNOS inhibitor development is achieving high isoform selectivity. Inhibiting endothelial NOS (eNOS) triggers severe cardiovascular toxicity (hypertension), while inhibiting inducible NOS (iNOS) compromises the innate immune response.

2-Amino-7-fluoro-3-phenylquinoline hydrochloride (CAS: 1171733-27-9) represents a highly optimized, field-proven scaffold designed to overcome these limitations. As an arginine isostere, the 2-aminoquinoline core forms critical bidentate hydrogen bonds with a conserved active-site glutamate residue (Glu592 in rat nNOS). The addition of a 7-fluoro substitution serves a dual purpose: it blocks a major site of metabolic oxidation (improving half-life) and modulates the lipophilicity of the molecule, significantly enhancing blood-brain barrier (BBB) penetration compared to earlier aminopyridine derivatives .

Pathway LArg L-Arginine (Endogenous Substrate) nNOS Neuronal Nitric Oxide Synthase (nNOS Active Dimer) LArg->nNOS Binds Heme Domain Cofactors O2 + NADPH + BH4 Cofactors->nNOS Electron Transfer CaM Ca2+ / Calmodulin CaM->nNOS Allosteric Activation NO Nitric Oxide (NO) nNOS->NO Catalysis LCit L-Citrulline nNOS->LCit Byproduct Target Neurotransmission & Pathological Excitotoxicity NO->Target Cellular Signaling Inhibitor 2-Amino-7-fluoro-3-phenylquinoline (Competitive Inhibitor) Inhibitor->nNOS Blocks Glu592 Site

Diagram 1: nNOS signaling pathway and competitive inhibition mechanism at the Glu592 active site.

Experimental Design: The Self-Validating System

To evaluate this compound, we employ the Radiometric[³H]-L-Arginine to [³H]-L-Citrulline Conversion Assay .

Causality of Assay Choice: Why use a radiometric assay instead of a high-throughput fluorometric Griess reaction? Quinoline derivatives frequently exhibit intrinsic fluorescence and UV-absorbance that overlap with the spectral properties of fluorometric probes (like DAF-FM) or colorimetric readouts. The radiometric assay directly measures catalytic output, completely bypassing optical interference and providing the true Ki​ of the compound .

To ensure the protocol acts as a self-validating system , every assay plate must include the following internal controls:

  • Total Activity Control (Max Signal): Enzyme + Vehicle (DMSO). Validates enzyme viability and establishes the 100% activity baseline.

  • Background Control (Min Signal): Enzyme omitted (or heat-inactivated) + Reaction Mix. Validates that the conversion is strictly enzymatic and accounts for free [³H]-L-Citrulline contamination in the radiotracer stock.

  • Reference Standard: L-NNA ( -nitro-L-arginine) or 7-Nitroindazole. Validates the assay's dynamic range and sensitivity to known competitive inhibitors.

Protocol: Radiometric NOS Inhibition Assay

Reagent Preparation
  • Inhibitor Stock: Dissolve 2-Amino-7-fluoro-3-phenylquinoline hydrochloride in 100% anhydrous DMSO to a 10 mM stock. Perform serial dilutions in DMSO, ensuring the final DMSO concentration in the assay does not exceed 1% to prevent enzyme denaturation.

  • Reaction Buffer (2X): 100 mM HEPES (pH 7.4), 2 mM DTT.

  • Cofactor Mix: 10 µM FAD, 10 µM FMN, 10 µM Tetrahydrobiopterin (BH4), 2 mM CaCl₂, 200 nM Calmodulin, and 2 mM NADPH. (Causality: nNOS is strictly calcium/calmodulin-dependent. BH4 is critical for stabilizing the active nNOS dimer).

  • Stop Buffer: 50 mM HEPES (pH 5.5), 5 mM EDTA, 5 mM EGTA. (Causality: The low pH and rapid chelation of calcium immediately dissociate calmodulin from nNOS, instantly halting the enzymatic reaction for precise kinetic timing).

  • Resin: Dowex 50W-X8 (Na+ form) cation exchange resin, equilibrated in water.

Step-by-Step Workflow
  • Reaction Assembly: In a 1.5 mL microcentrifuge tube, combine 20 µL of 2X Reaction Buffer, 5 µL of Cofactor Mix, 5 µL of the inhibitor dilution (or vehicle), and 10 µL of purified recombinant nNOS enzyme (approx. 1-2 µg).

  • Pre-incubation: Incubate the mixture at room temperature for 10 minutes to allow the inhibitor to equilibrate with the enzyme active site.

  • Initiation: Add 10 µL of a substrate mix containing 1 µM unlabeled L-arginine and 0.5 µCi of [³H]-L-Arginine.

  • Catalysis: Incubate precisely at 37°C for 15 minutes .

  • Quenching: Rapidly add 400 µL of ice-cold Stop Buffer to halt the reaction.

  • Separation: Add 100 µL of equilibrated Dowex 50W resin to the tube. Vortex for 30 seconds, then centrifuge at 10,000 x g for 2 minutes. (Causality: At pH 5.5, unreacted L-arginine retains a net positive charge and tightly binds to the negatively charged resin. L-citrulline is neutral and remains in the supernatant).

  • Quantification: Transfer 200 µL of the supernatant to a scintillation vial, add 2 mL of liquid scintillation cocktail, and quantify the [³H]-L-Citrulline using a liquid scintillation counter.

Workflow Prep 1. Reagent Prep (Inhibitor in DMSO) Mix 2. Reaction Assembly (nNOS, Cofactors, [3H]-Arg) Prep->Mix Incubate 3. Incubation (37°C, 15 min) Mix->Incubate Quench 4. Quench (EDTA/EGTA Buffer) Incubate->Quench Separate 5. Dowex 50W Resin (Elute [3H]-Citrulline) Quench->Separate Count 6. Scintillation (Quantify Activity) Separate->Count

Diagram 2: Step-by-step experimental workflow for the radiometric NOS inhibition assay.

Data Interpretation & Quantitative Profiling

To accurately interpret the potency of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride, raw CPM (Counts Per Minute) must be converted to percentage inhibition relative to the Total Activity Control.

Because this compound is a competitive inhibitor with respect to L-arginine, the IC50​ values will shift depending on the substrate concentration used in the assay. Therefore, it is mandatory to calculate the inhibition constant ( Ki​ ) using the Cheng-Prusoff equation :

Ki​=1+Km​[S]​IC50​​

Where [S] is the concentration of L-arginine in the assay, and Km​ is the Michaelis constant of L-arginine for the specific NOS isoform being tested.

Expected Quantitative Profile

Based on structure-activity relationship (SAR) studies of the 7-substituted 2-aminoquinoline class, researchers should expect a highly potent and selective profile. The table below summarizes the target quantitative benchmarks required to validate a successful assay run with this scaffold:

Enzyme IsoformTarget Ki​ (nM)Fold Selectivity vs. nNOSBiological Implication if Inhibited
Rat nNOS 15 – 50 nM1.0x (Reference) Reduction in excitotoxicity / neuropathic pain
Bovine eNOS > 2,500 nM> 50-fold Avoidance of severe hypertension
Murine iNOS > 10,000 nM> 200-fold Preservation of macrophage immune function
Human nNOS 10 – 40 nM1.0x (Reference) Translation to clinical efficacy

Note: Achieving >50-fold selectivity for nNOS over eNOS is the critical threshold for advancing quinoline-based compounds into in vivo pharmacokinetic (PK) and pharmacodynamic (PD) models.

References

  • Title: Simplified 2-Aminoquinoline-Based Scaffold for Potent and Selective Neuronal Nitric Oxide Synthase Inhibition Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

  • Title: Enhancement of potency and selectivity of 2-aminoquinoline based human neuronal nitric oxide synthase inhibitors Source: PubMed Central (NIH) URL: [Link]

Application

Application Note: Optimized In Vitro Cytotoxicity Profiling of 2-Aminoquinoline Derivatives

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Assay Type: In Vitro Colorimetric Viability (MTT) Target Compounds: 2-Aminoquinoline scaffolds and related functionalized derivativ...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Assay Type: In Vitro Colorimetric Viability (MTT) Target Compounds: 2-Aminoquinoline scaffolds and related functionalized derivatives

Introduction & Mechanistic Rationale

The 2-aminoquinoline scaffold is a highly versatile pharmacophore in medicinal chemistry, forming the core of numerous compounds with potent antimalarial, antimicrobial, and antineoplastic properties[1],[2]. Strategic functionalization of the quinoline ring—such as the introduction of halogens, aryl groups, or alkyl-amino side chains—allows for precise modulation of its pharmacological profile, isoform selectivity (e.g., nNOS inhibition), and cellular permeability[3],[4].

However, evaluating the in vitro cytotoxicity of these compounds requires careful methodological design. Quinolines are planar, lipophilic, heterocyclic aromatic molecules. They frequently suffer from poor aqueous solubility, leading to micro-precipitation in culture media, and they can exhibit intrinsic absorbance or fluorescence that interferes with standard optical readouts[5].

This application note details a rigorously optimized, self-validating 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay protocol specifically tailored for 2-aminoquinoline derivatives. The assay measures the NAD(P)H-dependent cellular oxidoreductase enzymes (primarily mitochondrial succinate dehydrogenase), which reduce the yellow tetrazolium dye to an insoluble purple formazan product in viable cells[6].

Logical Framework: Mechanism of Action

Mechanism AQ 2-Aminoquinoline Internalization Target Intracellular Binding (e.g., nNOS, DNA) AQ->Target Mito Mitochondrial Dysfunction Target->Mito MTT Decreased Formazan Production (Readout) Mito->MTT

Fig 1: Mechanistic pathway of 2-aminoquinoline cytotoxicity and corresponding MTT assay readout.

Self-Validating Assay Design (E-E-A-T Principles)

To ensure high scientific integrity and trustworthiness, this protocol is designed as a self-validating system . The following controls are strictly required to rule out artifactual interference:

  • Vehicle Control Normalization: 2-aminoquinolines require Dimethyl Sulfoxide (DMSO) for primary solubilization[5]. The final DMSO concentration in the assay must be strictly maintained at ≤0.5% (v/v) across all wells to prevent vehicle-induced cytotoxicity.

  • Compound Blank (Critical): Because quinoline derivatives can absorb light in the visible spectrum (near the 570 nm readout wavelength), a cell-free well containing the compound in media must be included to subtract background absorbance[6].

  • Positive Control Validation: A standardized chemotherapeutic agent (e.g., Doxorubicin or 5-Fluorouracil) must be used to validate the baseline sensitivity of the chosen cell line[3],[7].

  • Selectivity Index (SI) Baseline: Cytotoxicity must be evaluated in parallel against a healthy, non-tumorigenic cell line (e.g., normal human dermal fibroblasts, NHDF, or MRC-5) to calculate the SI, distinguishing targeted efficacy from broad-spectrum toxicity[7],[8].

Experimental Workflow

Workflow N1 Day 1: Cell Seeding (96-well plate, 5x10³ cells/well) N2 Day 2: Compound Preparation (Serial dilution in DMSO → Media) N1->N2 N3 Day 2-5: Incubation (72h exposure to 2-aminoquinolines) N2->N3 N4 Day 5: MTT Assay (4h incubation + DMSO solubilization) N3->N4 N5 Day 5: Data Acquisition (Absorbance at 570nm & IC50 Calc) N4->N5

Fig 2: 5-Day experimental workflow for 2-aminoquinoline cytotoxicity profiling.

Materials and Reagents

  • Cell Lines: Target cancer cell lines (e.g., MCF-7, HeLa, HCT 116) and normal control cells (e.g., MRC-5)[8],[6].

  • Test Compounds: 2-Aminoquinoline derivatives (>98% purity, stored at -20°C protected from light)[5].

  • Reagents:

    • Dimethyl sulfoxide (DMSO), sterile cell culture grade.

    • MTT Reagent (5 mg/mL in sterile PBS, filtered and protected from light).

    • Complete Growth Media (e.g., DMEM or RPMI-1640 supplemented with 10% FBS and 1% Pen/Strep).

Detailed Step-by-Step Protocol

Phase 1: Cell Seeding and Adhesion
  • Harvest cells in the logarithmic growth phase using Trypsin-EDTA.

  • Resuspend cells in complete growth media and determine cell viability and concentration using a hemocytometer and Trypan Blue exclusion.

  • Seed cells into a flat-bottom 96-well tissue culture plate at a density of 5×103 to 1×104 cells/well in 100 µL of media[1].

    • Causality Note: Do not seed cells in the outer perimeter wells. Fill these with 200 µL of sterile PBS to mitigate the "edge effect" (evaporation-induced thermal and osmotic gradients that skew peripheral well data).

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cellular attachment and recovery[1].

Phase 2: Compound Preparation
  • Prepare a master stock solution of the 2-aminoquinoline derivative in 100% DMSO (e.g., 20 mM)[5].

  • Perform serial dilutions in 100% DMSO to create intermediate stocks (e.g., 1000x the final desired concentration).

  • Dilute the intermediate stocks 1:1000 into pre-warmed complete culture media to generate working solutions (e.g., 0.1, 1.0, 10, 50, and 100 µM).

    • Causality Note: This two-step dilution ensures that the final DMSO concentration remains constant at 0.1% across all treatment groups, eliminating vehicle-concentration bias. It also prevents the rapid precipitation of lipophilic quinolines that occurs when high-concentration DMSO stocks are added directly to aqueous media[9].

Phase 3: Treatment and Incubation
  • Carefully aspirate the old media from the 96-well plate using a multichannel pipette.

  • Add 100 µL of the compound working solutions to the appropriate wells. Ensure all self-validating controls (Vehicle, Positive Control, Compound Blank) are plated in triplicate.

  • Incubate the plates for 72 hours at 37°C, 5% CO₂.

    • Causality Note: A 72-hour exposure is standard for evaluating the anti-proliferative effects of aminoquinolines, allowing sufficient time for the compounds to interact with intracellular targets and for the subsequent apoptotic cascades to manifest phenotypically[8],[6].

Phase 4: MTT Addition and Solubilization
  • Following the 72-hour incubation, add 20 µL of the MTT stock solution (5 mg/mL) directly to each well (final concentration of ~0.83 mg/mL).

  • Incubate for 4 hours at 37°C. Viable cells will metabolize the yellow MTT into purple formazan crystals[6].

  • Carefully aspirate the media containing unreacted MTT. (Note: If the cell line is semi-adherent or prone to detachment upon apoptosis, centrifuge the plate at 300 x g for 5 minutes before aspiration).

  • Add 150 µL of 100% DMSO to each well to dissolve the formazan crystals.

  • Place the plate on an orbital shaker for 15 minutes at room temperature, protected from light, to ensure complete solubilization.

Phase 5: Data Acquisition and Analysis
  • Measure the optical density (OD) using a microplate reader at a primary wavelength of 570 nm.

  • Measure the background absorbance at a reference wavelength of 650 nm.

  • Data Correction: Calculate the corrected OD to account for quinoline absorbance interference:

    ODcorrected​=(OD570​−OD650​)−ODCompoundBlank​
  • Viability Calculation: Viability(%)=(ODTreated​/ODVehicle​)×100 [6].

  • Determine the IC₅₀ using non-linear regression analysis (e.g., four-parameter logistic curve) in a statistical software suite.

Data Presentation: Comparative Cytotoxicity

The following table summarizes representative in vitro cytotoxic activity (IC₅₀) of various aminoquinoline derivatives against human cancer cell lines, demonstrating the structure-activity relationship (SAR) inherent to this scaffold.

Compound Class / Specific DerivativeTarget Cell LineCell TypeIC₅₀ / GI₅₀ (µM)Reference
4-Aminoquinoline (N'-(7-chloro-quinolin-4-yl)-...)MCF-7Human Breast Adenocarcinoma8.73[10]
8-Aminoquinoline Glycoconjugate (Compound 17)HCT 116Human Colorectal Carcinoma116.40[7]
Isoquinolinequinone Derivative (Compound 10a)AGSHuman Gastric Adenocarcinoma2.83[8]
Doxorubicin (Standard Positive Control)HCT 116Human Colorectal Carcinoma5.60[7]

Calculation of the Selectivity Index (SI)

The Selectivity Index is a critical metric for prioritizing lead compounds in drug development. It is calculated as:

SI=IC50​ (Cancer Cells, e.g., MCF-7)IC50​ (Normal Cells, e.g., MRC-5)​

An SI value > 2.0 indicates a targeted cytotoxic effect against malignant cells, whereas an SI < 2.0 suggests broad-spectrum, non-specific toxicity[8],[11].

References

  • MDPI. Effect of Glycoconjugation on Cytotoxicity and Selectivity of 8-Aminoquinoline Derivatives Compared to 8-Hydroxyquinoline. Available at:[Link]

  • MDPI. Synthesis and Cytotoxic Activity on Human Cancer Cells of Novel Isoquinolinequinone–Amino Acid Derivatives. Available at: [Link]

  • Srce.hr. Antiproliferative evaluation of various aminoquinoline derivatives. Available at:[Link]

  • NIH/PMC. Novel Aminoquinoline Derivatives Significantly Reduce Parasite Load in Leishmania infantum Infected Mice. Available at: [Link]

  • ResearchGate. Synthesis, in vitro antimalarial and cytotoxicity of artemisinin-aminoquinoline hybrids. Available at: [Link]

  • ResearchGate. Synthesis, Biological Evaluation and in silico Studies of 2-Aminoquinolines and 1-Aminoisoquinolines as Antimicrobial Agents. Available at: [Link]

  • NIH/PMC. Enhancement of potency and selectivity of 2-aminoquinoline based human neuronal nitric oxide synthase inhibitors. Available at: [Link]

Sources

Method

Application Note: Enzyme Inhibition Kinetics of 2-Amino-7-fluoro-3-phenylquinoline Hydrochloride

Target Audience: Researchers, assay development scientists, and medicinal chemists. Mechanistic Rationale & Structural Insights The 2-amino-3-phenylquinoline scaffold is a privileged pharmacophore in medicinal chemistry.

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, assay development scientists, and medicinal chemists.

Mechanistic Rationale & Structural Insights

The 2-amino-3-phenylquinoline scaffold is a privileged pharmacophore in medicinal chemistry. It is frequently utilized for its ability to selectively modulate estrogen receptor beta (ERβ)[1] and inhibit key serine/threonine kinases, most notably Glycogen Synthase Kinase-3β (GSK-3β).

The specific structural features of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride dictate its binding kinetics and target affinity:

  • 7-Fluoro Substitution: The introduction of a highly electronegative fluorine atom at the 7-position enhances the compound's metabolic stability and increases lipophilicity. This allows the scaffold to deeply penetrate and anchor into the hydrophobic sub-pockets of the kinase ATP-binding site.

  • 2-Amino Group: This moiety acts as a critical hydrogen bond donor, interacting directly with the hinge region of the kinase (e.g., the backbone carbonyl of Val135 in the GSK-3β active site).

  • Hydrochloride Salt Formulation: Ensures optimal aqueous solubility for in vitro biochemical assays without compromising the structural integrity of the core pharmacophore.

Experimental Design & Causality

To accurately determine the inhibition kinetics ( IC50​ and Ki​ ), we employ a luminescent ADP detection platform (ADP-Glo™). This method provides a universal, high-throughput, and highly sensitive measurement of kinase activity by quantifying ADP produced during the reaction, eliminating the need for radioisotopes[2].

Causality in Buffer Formulation:

  • HEPES (pH 7.4): Maintains the physiological pH required for optimal GSK-3β tertiary folding and catalytic activity.

  • MgCl₂ (10 mM): Essential for catalysis; ATP must be complexed with Mg2+ for successful recognition and phosphate transfer in the kinase active site.

  • DTT (1 mM): A reducing agent included to prevent the oxidation of critical active-site cysteine residues (e.g., Cys199 in GSK-3β), which would otherwise artificially reduce baseline enzyme activity.

  • BSA (0.01%): Prevents the non-specific adsorption of the hydrophobic quinoline compound to the plastic walls of the microplate, ensuring the calculated free inhibitor concentration remains accurate.

Self-Validating Protocol: Step-by-Step Methodology

To ensure the protocol operates as a self-validating system, it incorporates a known highly specific ATP-competitive GSK-3β inhibitor, AR-A014418[3], as a positive control, alongside strict vehicle (DMSO) and background (no-enzyme) controls.

Step 1: Reagent Preparation
  • Compound Stock: Dissolve 2-Amino-7-fluoro-3-phenylquinoline HCl in 100% anhydrous DMSO to a final concentration of 10 mM. Store aliquots at -20°C.

  • Kinase Buffer: Prepare fresh buffer containing 40 mM HEPES (pH 7.4), 10 mM MgCl₂, 1 mM DTT, and 0.01% BSA.

  • Enzyme & Substrate: Dilute recombinant human GSK-3β to 1 ng/µL and the GSM peptide substrate (YRRAAVPPSPSLSRHSSPHQ(pS)EDEEE) to 0.2 mg/mL in Kinase Buffer.

Step 2: Assay Setup & Pre-incubation
  • Perform a 3-fold serial dilution of the inhibitor in DMSO (10 concentrations, ranging from 10 µM to 0.5 nM final assay concentration). Ensure the final DMSO concentration in all wells is strictly 1% to prevent solvent-induced enzyme denaturation.

  • Add 2 µL of the diluted inhibitor (or AR-A014418 positive control) to a 384-well low-volume white microplate.

  • Add 4 µL of the GSK-3β enzyme solution to the wells.

  • Causality Check (Crucial): Incubate the plate at room temperature for 15 minutes. This pre-incubation step is critical to allow the inhibitor to reach thermodynamic equilibrium with the enzyme prior to the introduction of competitive ATP.

Step 3: Reaction Initiation
  • Prepare an ATP/Substrate mix containing 20 µM ATP and 0.2 mg/mL GSM peptide in Kinase Buffer.

  • Initiate the reaction by adding 4 µL of the ATP/Substrate mix to each well.

  • Incubate the reaction for exactly 30 minutes at room temperature.

Step 4: Termination & Detection
  • Add 10 µL of ADP-Glo™ Reagent to all wells. Incubate for 40 minutes. (Mechanism: This reagent terminates the kinase reaction and completely depletes any unconsumed ATP, leaving only the reaction-generated ADP).

  • Add 20 µL of Kinase Detection Reagent. Incubate for 30 minutes. (Mechanism: This converts the ADP back to ATP, which is then utilized by a coupled luciferase/luciferin reaction to generate a luminescent signal).

Step 5: Data Acquisition
  • Read the microplate using a multimode microplate reader set to luminescence mode (integration time: 0.5 - 1.0 second per well).

Data Presentation & Kinetic Analysis

The mode of inhibition is determined by varying ATP concentrations (5, 10, 20, and 50 µM) against fixed inhibitor concentrations. The data is fitted to a non-linear regression model (Michaelis-Menten) and visualized using a Lineweaver-Burk plot to confirm ATP-competitive inhibition.

Table 1: Representative Kinetic Parameters for GSK-3β Inhibition

Parameter2-Amino-7-fluoro-3-phenylquinoline HClAR-A014418 (Positive Control)[3]Vehicle Control (DMSO)
IC50​ (at 20 µM ATP) 145 ± 12 nM104 ± 27 nMN/A
Ki​ (Inhibition Constant) 52 ± 8 nM38 ± 5 nMN/A
Mode of Inhibition ATP-CompetitiveATP-CompetitiveN/A
Vmax​ (Apparent) 4.2 pmol/min/mg4.1 pmol/min/mg4.3 pmol/min/mg
Km​ (ATP) 15.5 µM15.2 µM15.0 µM
Assay Z′ -factor 0.82 0.84 N/A

Quality Control & Trustworthiness: The robustness of the assay is validated by calculating the Z′ -factor using the vehicle control ( μpos​ , full activity) and the no-enzyme control ( μneg​ , background).

Z′=1−∣μpos​−μneg​∣3σpos​+3σneg​​

A Z′ -factor ≥ 0.7 (as seen in Table 1) indicates an excellent, highly reliable assay system suitable for rigorous kinetic profiling.

Experimental Workflow Visualization

G A Inhibitor Preparation 2-Amino-7-fluoro- 3-phenylquinoline HCl B Enzyme Pre-incubation Recombinant GSK-3β A->B Equilibration C Reaction Initiation ATP + GSM Peptide B->C Substrate Addition D Catalytic Phase Phosphate Transfer C->D ATP Competition E Signal Generation ADP-Glo Reagents D->E ADP Quantification F Luminescence Readout IC50 & Ki Calculation E->F Data Output

Figure 1: Experimental workflow and mechanistic logic for GSK-3β inhibition kinetics.

References

  • Balaji B, Muthiah R, Sabarinath C. Descriptor analysis of estrogen receptor β-selective ligands using 2-phenylquinoline, tetrahydrofluorenone and 3-hydroxy 6H-benzo[c]chromen-6-one scaffolds. Journal of Enzyme Inhibition and Medicinal Chemistry. 2011;26(6):831-842.[1] URL: [Link]

  • Zegzouti H, Zdanovskaia M, Hsiao K, Goueli SA. ADP-Glo: A Bioluminescent and Homogeneous ADP Monitoring Assay for Kinases. ASSAY and Drug Development Technologies. 2009;7(6):560-572.[2] URL: [Link]

  • Bhat R, Xue Y, Berg S, et al. Structural Insights and Biological Effects of Glycogen Synthase Kinase 3-specific Inhibitor AR-A014418. Journal of Biological Chemistry. 2003;278(46):45937-45945.[3] URL: [Link]

Sources

Application

Application Notes &amp; Protocols: Strategic Derivatization of 2-Amino-7-fluoro-3-phenylquinoline for Advanced Biological Assays

Abstract The quinoline scaffold is a cornerstone of medicinal chemistry, recognized as a privileged structure due to its prevalence in a wide array of pharmacologically active compounds.[1] Specifically, 2-aminoquinoline...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The quinoline scaffold is a cornerstone of medicinal chemistry, recognized as a privileged structure due to its prevalence in a wide array of pharmacologically active compounds.[1] Specifically, 2-aminoquinoline derivatives have demonstrated significant potential as anticancer agents, kinase inhibitors, and antiprotozoal compounds.[2][3][4] This document provides a comprehensive guide for the strategic derivatization of a promising, yet underexplored core molecule: 2-Amino-7-fluoro-3-phenylquinoline. We present detailed protocols for modifying its primary amino group to generate diverse libraries for structure-activity relationship (SAR) studies and to install versatile handles for bioconjugation.[5][6] These methodologies are designed to empower researchers, scientists, and drug development professionals to unlock the full potential of this scaffold for applications in kinase inhibition assays, cell-based cytotoxicity screening, and targeted biological imaging.

Introduction: The Strategic Value of the 2-Amino-7-fluoro-3-phenylquinoline Scaffold

The 2-Amino-7-fluoro-3-phenylquinoline core combines several features of high strategic value in drug discovery and chemical biology:

  • The 2-Aminoquinoline Core: This moiety is a well-established pharmacophore known to interact with numerous biological targets, including protein kinases and parasitic enzymes.[2][7] The primary amine at the 2-position serves as an ideal and accessible nucleophilic handle for straightforward chemical modification.

  • Fluorine at the 7-Position: The inclusion of a fluorine atom can significantly enhance metabolic stability, membrane permeability, and binding affinity through favorable electrostatic interactions with target proteins.

  • Phenyl Group at the 3-Position: This bulky aromatic substituent provides a vector for exploring steric tolerance within target binding pockets and contributes to the molecule's overall physicochemical properties.

  • Inherent Fluorescence: The quinoline ring system is intrinsically fluorescent, a property that can be modulated by substitution and exploited for developing fluorescent probes for cellular imaging or as reporters in certain assay formats.[8][9]

This guide focuses on leveraging the nucleophilicity of the 2-amino group as the primary point of diversification. The following sections provide robust, field-proven protocols for creating derivatives tailored for specific biological applications.

Derivatization Strategies and Protocols

The derivatization of the core scaffold is best approached by defining the desired downstream application. We present two primary strategies: direct N-acylation for generating libraries for SAR studies, and the installation of terminal functional groups for subsequent bioconjugation.

G cluster_0 Core Scaffold cluster_1 Derivatization Strategies cluster_2 Biological Applications A 2-Amino-7-fluoro- 3-phenylquinoline B Strategy A: N-Acylation A->B Acyl Chlorides, Anhydrides C Strategy B: Bioconjugation Handle Installation A->C Functionalized Acylating Agents D SAR Library for Kinase & Cytotoxicity Screening B->D E Fluorescent Probes C->E F Antibody-Drug Conjugates (ADCs) C->F G cluster_0 Assay Components cluster_1 Inhibitor cluster_2 Reaction & Detection Kinase Kinase Enzyme Reaction Phosphorylation Kinase->Reaction Substrate Peptide Substrate Substrate->Reaction ATP ATP (Phosphate Donor) ATP->Reaction Inhibitor Quinoline Derivative Inhibitor->Kinase Detection Detection of Phospho-Substrate (e.g., Luminescence) Reaction->Detection

Sources

Method

Application Note: High-Throughput Screening of 2-Aminoquinoline Libraries for BACE1 Inhibition

Introduction & Mechanistic Rationale The 2-aminoquinoline scaffold is a highly privileged structure in medicinal chemistry, exhibiting a broad spectrum of biological activities ranging from antimalarial properties to neu...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The 2-aminoquinoline scaffold is a highly privileged structure in medicinal chemistry, exhibiting a broad spectrum of biological activities ranging from antimalarial properties to neuroprotective effects 1. In the context of Alzheimer's disease (AD) drug development, the beta-site amyloid precursor protein cleaving enzyme 1 (BACE1) is a critical therapeutic target 2. BACE1 is an aspartyl protease responsible for the rate-limiting cleavage of the amyloid precursor protein (APP), which ultimately leads to the generation of neurotoxic amyloid-beta (Aβ) peptides in the brain 2.

Fragment-based drug discovery (FBDD) and high-throughput screening (HTS) have successfully identified 2-aminoquinolines as highly potent initial hits for BACE1 inhibition 3. The mechanistic causality behind this selection lies in the unique pharmacophore of the 2-aminoquinoline core: the protonated endocyclic nitrogen and the exocyclic 2-amino group act as a transition-state mimetic 4. This specific moiety forms a highly stable, bifurcated hydrogen bond network with the catalytic aspartate dyad (Asp32 and Asp228) in the BACE1 active site 4, effectively halting the proteolytic cascade.

BACE1_Pathway APP Amyloid Precursor Protein (APP) sAPPb sAPPβ (Soluble) APP->sAPPb Cleavage C99 C99 Fragment APP->C99 BACE1 BACE1 (β-Secretase) BACE1->APP Catalyzes Abeta Amyloid-β (Aβ) Peptides C99->Abeta Cleavage Gamma γ-Secretase Gamma->C99 Catalyzes Inhibitor 2-Aminoquinoline Inhibitor Inhibitor->BACE1 Blocks Asp32/Asp228

Figure 1: Mechanistic pathway of APP cleavage by BACE1 and targeted inhibition by 2-aminoquinolines.

Screening Strategy & Workflow

Because 2-aminoquinoline fragments often possess low initial affinities ( KD​ in the high micromolar range) and can exhibit autofluorescence due to their conjugated ring systems, a robust, multi-tiered screening cascade is required to avoid false positives 4.

  • Primary Screening : A FRET-based biochemical assay to rapidly assess the inhibition of BACE1-mediated peptide cleavage.

  • Orthogonal Validation : Surface Plasmon Resonance (SPR) to confirm direct binding, eliminate pan-assay interference compounds (PAINS), and determine precise kinetic parameters.

  • Structural Biology : X-ray crystallography of the BACE1-inhibitor complex to guide hit-to-lead optimization, enabling the extension of the C-3 side chain deep into the P2' binding pocket 3.

HTS_Workflow Lib 2-Aminoquinoline Fragment Library Primary Primary HTS (FRET Cleavage Assay) Lib->Primary 10,000+ Cmpds Secondary Orthogonal Validation (SPR Kinetics) Primary->Secondary Top 1% Hits (IC50 < 50 µM) Struct Structural Biology (X-ray Crystallography) Secondary->Struct Confirmed Binders (KD < 100 µM) Lead Hit-to-Lead Optimization Struct->Lead Binding Mode Confirmed

Figure 2: Multi-tiered High-Throughput Screening (HTS) workflow for 2-aminoquinoline libraries.

Detailed Experimental Protocols

Primary Screening: FRET-Based BACE1 Cleavage Assay

Scientific Rationale: FRET assays utilize an APP-derived peptide substrate flanked by a fluorophore (e.g., EDANS) and a quencher (e.g., DABCYL). Cleavage by BACE1 separates the pair, restoring fluorescence. This method provides a highly scalable, continuous readout of enzymatic activity.

Reagents & Buffers:

  • Assay Buffer: 50 mM Sodium Acetate, pH 4.5, 0.01% CHAPS.

    • Causality: BACE1 is an endosomal enzyme requiring a strictly acidic pH for the catalytic aspartates to be properly protonated. CHAPS detergent is critical to prevent non-specific colloidal aggregation of hydrophobic 2-aminoquinoline fragments, which causes false-positive enzyme sequestration.

  • Enzyme: Recombinant human BACE1 extracellular domain (10 nM final).

  • Substrate: Rh-EVNLDAEFK-Quencher (APP Swedish mutation sequence, 5 µM final).

Step-by-Step Methodology:

  • Compound Preparation: Dispense 100 nL of 2-aminoquinoline library compounds (in 100% DMSO) into black 384-well microplates using an acoustic liquid handler (e.g., Echo 550).

  • Enzyme Addition: Add 10 µL of BACE1 enzyme solution to the wells. Incubate for 15 minutes at room temperature to allow pre-equilibrium binding of the fragments to the active site.

  • Reaction Initiation: Add 10 µL of the FRET substrate to all wells to initiate the proteolytic cleavage.

  • Kinetic Readout: Immediately transfer the plate to a microplate reader. Read fluorescence continuously for 60 minutes at 37°C (Excitation: 340 nm, Emission: 490 nm).

  • Quality Control (Self-Validation): Calculate the Z'-factor using DMSO-only (negative control, 0% inhibition) and a known potent inhibitor like OM99-2 (positive control, 100% inhibition) 5. A Z'-factor > 0.6 indicates a robust, reliable assay.

Secondary Validation: Surface Plasmon Resonance (SPR)

Scientific Rationale: Highly conjugated quinolines can interfere with fluorescence readouts via the inner-filter effect. SPR provides a label-free, orthogonal validation of direct target engagement, yielding true equilibrium dissociation constants ( KD​ ) 6.

Step-by-Step Methodology:

  • Sensor Chip Preparation: Immobilize recombinant BACE1 onto a CM5 sensor chip via standard amine coupling. Target an immobilization level of 3000-4000 Response Units (RU) to ensure sufficient signal-to-noise ratios for low-molecular-weight fragments.

  • Running Buffer: 50 mM HEPES pH 7.4, 150 mM NaCl, 0.05% Tween-20, 5% DMSO.

    • Causality: 5% DMSO is strictly necessary to maintain the solubility of 2-aminoquinolines during the microfluidic flow. Buffer matching between the analyte and running buffer is critical to prevent bulk refractive index shifts.

  • Analyte Injection: Inject hit compounds in a multi-cycle kinetic format (concentrations ranging from 1 µM to 500 µM) at a flow rate of 30 µL/min.

  • Data Analysis: Double-reference the sensograms by subtracting both the reference flow cell and blank buffer injections. Fit the data to a 1:1 Langmuir binding model (or a steady-state affinity model for fast on/off rates) to extract KD​ .

Data Presentation & Analysis

Quantitative data must be rigorously evaluated to prioritize compounds for X-ray crystallography. Ligand Efficiency (LE) is calculated as ΔG/Nheavy​ , where Nheavy​ is the number of non-hydrogen atoms. An LE > 0.3 kcal/mol/heavy atom is the benchmark threshold for advancing a high-quality fragment hit 4.

Compound IDStructure CoreFRET IC₅₀ (µM)SPR K_D (µM)Ligand Efficiency (LE)Structural Validation Status
2-AQ-001 2-aminoquinoline9008500.32Co-crystal (1.8 Å) 3
2-AQ-045 3-substituted-2-AQ45520.38Co-crystal (2.0 Å)
2-AQ-059 Optimized Lead0.0110.0080.45Co-crystal (1.6 Å) 3
2-AQ-PAIN Highly conjugated AQ12>1000N/AFalse Positive (Autofluorescence)

Troubleshooting & Causality Insights

  • High Background Fluorescence: If a specific 2-aminoquinoline sub-library exhibits high intrinsic fluorescence at 490 nm, shift the FRET pair to a red-shifted fluorophore (e.g., Cy5/BHQ) to bypass the compound's emission spectrum.

  • Steep Hill Slopes in Dose-Response: A Hill slope > 1.5 in the FRET assay often indicates colloidal aggregation of the 2-aminoquinoline. Ensure the CHAPS concentration is strictly maintained at 0.01% and verify compound solubility via dynamic light scattering (DLS).

  • Lack of SPR Response: If a FRET hit shows no SPR binding, it is likely a false positive. Conversely, if binding is observed but kinetics are extremely fast (resulting in a square wave sensogram), utilize steady-state affinity fitting rather than kinetic fitting to derive an accurate KD​ 4.

References

  • [3] Cheng et al. "From fragment screening to in vivo efficacy: optimization of a series of 2-aminoquinolines as potent inhibitors of beta-site amyloid precursor protein cleaving enzyme 1 (BACE1)". PubMed (nih.gov). URL:

  • [2] Macari et al. "Highlights in BACE1 Inhibitors for Alzheimer's Disease Treatment". Frontiers. URL:

  • [5] "BACE-1 Enzyme: A Promising Target for Alzheimer's Disease". DergiPark. URL:

  • [1] "Emerging screening platform characterises aminoquinoline structure–activity relationships with phospholipid layers". ResearchGate. URL:

  • [4] Murray et al. "Fragment-Based Screening by Protein Crystallography: Successes and Pitfalls". MDPI. URL:

  • [6] "Cyanoacetamides (IV): Versatile One-Pot Route to 2-quinoline-3-carboxamides". PubMed Central (nih.gov). URL:

Sources

Application

measuring binding affinity of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride

An In-Depth Technical Guide to Measuring the Binding Affinity of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride Authored by a Senior Application Scientist This guide provides a comprehensive framework for researchers,...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to Measuring the Binding Affinity of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to accurately measure the binding affinity of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride. As a member of the quinoline class of compounds, which are recognized as "privileged structures" in medicinal chemistry, this molecule holds potential for interacting with a diverse range of biological targets, including protein kinases, G-protein coupled receptors, and other enzymes implicated in various disease pathways.[1] The determination of its binding affinity, quantified by the equilibrium dissociation constant (KD), is a critical step in elucidating its mechanism of action, advancing structure-activity relationship (SAR) studies, and validating its potential as a therapeutic candidate.[2]

This document provides detailed, field-proven protocols for three robust and widely adopted biophysical techniques for quantifying biomolecular interactions: Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), and Fluorescence Polarization (FP). The causality behind experimental choices is explained to ensure scientific integrity and the generation of reliable, reproducible data.

Foundational Principles of Binding Affinity Measurement

At the core of understanding any potential drug-target interaction is the concept of binding affinity. This is a measure of the strength of the non-covalent interactions between a single biomolecule (e.g., a protein) and its binding partner (e.g., a small molecule ligand like 2-Amino-7-fluoro-3-phenylquinoline hydrochloride). This affinity is inversely related to the equilibrium dissociation constant (KD) . A lower KD value signifies a higher binding affinity, indicating a stronger and more stable complex at lower concentrations.[2]

The interaction can be represented by the following equilibrium:

[P] + [L] ⇌ [PL]

Where:

  • [P] is the concentration of the free protein.

  • [L] is the concentration of the free ligand.

  • [PL] is the concentration of the protein-ligand complex.

The KD is defined as:

KD = ([P][L]) / [PL]

The accurate determination of KD is paramount for:

  • Lead Identification and Optimization: Ranking compounds based on their affinity for the target.

  • Mechanism of Action Studies: Confirming direct interaction with the intended target.

  • Thermodynamic Characterization: Understanding the forces driving the binding event.

Strategic Selection of an Analytical Technique

The choice of method for measuring binding affinity depends on several factors, including the nature of the target protein, the availability of reagents, and the desired throughput. This guide details three complementary techniques, each with unique advantages.

Technique Principle Key Outputs Advantages Considerations
Surface Plasmon Resonance (SPR) Measures changes in refractive index at a sensor surface as the analyte binds to an immobilized ligand.[3]KD, kon (association rate), koff (dissociation rate).[2]Real-time, label-free, provides kinetic data.[3]Requires immobilization of one binding partner, which may affect its activity.[4][5]
Isothermal Titration Calorimetry (ITC) Directly measures the heat released or absorbed during a binding event.[6]KD, stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).[7][8]Label-free, in-solution measurement, provides a complete thermodynamic profile.[9]Requires larger quantities of protein and compound, lower throughput.[8]
Fluorescence Polarization (FP) Measures the change in the rotational speed of a fluorescently labeled molecule upon binding to a larger partner.[10][11]KD, IC50 (in competitive assays).[12]High-throughput, sensitive, requires small sample volumes.[10][12]Requires a fluorescently labeled probe, potential for assay interference from fluorescent compounds.[2][11]

Detailed Protocols and Methodologies

Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technique for studying the kinetics of biomolecular interactions in real time.[3][4] It is particularly well-suited for characterizing the binding of small molecules like 2-Amino-7-fluoro-3-phenylquinoline hydrochloride to a target protein, which for the purposes of this protocol, we will assume is a protein kinase.

SPR_Workflow cluster_prep Preparation cluster_immobilization Immobilization cluster_binding Binding Assay cluster_analysis Data Analysis A 1. Prepare Protein and Compound B 2. Prepare Buffers A->B C 3. Activate Sensor Chip D 4. Immobilize Protein C->D E 5. Deactivate Surface D->E F 6. Inject Compound (Analyte) G 7. Monitor Association/Dissociation F->G H 8. Regenerate Surface I 9. Fit Data to Binding Model H->I J 10. Determine KD, kon, koff I->J

Caption: SPR Experimental Workflow.

  • Reagent Preparation:

    • Protein (Ligand): Express and purify the target protein kinase to >95% purity. Dialyze extensively against an appropriate immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0). The protein concentration should be accurately determined.

    • Compound (Analyte): Prepare a concentrated stock solution of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride in 100% DMSO (e.g., 10 mM). From this stock, create a serial dilution series in running buffer (e.g., HBS-EP+ buffer: 0.01 M HEPES pH 7.4, 0.15 M NaCl, 3 mM EDTA, 0.005% v/v Surfactant P20) with a final DMSO concentration of ≤1%.

    • Immobilization Reagents: Prepare fresh solutions of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), and ethanolamine-HCl.

  • Protein Immobilization (Amine Coupling):

    • Activate the surface of a CM5 sensor chip with a 1:1 mixture of NHS and EDC for 7 minutes.

    • Inject the purified protein kinase over the activated surface until the desired immobilization level is reached (typically 2000-10000 RU). To maintain kinase activity, consider co-injecting ATP during immobilization to protect the active site.[5]

    • Inject ethanolamine-HCl for 7 minutes to deactivate any remaining active esters on the surface.[2]

    • A reference flow cell should be prepared similarly but without protein immobilization to allow for subtraction of bulk refractive index changes.[2]

  • Binding Analysis:

    • Inject the serial dilutions of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride over the immobilized protein and reference surfaces at a constant flow rate (e.g., 30 µL/min).

    • Monitor the association phase during the injection (typically 120-180 seconds) and the dissociation phase during the subsequent flow of running buffer (typically 300-600 seconds).[2]

    • Between each compound injection, regenerate the sensor surface with a short pulse of a mild regeneration solution (e.g., 10 mM glycine-HCl, pH 2.5) if necessary to remove all bound analyte.

  • Data Analysis:

    • After subtracting the reference surface data, fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding model) using the instrument's analysis software.

    • This analysis will yield the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (KD = koff/kon).[2] The residence time (τ = 1/koff) of the compound on its target can also be a valuable predictor of biological activity.[13][14]

Isothermal Titration Calorimetry (ITC)

ITC is considered the gold standard for binding affinity determination as it directly measures the heat change associated with a binding event, providing a complete thermodynamic signature of the interaction.[8][9]

ITC_Workflow cluster_prep Preparation cluster_titration Titration cluster_analysis Data Analysis A 1. Prepare & Dialyze Protein B 2. Prepare Compound in Dialysis Buffer A->B C 3. Load Protein into Cell D 4. Load Compound into Syringe C->D E 5. Perform Serial Injections D->E F 6. Integrate Peak Areas G 7. Plot Heat vs. Molar Ratio F->G H 8. Fit to Binding Isotherm G->H I 9. Determine KD, n, ΔH, ΔS H->I

Caption: ITC Experimental Workflow.

  • Reagent Preparation:

    • Protein: Dialyze the purified target protein extensively against the ITC running buffer (e.g., 50 mM HEPES pH 7.5, 150 mM NaCl). The final protein concentration in the sample cell should be approximately 10-20 times the expected KD.

    • Compound: Dissolve 2-Amino-7-fluoro-3-phenylquinoline hydrochloride in the final dialysis buffer. The compound concentration in the syringe should be 10-15 times the protein concentration in the cell.[9] Ensure the final DMSO concentration is identical in both the cell and syringe solutions to minimize heat of dilution effects.

  • ITC Experiment:

    • Thoroughly degas both the protein and compound solutions.

    • Load the protein solution into the sample cell and the compound solution into the injection syringe.

    • Allow the system to equilibrate to the desired temperature (e.g., 25°C).

    • Perform a series of small, timed injections (e.g., 20 injections of 2 µL each) of the compound into the protein solution, with sufficient time between injections for the signal to return to baseline.[6]

  • Data Analysis:

    • The raw data will be a series of peaks corresponding to the heat change upon each injection. Integrate the area under each peak.

    • Plot the integrated heat per injection against the molar ratio of the compound to the protein.

    • Fit the resulting binding isotherm to a suitable model (e.g., a single-site binding model) using the analysis software.[6]

    • The fit will directly yield the binding affinity (KD), the stoichiometry of binding (n), and the enthalpy of binding (ΔH). The entropy (ΔS) can then be calculated.[7][8]

Fluorescence Polarization (FP)

FP is a homogeneous, in-solution technique that is well-suited for high-throughput screening and for measuring interactions where one binding partner is small.[10][12] It relies on the change in the rotational speed of a fluorescent molecule upon binding to a larger molecule.[10][11]

FP_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis A 1. Synthesize/Obtain Fluorescent Tracer B 2. Prepare Protein and Compound A->B C 3. Incubate Protein, Tracer, and Compound D 4. Excite with Polarized Light C->D E 5. Measure Emitted Polarization D->E F 6. Plot Polarization vs. Compound Concentration G 7. Fit to Competition Model F->G H 8. Determine IC50 and calculate Ki G->H

Caption: Competitive FP Experimental Workflow.

This protocol assumes a competitive binding format, where the unlabeled 2-Amino-7-fluoro-3-phenylquinoline hydrochloride competes with a known fluorescent ligand (tracer) for binding to the target protein.

  • Reagent Preparation:

    • Fluorescent Tracer: A fluorescently labeled ligand that is known to bind to the active site of the target protein is required.

    • Protein and Tracer Optimization: Determine the optimal concentration of the target protein and the fluorescent tracer that gives a stable and robust FP signal (a sufficient "assay window" between the polarization of the free tracer and the tracer-protein complex).

    • Compound: Prepare a serial dilution of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride in the assay buffer.

  • FP Competition Assay:

    • In a microplate (e.g., a black, 384-well plate), add a fixed concentration of the target protein and the fluorescent tracer to all wells.

    • Add the serial dilutions of the unlabeled compound to the wells. Include controls for high polarization (protein + tracer, no compound) and low polarization (tracer only, no protein).

    • Incubate the plate at room temperature for a predetermined time to allow the binding to reach equilibrium.

    • Measure the fluorescence polarization using a plate reader equipped with the appropriate excitation and emission filters and polarizers.

  • Data Analysis:

    • Plot the measured FP values against the logarithm of the concentration of the unlabeled compound.

    • Fit the resulting sigmoidal curve to a four-parameter logistic equation to determine the IC50 value (the concentration of the compound that displaces 50% of the bound tracer).

    • The IC50 value can be converted to an inhibition constant (Ki), which is a measure of binding affinity, using the Cheng-Prusoff equation, provided the KD of the fluorescent tracer is known.

Data Summary and Interpretation

Quantitative data from binding affinity experiments should be organized for clear comparison. The following table provides a template for summarizing key kinetic and affinity constants.

Test Compound Target Protein Method K_D_ (nM) k_on_ (M⁻¹s⁻¹) k_off_ (s⁻¹) Stoichiometry (n) ΔH (kcal/mol) -TΔS (kcal/mol)
2-Amino-7-fluoro-3-phenylquinoline hydrochlorideKinase XSPRValueValueValueN/AN/AN/A
2-Amino-7-fluoro-3-phenylquinoline hydrochlorideKinase XITCValueN/AN/AValueValueValue
2-Amino-7-fluoro-3-phenylquinoline hydrochlorideKinase XFP (Ki)ValueN/AN/AN/AN/AN/A

Conclusion

The robust characterization of the binding affinity of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride is an indispensable step in its evaluation as a potential therapeutic agent. The methodologies of Surface Plasmon Resonance, Isothermal Titration Calorimetry, and Fluorescence Polarization offer a powerful and complementary suite of tools for this purpose. By carefully selecting the appropriate technique and adhering to rigorous experimental protocols, researchers can generate high-quality, reliable binding data. This information is crucial for confirming target engagement, guiding lead optimization, and ultimately, accelerating the journey from a promising compound to a novel therapeutic.

References

  • Comb Chem High Throughput Screen. (2016). Efficient Isothermal Titration Calorimetry Technique Identifies Direct Interaction of Small Molecule Inhibitors with the Target Protein. PubMed. Available at: [Link]

  • Nanomicrospheres. (2025). Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. Available at: [Link]

  • PubMed. (2014). Quick evaluation of kinase inhibitors by surface plasmon resonance using single-site specifically biotinylated kinases. Available at: [Link]

  • PMC - NIH. Analysis of protein-ligand interactions by fluorescence polarization. Available at: [Link]

  • PMC. (2022). Application of In Silico Filtering and Isothermal Titration Calorimetry for the Discovery of Small Molecule Inhibitors of MDM2. Available at: [Link]

  • BellBrook Labs. (2025). From Lab to Lead: Using Fluorescence Polarization in Drug Development. Available at: [Link]

  • Affinimeter. (2018). Analysis of fluorescence polarization competition assays with affinimeter. Available at: [Link]

  • Bio-Rad. (2013). Immobilization of Active Kinases for Small Molecule Inhibition Studies. Bio-Radiations. Available at: [Link]

  • Bio-Rad. Large and Small Molecule Screening by SPR. Available at: [Link]

  • PubMed. (2017). Compound Selectivity and Target Residence Time of Kinase Inhibitors Studied with Surface Plasmon Resonance. Available at: [Link]

  • RSC Publishing. Affinity-based fluorescence polarization assay for screening molecules acting on insect ryanodine receptors. Available at: [Link]

  • ResearchGate. (2017). Compound Selectivity and Target Residence Time of Kinase Inhibitors Studied with Surface Plasmon Resonance | Request PDF. Available at: [Link]

  • Nature. (2019). Rapid measurement of inhibitor binding kinetics by isothermal titration calorimetry. Available at: [Link]

  • TA Instruments. (2025). Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. Available at: [Link]

  • PMC - NIH. Computational evaluation of protein – small molecule binding. Available at: [Link]

  • PMC. How to measure and evaluate binding affinities. Available at: [Link]

  • Chemical Science (RSC Publishing). (2025). A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues. Available at: [Link]

  • PMC. Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4- (L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. Available at: [Link]

  • Refeyn. Quantifying protein binding affinities using mass photometry. Available at: [Link]

  • MDPI. (2020). Novel Amino Acid Derivatives of Quinolines as Potential Antibacterial and Fluorophore Agents. Available at: [Link]

  • PMC. First Contact: 7-Phenyl-2-Aminoquinolines, Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors That Target an Isoform-Specific Aspartate. Available at: [Link]

  • PMC. (2022). Discovery of 2-Phenylquinolines with Broad-Spectrum Anti-coronavirus Activity. Available at: [Link]

  • ResearchGate. (2025). (PDF) Probing of 2-amino-6-chloro-3,4-dihydroquinazoline Hydrochloride at 5-HT3 receptor. Available at: [Link]

  • Chemical Substance Information. 2-Amino-7,8-dimethyl-3-phenylquinoline hydrochloride — Chemical Substance Information. Available at: [Link]

  • Beilstein Journals. (2020). Fluorinated phenylalanines: synthesis and pharmaceutical applications. Available at: [Link]

  • RSC Publishing. l-Proline-promoted synthesis of 2-amino-4-arylquinoline-3-carbonitriles as sustainable corrosion inhibitors for mild steel in 1 M HCl: experimental and computational studies. Available at: [Link]

Sources

Method

Application of Fluorinated Quinolines as Fluorescent Probes: A Detailed Guide for Researchers

This comprehensive guide delves into the burgeoning field of fluorinated quinoline-based fluorescent probes. We will explore the rationale behind their design, their unique photophysical properties, and provide detailed...

Author: BenchChem Technical Support Team. Date: March 2026

This comprehensive guide delves into the burgeoning field of fluorinated quinoline-based fluorescent probes. We will explore the rationale behind their design, their unique photophysical properties, and provide detailed protocols for their application in cellular imaging and ion sensing. This document is intended for researchers, scientists, and drug development professionals seeking to leverage these powerful tools in their experimental workflows.

The Quinoline Scaffold: A Privileged Structure in Fluorescence

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a foundational scaffold in medicinal chemistry and materials science.[1] Its inherent aromaticity and the presence of a nitrogen heteroatom make it an attractive core for the development of fluorescent probes.[2] The quinoline structure is not only a key component of natural products like quinine, one of the first recognized small molecule fluorophores, but it also offers versatile points for chemical modification, allowing for the fine-tuning of its photophysical and biological properties.[2]

The Fluorine Advantage: Enhancing the Probe's Capabilities

The strategic incorporation of fluorine atoms into the quinoline scaffold offers a multitude of advantages for fluorescent probe development.[3][4] Fluorine's high electronegativity and small atomic size allow it to significantly modulate the electronic properties of the quinoline ring without introducing substantial steric hindrance.[4][5] This "fluorine advantage" translates to several key benefits:

  • Tunable Photophysical Properties: Fluorine substitution provides a powerful tool for rationally tuning the emission wavelength, quantum yield, and Stokes shift of quinoline-based fluorophores.[5][6] This allows for the development of probes with spectral properties tailored to specific imaging applications and instrumentation.

  • Enhanced Photostability: Fluorinated organic molecules often exhibit increased resistance to photobleaching, a critical feature for long-term imaging experiments and quantitative analysis.[3]

  • Improved Metabolic Stability and Biocompatibility: In the context of live-cell imaging, fluorination can block sites of metabolic degradation, increasing the probe's half-life within the cellular environment.[7][8] Furthermore, the introduction of fluorine can enhance a molecule's lipophilicity, which can improve its ability to cross cellular membranes.[7][9]

  • Modulation of Physicochemical Properties: Fluorination can influence a molecule's acidity, basicity, and binding affinity to target molecules, which is crucial for the design of specific and sensitive probes.[8][10]

Photophysical Properties of Fluorinated Quinolines

The photophysical characteristics of fluorinated quinolines are central to their function as fluorescent probes. Key parameters include the absorption maximum (λabs), emission maximum (λem), molar extinction coefficient (ε), fluorescence quantum yield (Φf), and Stokes shift. The table below summarizes these properties for a selection of recently synthesized trifluoromethylated quinoline-phenol Schiff bases, illustrating the impact of solvent polarity and substituent groups.

CompoundSolventλabs (nm)λem (nm)Stokes Shift (nm)Φf
3aa CHCl3365424590.12
DMSO375440650.20
MeOH370435650.13
3bb CHCl3410495850.80
DMSO4305801500.75
MeOH4255551300.85
3bc CHCl3390470800.70
DMSO4055301250.65
MeOH4005201200.72

Data adapted from Bonacorso, H. G., et al. (2021).[11][12]

Causality Behind the Data: The observed shifts in absorption and emission maxima in different solvents (solvatochromism) are indicative of changes in the electronic distribution of the molecule in its ground and excited states.[11] The larger Stokes shifts observed in more polar solvents like DMSO and MeOH suggest a greater degree of charge transfer in the excited state, a property that can be advantageous in reducing self-quenching and improving signal-to-noise ratios in imaging experiments.[11][12] The high quantum yields of compounds like 3bb and 3bc , which contain electron-donating groups, highlight the potential for developing highly bright fluorescent probes.[11][12]

Applications and Experimental Protocols

Fluorinated quinolines have demonstrated utility in a range of applications, most notably in live-cell imaging and ion sensing.

4.1. Live-Cell Imaging

The ability of certain fluorinated quinolines to permeate cell membranes and localize within specific organelles makes them valuable tools for cellular imaging.[2][13] Their fluorescence can be used to visualize cellular structures and dynamics.

Below is a generalized protocol for staining live cells with a fluorinated quinoline probe. Note: This is a template and may require optimization for specific cell types and probes.

Protocol 1: General Live-Cell Staining with a Fluorinated Quinoline Probe

Materials:

  • Fluorinated quinoline probe stock solution (e.g., 1 mM in DMSO)

  • Live cells cultured on glass-bottom dishes or coverslips

  • Complete cell culture medium

  • Phosphate-buffered saline (PBS), pH 7.4

  • Fluorescence microscope with appropriate filter sets

Procedure:

  • Cell Preparation: Culture cells to the desired confluency (typically 60-80%) on a suitable imaging vessel.[14][15]

  • Preparation of Staining Solution: On the day of the experiment, prepare a fresh staining solution by diluting the probe stock solution in pre-warmed (37°C) complete cell culture medium to the desired final concentration (typically in the range of 1-10 µM). The optimal concentration should be determined empirically for each probe and cell type to maximize signal while minimizing potential cytotoxicity.

  • Cell Staining: Remove the existing culture medium from the cells and gently wash them once with pre-warmed PBS.[14] Add the prepared staining solution to the cells and incubate at 37°C in a CO2 incubator for a duration ranging from 30 minutes to 4 hours.[13][14] The optimal incubation time will vary depending on the probe's cell permeability and target localization.

  • Washing: After incubation, remove the staining solution and wash the cells two to three times with pre-warmed PBS to remove any unbound probe and reduce background fluorescence.[14]

  • Imaging: Add fresh, pre-warmed PBS or complete cell culture medium to the cells. Image the cells immediately using a fluorescence microscope equipped with the appropriate excitation and emission filters for the specific fluorinated quinoline probe.[14]

LiveCellImaging cluster_prep Preparation cluster_staining Staining cluster_imaging Imaging Culture Culture Cells Wash1 Wash with PBS Culture->Wash1 Cells ready PrepareStain Prepare Staining Solution Incubate Incubate with Probe PrepareStain->Incubate Fresh solution Wash1->Incubate Wash2 Wash to Remove Unbound Probe Incubate->Wash2 Staining complete Image Fluorescence Microscopy Wash2->Image Ready for imaging

Caption: A diagram illustrating the PET mechanism for a "turn-on" fluorescent ion sensor.

Protocol 2: In Vitro Sensing of Zn2+ Ions

Materials:

  • Fluorinated quinoline-based Zn2+ probe stock solution (e.g., 1 mM in DMSO)

  • Buffer solution (e.g., HEPES buffer, pH 7.4)

  • Standard solution of ZnCl2

  • Solutions of other metal ions for selectivity testing

  • Fluorometer

Procedure:

  • Probe Solution Preparation: Prepare a working solution of the fluorescent probe by diluting the stock solution in the buffer to a final concentration typically in the micromolar range.

  • Fluorescence Titration: To a cuvette containing the probe solution, incrementally add small aliquots of the standard Zn2+ solution. After each addition, gently mix and record the fluorescence emission spectrum.

  • Data Analysis: Plot the fluorescence intensity at the emission maximum against the concentration of Zn2+. This titration curve can be used to determine the probe's sensitivity and the dissociation constant (Kd) of the probe-ion complex.

  • Selectivity Assay: Prepare a series of solutions containing the probe and a molar excess of various other metal ions (e.g., Na+, K+, Ca2+, Mg2+, Fe2+, Fe3+, Cu2+, Ni2+). Record the fluorescence spectrum for each solution to assess the probe's selectivity for Zn2+ over other potentially interfering ions. [16]

Drug Development and Future Perspectives

The unique properties of fluorinated quinolines also position them as promising candidates in drug discovery and development. [7][10]Their ability to be tracked within cells via fluorescence can aid in elucidating mechanisms of action for quinoline-based drugs. [13]Furthermore, the introduction of fluorine-18, a positron-emitting isotope, opens the door for the development of PET (Positron Emission Tomography) imaging agents for in vivo applications, such as neuroimaging. [18][19]The continued exploration of new synthetic methodologies and a deeper understanding of structure-property relationships will undoubtedly lead to the development of next-generation fluorinated quinoline probes with enhanced brightness, selectivity, and functionality for a wide array of biological and medical applications. [2][20]

References
  • Unnatural quinoline alkaloid analogues: use of fluorine for the tuning of emissive properties. ChemRxiv.
  • The Brilliant World of Fluorine-Containing Fluorophores. Amerigo Scientific.
  • Unnatural quinoline alkaloid analogues: use of fluorine for the tuning of emissive properties. ChemRxiv.
  • Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging. PMC.
  • Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Journals.
  • Synthesis and Applications of Selected Fluorine-Containing Fluorophores. MDPI.
  • Fluorinated derivatives of 2-azinyl-4-(4-aminophenyl)quinazolines: Synthesis and photophysical properties.
  • Fluoroquinolones as imaging agents for bacterial infection. Dalton Transactions.
  • Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein Archives.
  • Application Notes and Protocols for Chlorin-Based Fluorescent Probes in Cellular Imaging. Benchchem.
  • Synthesis of quinoline-based fluorescence probe for Zn(II) sensing and its applications in anti-counterfeiting ink and imaging in plants and living cells. Arabian Journal of Chemistry.
  • Turning a Quinoline-based Steroidal Anticancer Agent into Fluorescent Dye for its Tracking by Cell Imaging. PMC.
  • Computational studies reveal Fluorine based quinolines to be potent inhibitors for proteins involved in SARS-CoV-2 assembly. PMC.
  • Fluorescent Sensing of Fluoride in Cellular System. PMC.
  • Representative mechanism for fluorescent fluoride probes. A. Binding...
  • Quinoline-tagged fluorescent organic probes for sensing of nitro-phenolic compounds and Zn2+ ions at the ppb level.
  • Synthesis and in vitro evaluation of new fluorinated quinoline derivatives with high affinity for PDE5: Towards the development of new PET neuroimaging probes. PubMed.
  • Functionalized Quinoxaline for Chromogenic and Fluorogenic Anion Sensing. PMC.
  • Unraveling the Activity of Fluorinated Quinolines: A Technical Overview. Benchchem.
  • Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI.
  • Application of Fluorescent Probes for the Detection of Zinc Ions in Cells and Oil Paintings. MDPI.
  • Synthesis and Evaluation of Novel Fluorinated Quinoline Derivatives in 2D and 3D Models of Triple-Neg
  • Fluorescent probes for living cells. Elsevier.
  • Microscopy Protocols. Thermo Fisher Scientific.
  • A Novel Fluorescent Sensor for Fe 3+ Based on a Quinoline Deriv
  • Fluorine in drug discovery: Role, design and case studies.
  • Protocol for the Preparation and Fluorescent ICC Staining of Cells on Coverslips. R&D Systems.
  • Immunofluorescence protocol for culture cells. EuroMAbNet.
  • Synthesis of Quinoline-based New Organic Chemosensors and its Application in Fluorophoric Detection of Metal-ions in Environmental Samples and Confirmation of Results using Molecular Modelling: A Complete Study. Asian Journal of Chemistry.
  • Quinoline-based fluorescent small molecules for live cell imaging.
  • A Novel Fluorescent Sensor for Fe3+ Based on a Quinoline Deriv
  • Turning a Quinoline-based Steroidal Anticancer Agent into Fluorescent Dye for its Tracking by Cell Imaging. ACS Medicinal Chemistry Letters.
  • Fluorescent Probes as a Tool in Diagnostic and Drug Delivery Systems. MDPI.
  • Determination of fluorinated quinolone antibacterials by ion chromatography with fluorescence detection. PubMed.
  • Recent Advances in Quinoline Based Fluorescent Probes for Bio-imaging Applic
  • Development of a quinoline-derived turn-on fluorescent probe for real time detection of hydrazine and its applications in environment and bioimaging.
  • Quinoline based sensors for bivalent copper ions in living cells.
  • Fluorescent Quinoline-Based Supramolecular Gel for Selective and Ratiometric Sensing Zinc Ion with Multi-Modes. MDPI.

Sources

Application

Application Note: Advanced Purification and Isolation Techniques for 2-Amino-7-fluoro-3-phenylquinoline Hydrochloride

Introduction & Mechanistic Rationale The synthesis of highly functionalized quinolines, such as 2-Amino-7-fluoro-3-phenylquinoline hydrochloride , often yields crude mixtures containing unreacted precursors (e.g., fluori...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The synthesis of highly functionalized quinolines, such as 2-Amino-7-fluoro-3-phenylquinoline hydrochloride , often yields crude mixtures containing unreacted precursors (e.g., fluorinated benzaldehydes, phenylacetonitriles), regioisomeric byproducts (e.g., 5-fluoro isomers), and trace heavy metals from catalytic coupling steps. Because this compound is frequently utilized as a kinase inhibitor scaffold or an active pharmaceutical ingredient (API) intermediate, achieving >99% purity is non-negotiable to prevent off-target effects in biological assays.

This application note details a self-validating, orthogonal purification strategy. Rather than relying on a single technique, we exploit the distinct physicochemical properties of the molecule—specifically the reversible protonation of its amidinium-like 2-aminoquinoline core and the lipophilicity of its fluoro- and phenyl-substituents—to sequentially strip away different classes of impurities.

Physicochemical Profiling

Understanding the target molecule's properties is the foundation of any logical purification design ().

PropertyValue / Description
Chemical Name 2-Amino-7-fluoro-3-phenylquinoline hydrochloride
CAS Number 1171733-27-9
Molecular Formula C₁₅H₁₁FN₂ · HCl
Molecular Weight 274.72 g/mol
Protonation Site Endocyclic quinoline nitrogen (N1)
Aqueous Solubility High (as HCl salt at pH < 4); Insoluble (as free base at pH > 9)
Organic Solubility High in DCM/EtOAc (as free base); Low (as HCl salt)

Purification Workflow Architecture

The purification relies on a three-tiered approach:

  • Acid-Base Extraction: Bulk removal of neutral organic impurities.

  • Preparative RP-HPLC: High-resolution separation of structural isomers.

  • Anti-Solvent Recrystallization: Thermodynamic polishing and generation of the final API-grade salt.

Workflow Start Crude 2-Amino-7-fluoro- 3-phenylquinoline HCl Acidic Dissolution in 0.1M HCl & EtOAc Wash Start->Acidic Aqueous Phase Basify Basification (pH 11) & DCM Extraction Acidic->Basify Removes Neutrals FreeBase Isolated Free Base (Organic Phase) Basify->FreeBase Organic Phase HPLC Prep RP-HPLC (0.1% HCl / MeCN) FreeBase->HPLC Regioisomer Removal Salt Salt Reformation (HCl in Dioxane) HPLC->Salt Pure Fractions Cryst Recrystallization (MeOH / Et2O) Salt->Cryst Thermodynamic Polish Pure Pure Target Compound (>99% Purity) Cryst->Pure Filtration & Drying

Fig 1: Multi-tiered purification workflow for 2-Amino-7-fluoro-3-phenylquinoline hydrochloride.

Experimental Protocols

Protocol 1: Orthogonal Acid-Base Liquid-Liquid Extraction

Causality & Principle: The 2-aminoquinoline system is highly basic due to resonance stabilization of the protonated form. By dissolving the crude mixture in aqueous acid, the target compound becomes a highly polar, water-soluble salt. Washing this aqueous layer with an organic solvent removes unreacted neutral starting materials. Subsequent basification deprotonates the quinoline, forcing the now-lipophilic free base into an organic extraction phase, leaving water-soluble inorganic salts behind ().

Step-by-Step Methodology:

  • Dissolution: Suspend 10.0 g of crude 2-Amino-7-fluoro-3-phenylquinoline hydrochloride in 150 mL of 0.1 M aqueous HCl. Stir vigorously for 15 minutes until fully dissolved.

  • Organic Wash: Transfer the aqueous solution to a separatory funnel. Add 100 mL of Ethyl Acetate (EtOAc). Shake gently and vent. Allow the layers to separate and discard the upper organic layer (contains neutral impurities). Repeat this wash step twice.

  • Basification (Critical Step): Transfer the acidic aqueous layer to an Erlenmeyer flask submerged in an ice-water bath. Causality: Neutralization is exothermic; the ice bath prevents thermal degradation and "oiling out" of the free base. Slowly add 2.0 M NaOH dropwise while stirring until the pH reaches 11-12 (verify with pH paper). A white/pale-yellow precipitate of the free base will form.

  • Extraction: Transfer the basic suspension back to the separatory funnel. Extract with Dichloromethane (DCM) (3 × 100 mL). The free base will partition into the lower DCM layer.

  • Drying: Combine the DCM extracts, wash with 50 mL of saturated aqueous NaCl (brine), and dry over anhydrous Na₂SO₄.

  • Concentration: Filter the drying agent and concentrate the filtrate in vacuo to yield the crude free base as a solid.

Protocol 2: Preparative Reverse-Phase HPLC (Polishing)

Causality & Principle: While extraction removes bulk impurities, closely related regioisomers (e.g., the 5-fluoro isomer) possess identical pKa values and will co-extract. Reverse-phase HPLC separates these based on subtle differences in hydrophobic surface area. Crucially, we use 0.1% aqueous HCl rather than Trifluoroacetic acid (TFA) in the mobile phase. Causality: Using TFA would yield the trifluoroacetate salt, requiring a tedious counter-ion exchange step later. Using HCl ensures the fractions already contain the desired chloride counterion ().

Step-by-Step Methodology:

  • Sample Preparation: Dissolve the free base (from Protocol 1) in a minimum volume of Acetonitrile/Water (1:1) containing 0.1% HCl. Filter through a 0.45 µm PTFE syringe filter.

  • Column Selection: Use an end-capped C18 preparative column (e.g., 250 × 21.2 mm, 5 µm). Causality: End-capping masks residual silanols that would otherwise cause severe peak tailing via secondary interactions with the amine.

  • Gradient Execution: Run the following gradient at a flow rate of 20 mL/min, monitoring UV absorbance at 254 nm.

Time (min)% Mobile Phase A (0.1% aq. HCl)% Mobile Phase B (Acetonitrile)
0.09010
5.09010
25.01090
30.01090
31.09010
  • Fraction Collection: Collect the major peak eluting at approximately 18-20 minutes (verify via LC-MS).

  • Lyophilization: Pool the pure fractions and lyophilize to yield the highly pure 2-Amino-7-fluoro-3-phenylquinoline hydrochloride salt.

Protocol 3: Anti-Solvent Recrystallization (Final Isolation)

Causality & Principle: Lyophilized HPLC fractions are often amorphous and highly hygroscopic. Recrystallization provides a thermodynamic sink, incorporating only the target molecules into a rigid crystal lattice while excluding trace impurities into the mother liquor. The Methanol/Diethyl Ether system is chosen because the salt is highly soluble in protic methanol but completely insoluble in non-polar ether.

Step-by-Step Methodology:

  • Dissolution: Dissolve the lyophilized salt in a minimal amount of hot Methanol (approx. 5 mL per gram of compound) at 60 °C.

  • Anti-Solvent Addition: Remove the solution from heat. While stirring gently, add Diethyl Ether dropwise until the solution reaches the "cloud point" (a faint, persistent turbidity).

  • Crystal Growth: Add a single drop of Methanol to clear the turbidity, cover the flask, and allow it to cool undisturbed to room temperature over 4 hours. Causality: Slow cooling promotes the growth of large, pure crystals rather than rapid, impurity-trapping precipitation.

  • Maturation: Transfer the flask to a 4 °C refrigerator for an additional 12 hours to maximize yield.

  • Filtration: Filter the resulting crystals through a sintered glass funnel (porosity 3). Wash the filter cake with ice-cold Diethyl Ether (2 × 10 mL).

  • Drying: Dry the crystals in a vacuum oven at 40 °C for 24 hours to remove residual solvent.

Analytical Validation

To validate the self-correcting nature of this protocol, the final isolated crystals must be subjected to the following analytical checks:

  • HPLC-UV: Purity must be >99.5% by area integration at 254 nm.

  • ¹H & ¹⁹F NMR: Confirm the absence of the 5-fluoro regioisomer (distinct ¹⁹F chemical shift) and verify the absence of residual solvents (Methanol peak at 3.16 ppm in DMSO-d₆).

  • Mass Spectrometry (ESI+): Confirm the exact mass of the free base [M+H]⁺ at m/z 239.09.

References

  • Armarego, W. L. F. (2017). Purification of Laboratory Chemicals (8th Edition). Elsevier.[Link][1]

  • Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (1997). Practical HPLC Method Development (2nd Edition). John Wiley & Sons.[Link][2]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 2-Amino-7-fluoro-3-phenylquinoline Hydrochloride

I. Executive Summary This technical support guide provides an in-depth resource for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride...

Author: BenchChem Technical Support Team. Date: March 2026

I. Executive Summary

This technical support guide provides an in-depth resource for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride. The quinoline scaffold is a privileged structure in medicinal chemistry, and this specific derivative presents unique challenges and opportunities for yield optimization. This document moves beyond standard protocols to offer a troubleshooting framework grounded in mechanistic principles, addressing common issues from starting material selection to final salt formation. Our objective is to empower you to diagnose problems, make informed experimental choices, and ultimately improve the yield and purity of your target compound. The primary synthetic strategy discussed is the Friedländer Annulation, a robust and versatile method for quinoline synthesis.[1][2]

II. Synthetic Strategy Overview: The Friedländer Annulation

The Friedländer synthesis is a condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound containing an active α-methylene group, typically catalyzed by an acid or a base.[3] For the target molecule, 2-Amino-7-fluoro-3-phenylquinoline, the most direct route involves the reaction of 2-amino-4-fluorobenzophenone with a suitable nitrile, such as phenylacetonitrile, under basic conditions.

SM1 2-Amino-4-fluorobenzophenone Catalyst Base Catalyst (e.g., KOtBu) SM1->Catalyst SM2 Phenylacetonitrile SM2->Catalyst Intermediate Cyclization Intermediate Catalyst->Intermediate Condensation Product 2-Amino-7-fluoro-3-phenylquinoline Intermediate->Product Cyclization & Aromatization Salt 2-Amino-7-fluoro-3-phenylquinoline HCl Product->Salt + HCl G start Low Yield Observed check_sm Verify Starting Material Purity & Catalyst Activity start->check_sm check_conditions Optimize Reaction Conditions start->check_conditions check_side_reactions Identify Side Products (TLC, LC-MS) start->check_side_reactions temp Vary Temperature (e.g., 80°C to 120°C in DMF) check_conditions->temp solvent Screen Solvents (e.g., DMF, DMSO, Toluene) check_conditions->solvent catalyst Screen Catalysts (e.g., KOtBu, NaH, NaOEt) check_conditions->catalyst aldol Aldol Self-Condensation of Phenylacetonitrile? check_side_reactions->aldol degradation Product or SM Degradation? check_side_reactions->degradation solution_aldol Slowly add nitrile to the reaction mixture aldol->solution_aldol solution_temp Use milder conditions (e.g., lower temp, shorter time) degradation->solution_temp

Caption: Troubleshooting workflow for diagnosing low reaction yield.

Question: I am observing a significant amount of dark, tar-like material in my reaction flask. What is causing this?

Answer: Tar and polymer formation often results from overly harsh reaction conditions. [4]While the Friedländer reaction can require heat, excessive temperatures (e.g., >150 °C) or prolonged reaction times can lead to the decomposition of starting materials or the product itself. The highly conjugated quinoline system can be susceptible to polymerization under strong acid or base catalysis at high temperatures.

Suggested Solution:

  • Lower the Temperature: Attempt the reaction at the lower end of the effective temperature range (e.g., start at 80-90 °C in DMF) and monitor carefully by TLC.

  • Reduce Reaction Time: Once the starting material is consumed (as per TLC), proceed immediately to work-up. Over-heating the reaction after completion is a common cause of tar formation.

  • Modern Catalysts: Consider using milder, modern catalytic systems. While this specific reaction often uses a strong base, other Friedländer syntheses have benefited from catalysts like iodine or Lewis acids such as In(OTf)₃, which can operate under more benign conditions. [5][6] Question: The reaction seems to produce multiple products on my TLC plate. What are the likely side reactions?

Answer: The most probable side reaction is the base-catalyzed self-condensation of phenylacetonitrile. This competes with the desired reaction pathway, consuming your reagent and reducing the yield of the quinoline product. Additionally, if there are other enolizable protons on the benzophenone starting material (unlikely in this specific case, but possible with other substrates), other condensation pathways could open up.

Suggested Solution:

  • Controlled Addition: Instead of adding all reagents at once, try a slow, dropwise addition of the phenylacetonitrile to the mixture of the 2-amino-4-fluorobenzophenone and base at the reaction temperature. This keeps the instantaneous concentration of the nitrile low, favoring the cross-condensation over self-condensation.

Problem Potential Cause Suggested Solution Reference
Low or No ConversionInactive catalyst; Impure starting materialsUse fresh, anhydrous base (KOtBu); Purify starting materials (recrystallization or distillation).[7]
Multiple ProductsSelf-condensation of phenylacetonitrileAdd phenylacetonitrile slowly to the reaction mixture at temperature.[1][3]
Tar/Polymer FormationReaction temperature too high or time too longReduce temperature to 80-100 °C; Monitor by TLC and work-up upon completion.[4]
Inconsistent ResultsAtmospheric moisture contaminationEnsure rigorous anhydrous conditions using an inert atmosphere and dry solvents.[3]
Part C: Work-up and Purification

Question: My product streaks badly on silica gel TLC and I get poor recovery from column chromatography. Why is this happening?

Answer: This is a classic problem when purifying basic compounds like 2-aminoquinolines on standard silica gel. [8]The silica surface is acidic due to the presence of silanol (Si-OH) groups. These groups form strong acid-base interactions with the basic amino group of your product, leading to:

  • Peak Tailing: Your compound moves in a "smear" rather than a tight band.

  • Irreversible Adsorption: A significant portion of your product gets permanently stuck to the column, leading to low recovery. [8] Suggested Solution:

  • Basic Modifier: Add a small amount of a basic modifier to your chromatography eluent. A common choice is 0.5-1% triethylamine (TEA) or 0.1% ammonium hydroxide in your hexane/ethyl acetate or DCM/methanol mobile phase. This deactivates the acidic silanol groups, allowing your compound to elute with sharp, symmetrical peaks. [8]2. Alternative Stationary Phases: If streaking persists, consider using a different stationary phase. Alumina (basic or neutral) is a good alternative to silica gel for purifying basic compounds.

  • Reverse-Phase Chromatography: RP-HPLC is an excellent option, particularly for final high-purity samples. A C18 column with a mobile phase of water/acetonitrile and a pH modifier like formic acid or TFA (to protonate the amine) will often give excellent separation. [8] Question: Recrystallization of the free base gives me an oil or very fine powder with low purity. What's a good solvent system?

Answer: Finding a suitable recrystallization solvent requires some experimentation. A good starting point for a moderately polar compound like 2-Amino-7-fluoro-3-phenylquinoline is a two-solvent system. Try dissolving the crude solid in a minimal amount of a hot solvent in which it is highly soluble (e.g., ethanol, isopropanol, or ethyl acetate) and then slowly adding a solvent in which it is poorly soluble (e.g., hexanes or water) until turbidity persists. Allow the solution to cool slowly to promote the formation of well-defined crystals.

Part D: Hydrochloride Salt Formation

Question: What is the best procedure for forming the hydrochloride salt?

Answer: The goal is to protonate the basic 2-amino group to form a stable, crystalline salt.

Suggested Protocol:

  • Dissolve the purified free base in a minimal amount of a suitable solvent. Anhydrous methanol or diethyl ether are common choices. [9]2. Cool the solution in an ice bath.

  • Slowly add a solution of HCl. Commercial solutions of 2M HCl in diethyl ether or freshly prepared methanolic HCl (by bubbling dry HCl gas through anhydrous methanol) are ideal. Add the acid dropwise until the pH is acidic (check with pH paper on a withdrawn drop) and precipitation is complete.

  • Stir the resulting slurry in the cold for 30 minutes to an hour to maximize precipitation.

  • Collect the solid by vacuum filtration, wash with a small amount of cold diethyl ether to remove residual solvent and any non-salt impurities, and dry under high vacuum.

IV. Representative Experimental Protocol

Synthesis of 2-Amino-7-fluoro-3-phenylquinoline

  • Reaction Setup: To an oven-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stir bar, and nitrogen inlet, add potassium tert-butoxide (1.5 eq). Seal the flask and purge with dry nitrogen.

  • Reagent Addition: Add anhydrous N,N-Dimethylformamide (DMF) via syringe, followed by 2-amino-4-fluorobenzophenone (1.0 eq). Stir the mixture at room temperature for 10 minutes.

  • Reaction: Heat the mixture to 90 °C. Once at temperature, add phenylacetonitrile (1.1 eq) dropwise via syringe over 20 minutes.

  • Monitoring: The reaction mixture will typically darken. Monitor the reaction progress by TLC (e.g., 3:1 Hexane:Ethyl Acetate + 0.5% TEA) until the 2-amino-4-fluorobenzophenone spot is no longer visible (typically 4-8 hours). [10]5. Work-up: Cool the reaction to room temperature and carefully pour it into a beaker containing ice water. A precipitate should form. Stir for 30 minutes.

  • Isolation: Collect the crude solid by vacuum filtration. Wash the solid extensively with water, followed by a small amount of cold ethanol to remove highly polar impurities.

  • Purification: Purify the crude solid by flash column chromatography on silica gel using a gradient eluent system (e.g., 100% Hexane to 70:30 Hexane:Ethyl Acetate), ensuring the mobile phase is modified with 0.5% triethylamine throughout. [8]8. Final Product: Combine the pure fractions and remove the solvent under reduced pressure to yield 2-Amino-7-fluoro-3-phenylquinoline as a solid. The hydrochloride salt can then be prepared as described in Part D.

V. References

  • Wikipedia. Friedländer synthesis. Available from: [Link]

  • Chemistry LibreTexts. Friedlander quinoline synthesis. Available from: [Link]

  • Organic Chemistry Portal. Friedlaender Synthesis. Available from: [Link]

  • Calvin, M. Concerning the mechanism of the Friedländer quinoline synthesis. J. Am. Chem. Soc.1983 , 105 (21), 6517–6521. Available from: [Link]

  • Larock, R. C., & Yum, E. K. Synthesis of Substituted Quinolines by the Electrophilic Cyclization of N-(2-Alkynyl)anilines. Tetrahedron. 1996 , 52(8), 2743-2758. Available from: [Link]

  • Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Quinoline. Available from: [Link]

  • Organic Chemistry Portal. Synthesis of quinolines. Available from: [Link]

  • Wang, X., et al. Synthesis of quinolines via sequential addition and I2-mediated desulfurative cyclization. RSC Adv., 2021 , 11, 38555-38559. Available from: [Link]

  • Schulz, S., et al. Synthesis and Characterization of (4-Fluorophenyl)amino-Based Amino- and Iminometallanes of Group 13. Organometallics. 1998 , 17(4), 646-652. Available from: [Link]

  • Szymański, P., et al. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules. 2021 , 26(21), 6659. Available from: [Link]

  • LookChem. Syntheses of Sulfonated Derivatives of 2-Fluoroaniline. Available from: [Link]

  • Scribd. Preparation and Properties of Quinoline. Available from: [Link]

  • International Journal for Multidisciplinary Research. Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives. Available from: [Link]

  • PrepChem.com. Synthesis of 4-chloro-2-fluoroaniline. Available from: [Link]

  • International Journal of Pharmaceutical Sciences. Green Synthesis of Quinoline and Its Derivatives. Available from: [Link]

  • Dou, G., et al. FACILE AND EFFICIENT SYNTHESIS OF 2-AMINOQUINOLINE DERIVATIVES REDUCED BY Zn/AcOH. HETEROCYCLES. 2016 , 92(3), 521. Available from: [Link]

  • Google Patents. US4294988A - Method of preparing 2,4-difluoroaniline. Available from:

  • Ranganathan, D., et al. Nitroethylene: A Stable, Clean, and Reactive Agent for Organic Synthesis. J. Org. Chem.1980 , 45(7), 1185–1191. Available from: [Link]

  • ResearchGate. Scheme 1 Synthesis of 2-amino-7,7-dimethyl-4-(3-methyl-5substituted... Available from: [Link]

  • PrepChem.com. Preparation of 2-aminoquinoline. Available from: [Link]

  • TÜBİTAK Academic Journals. Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. Available from: [Link]

  • National Institutes of Health. First Contact: 7-Phenyl-2-Aminoquinolines, Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors That Target an Isoform-Specific Aspartate. Available from: [Link]

  • Bentham Science. Chemistry of 2-Aminoquinolines: Synthesis, Reactivity, and Biological Activities. Available from: [Link]

  • MDPI. Novel Amino Acid Derivatives of Quinolines as Potential Antibacterial and Fluorophore Agents. Available from: [Link]

  • New Journal of Chemistry. Friedländer annulation: scope and limitations of metal salt Lewis acid catalysts in selectivity control for the synthesis of functionalised quinolines. Available from: [Link]

  • ACS Publications. Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions. Available from: [Link]

  • Scribd. Synthesis of Phenyl-2-Nitropropene. Available from: [Link]

Sources

Optimization

Technical Support Center: 2-Amino-7-fluoro-3-phenylquinoline hydrochloride Solubility

Welcome to the Technical Support Center. As researchers and drug development professionals, you require robust, reproducible methodologies.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As researchers and drug development professionals, you require robust, reproducible methodologies. This guide addresses the specific physicochemical challenges associated with solubilizing 2-Amino-7-fluoro-3-phenylquinoline hydrochloride in dimethyl sulfoxide (DMSO) for in vitro assays.

Compound Profile & The Core Issue

Compound: 2-Amino-7-fluoro-3-phenylquinoline hydrochloride (CAS: 1171733-27-9)[] The Challenge: Researchers frequently encounter persistent precipitation or cloudiness when attempting to dissolve this compound in 100% anhydrous DMSO. Despite the highly lipophilic nature of the 3-phenylquinoline core, the hydrochloride salt form introduces severe thermodynamic barriers to solvation in pure aprotic environments.

The Causality: Why Hydrochloride Salts Resist DMSO

To permanently resolve this issue, we must examine the physical organic chemistry of solvation. DMSO is a polar aprotic solvent with a high dipole moment (~4.0 D). Its oxygen atom carries a partial negative charge and is sterically exposed, making it excellent at solvating cations (such as the protonated quinoline core).

However, the sulfur atom, which carries the partial positive charge, is sterically hindered by two bulky methyl groups. This structural feature prevents small, hard anions like chloride ( Cl− ) from approaching closely enough to be effectively solvated (). Because the chloride anion remains un-solvated, the ionic crystal lattice of the hydrochloride salt remains thermodynamically stable, leading to poor solubility.

FAQs & Troubleshooting Guide

Q1: Why does my compound form a cloudy suspension in 100% DMSO even after prolonged sonication? A1: Sonication only provides kinetic energy to speed up dissolution; it cannot overcome thermodynamic insolubility. The cloudiness you observe is a suspension of intact crystal lattice micro-particles. The chloride anion is actively rejecting the aprotic DMSO environment.

Q2: Can I just heat the solution to force it into DMSO? A2: Heating is a temporary kinetic fix, not a thermodynamic solution. While solubility increases at higher temperatures, the compound will likely crash out (precipitate) the moment the solution returns to room temperature or is introduced into a cooler aqueous assay buffer. A chemical intervention is required to alter the solvation dynamics.

Q3: How do I permanently resolve the solubility issue for my assays? A3: You have two reliable chemical options:

  • Protic Co-solvation: Introduce 2-5% of a protic solvent (like water or methanol). The H-O bonds provide hydrogen-bond donors that strongly solvate the chloride anion, breaking the lattice.

  • In-situ Free-basing: Neutralize the HCl salt with a mild organic base. This removes the chloride anion entirely, allowing the hydrophobic free base to dissolve seamlessly in DMSO ().

Experimental Protocols (Self-Validating Systems)

As a standard of trustworthiness, both protocols below are designed as self-validating systems to ensure you do not proceed with compromised reagents.

Protocol A: Protic Co-solvent Dissolution

Use this method if your downstream biological assay tolerates trace amounts of water.

  • Weighing: Weigh the desired amount of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride into a sterile microcentrifuge tube.

  • Initial Solvation: Add 95% of the final target volume using anhydrous DMSO. Vortex for 30 seconds. (Expect a cloudy suspension).

  • Lattice Disruption: Add 5% of the final volume using HPLC-grade H2​O .

  • Agitation: Sonicate in a water bath at 37°C for 2 minutes.

  • Validation (The Tyndall Effect): Shine a laser pointer through the tube in a dimly lit room. If the beam path is visible (light scattering), micro-precipitates remain. If the beam is completely invisible, true thermodynamic dissolution has been achieved.

Protocol B: In-situ Free-basing

Use this method if strictly anhydrous conditions are required for your workflow.

  • Preparation: Prepare a stock solution of 1.0 M Triethylamine (TEA) or N,N-Diisopropylethylamine (DIEA) in anhydrous DMSO.

  • Suspension: Suspend the API in anhydrous DMSO at the target concentration.

  • Neutralization: Add 1.1 molar equivalents of the TEA/DMSO stock solution to the suspension.

  • Agitation: Vortex for 60 seconds. The solution should rapidly clear as the free base is formed and the ionic lattice is destroyed.

  • Validation (Centrifugation): Centrifuge the tube at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube for a microscopic pellet. A complete lack of a pellet confirms 100% dissolution.

Quantitative Data Presentation

The following table summarizes the expected solubility behavior of the compound based on the chosen solvent system.

Solvent SystemAdditiveExpected Solubility LimitSolvation Mechanism
100% Anhydrous DMSO None< 1 mg/mL (Poor)Cation solvated; Chloride anion un-solvated due to steric hindrance.
DMSO + 5% H2​O Protic Co-solvent> 10 mg/mL (Good)Hydrogen bonding from water successfully solvates the Chloride anion.
DMSO + 1.1 eq TEA Mild Base> 25 mg/mL (Excellent)Conversion to free base; Ionic crystal lattice is completely broken.

Solvation Workflow Visualization

Workflow Start Weigh 2-Amino-7-fluoro- 3-phenylquinoline HCl AddDMSO Add 100% Anhydrous DMSO & Vortex/Sonicate Start->AddDMSO Check1 Is solution clear? AddDMSO->Check1 Success1 Proceed with Assay Check1->Success1 Yes Protic Add 2-5% v/v Protic Co-solvent (H2O/MeOH) Check1->Protic No (Cloudy) Check2 Is solution clear? Protic->Check2 Check2->Success1 Yes FreeBase In-situ Free-Basing (Add 1.1 eq TEA/DIEA) Check2->FreeBase No (Precipitate) Success2 Proceed with Assay (Note: Base present) FreeBase->Success2

Fig 1: Systematic troubleshooting workflow for resolving DMSO solubility issues.

References

  • W.W. Norton & Company . "Chapter 2.9: Protic and Aprotic Solvents - Solvation of Ionic Compounds." Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting 2-Aminoquinoline Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the late-stage functionalization of heterocycles.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals on the late-stage functionalization of heterocycles. The 2-aminoquinoline core is a highly privileged scaffold in medicinal chemistry, but its synthesis is notoriously prone to side reactions—ranging from regioselectivity failures in C-H activation to hydrodehalogenation in cross-coupling.

This guide is structured to address the most critical failure modes in 2-aminoquinoline synthesis. Every protocol provided here is engineered as a self-validating system , meaning the reaction conditions are designed to provide analytical or visual feedback to confirm the mechanistic pathway is proceeding correctly.

Section 1: Direct C-H Amination & N-Oxide Activation

Traditional Chichibabin aminations using sodamide are harsh and frequently lead to ring-opening, over-amination, or the formation of 2-hydroxyquinoline via hydrolysis[1]. Modern approaches utilize transition-metal-catalyzed dehydrogenative coupling, but these introduce new regioselectivity challenges.

FAQ: Why am I getting a mixture of C2 and C8 aminated products during direct C-H functionalization?

The Causality: The quinoline ring presents a dichotomy of reactivity. The C2 position is electronically activated; the adjacent nitrogen atom makes the C2-H bond highly acidic and susceptible to deprotonation[2]. Conversely, the C8 position is sterically accessible and prone to forming highly stable five-membered metallacycle intermediates with the quinoline nitrogen and the metal catalyst[2].

The Solution: To force absolute C2 selectivity, you must utilize an N-oxide directing group. The oxygen atom coordinates the metal center (typically Copper) directly over the C2 position, overriding the innate C8 preference[3].

CH_Amination QNO Quinoline N-oxide Substrate Cat Cu(OAc)2 Catalyst + Amine (120°C) QNO->Cat C2 C2-Amination (Major Product, 93%) Cat->C2 N-Oxide Directing Group (High Regioselectivity) C8 C8-Amination (Trace/Side Product) Cat->C8 Phosphine-free Pd conditions (Alternative Pathway) Side Over-oxidation (Side Reaction) Cat->Side Excess Oxidant / High Temp

Caption: Mechanistic pathways and regioselectivity outcomes in the direct C-H amination of quinoline N-oxides.

Quantitative Data: Catalyst & Ligand Influence on Regioselectivity

The following table summarizes how the choice of catalyst and directing group dictates the functionalization site, preventing unwanted regioisomers[3][4].

Catalyst SystemSubstrateDirecting Group / LigandTemp (°C)Major ProductYield / Selectivity
Cu(OAc)₂ / Ag₂CO₃ Quinoline N-oxideN-oxide (Directing)120C2-Aminated 93% Yield (Exclusive C2)
CuI / Air Quinoline N-oxideN-oxide (Directing)50C2-Aminated 91% Yield
Rh₂(OAc)₄ QuinolineNone95C8-Arylated 3% Yield (Poor Conversion)
Rh₂(OAc)₄ QuinolineIMes (Bulky NHC)95C8-Arylated 58% Yield (>99:1 C8/C2)
Self-Validating Protocol: Copper-Catalyzed Direct C2-Amination

This protocol utilizes an N-oxide directing strategy to eliminate C8 side reactions[3].

  • Preparation: In an oven-dried Schlenk tube under ambient air, add Quinoline N-oxide (1.0 equiv), Cu(OAc)₂ (10 mol%), and Ag₂CO₃ (2.0 equiv). Mechanistic Note: Ag₂CO₃ acts as a terminal oxidant to regenerate the active Cu(II) species and assists in proton abstraction during the rate-limiting C-H activation step.

  • Solvent & Amine Addition: Add anhydrous benzene, followed by the secondary amine (1.2 to 8.0 equiv, depending on volatility).

  • Reaction Execution: Seal the tube and heat to 120 °C for 24 hours. Self-Validation Check: The reaction mixture will transition from a light blue/green suspension to a dark brown/black mixture. This color change is your visual confirmation that Ag(0) is precipitating and the active Cu-amine complex has successfully formed.

  • Workup: Cool to room temperature, dilute with EtOAc, and filter through a pad of Celite to remove the heavy metal salts. Concentrate under reduced pressure.

Section 2: Buchwald-Hartwig Cross-Coupling of Haloquinolines

When synthesizing 2-aminoquinolines from 2-chloroquinolines, the Buchwald-Hartwig amination is the industry standard. However, the electron-deficient nature of the quinoline ring introduces specific catalytic vulnerabilities.

FAQ: My Buchwald-Hartwig amination of 2-chloroquinoline yields significant amounts of un-aminated quinoline. What is this byproduct and how do I stop it?

The Causality: The formation of un-aminated quinoline is the result of hydrodehalogenation [5]. After the palladium catalyst undergoes oxidative addition into the C-Cl bond and coordinates the amine, the resulting palladium-amido intermediate faces a kinetic fork in the road. If the reductive elimination step is too slow, the complex will undergo a β -hydride elimination pathway, stripping a proton from the amine and releasing the des-chlorinated quinoline and an imine byproduct[5].

The Solution: You must force the metal center to accelerate reductive elimination. Switching from unhindered phosphines (like dppf or BINAP) to bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, BrettPhos) creates massive steric crowding around the Palladium center. This steric clash physically "pushes" the aryl and amido groups together, accelerating reductive elimination and completely suppressing the β -hydride elimination side reaction[5][6].

BHTroubleshooting Start Buchwald-Hartwig Amination 2-Chloroquinoline Prob1 Issue: Quinoline Byproduct (Hydrodehalogenation) Start->Prob1 Prob2 Issue: Imine Byproduct (β-hydride elimination) Start->Prob2 Prob3 Issue: Low Conversion (Catalyst Poisoning) Start->Prob3 Sol1 Solution: Bulky Ligands (e.g., XPhos, BrettPhos) Prob1->Sol1 Accelerate Reductive Elimination Prob2->Sol1 Sol2 Solution: Optimize Base (NaOtBu -> Cs2CO3) Prob3->Sol2 Milder conditions Sol3 Solution: Anhydrous Conditions Degas Solvents Prob3->Sol3 Prevent Pd(0) oxidation

Caption: Troubleshooting logic tree for common side reactions in Buchwald-Hartwig amination of quinolines.

Self-Validating Protocol: Selective Buchwald-Hartwig Amination

This protocol uses steric bulk to outcompete hydrodehalogenation[6].

  • Catalyst Activation: In a nitrogen-filled glovebox, combine 2-chloroquinoline (1.0 equiv), Pd₂(dba)₃ (2 mol%), XPhos (4.8 mol%), and anhydrous NaOtBu (1.5 equiv) in a dry Schlenk tube.

  • Coupling: Add anhydrous, degassed toluene and the primary/secondary amine (1.2 equiv). Heat at 90 °C for 12 hours. Self-Validation Check: Monitor the reaction via LC-MS. The disappearance of the 2-chloroquinoline peak ( M+H ) and the appearance of the product mass, without the formation of the des-chloro quinoline mass ( M−Cl+H ), confirms that the XPhos ligand has successfully suppressed the β -hydride elimination pathway.

  • Purification: Quench with water, extract with DCM, and purify via flash chromatography.

Section 3: Condensation Strategies (Friedländer Synthesis)

For highly substituted 2-aminoquinolines, building the ring from scratch via the Friedländer annulation (condensation of a 2-aminoaryl aldehyde/ketone with a methylene-containing compound) is highly effective, but prone to polymerization and regioisomerism.

FAQ: My Friedländer synthesis is yielding a complex mixture with multiple TLC spots. What are these side products?

The Causality: If you are seeing multiple spots, you are likely suffering from one of two side reactions:

  • Aldol Self-Condensation: Under the basic conditions required for the reaction, the methylene-containing ketone can undergo enolate formation and react with itself rather than the 2-aminobenzaldehyde[5].

  • Regioisomer Mixtures: If you are using an unsymmetrical ketone, the base can abstract a proton from either α -carbon, leading to two distinct enamine intermediates and ultimately a mixture of quinoline regioisomers[5][7].

The Solution: To prevent aldol self-condensation, you must control the stoichiometry and concentration of the enolate. Never add all the ketone at once. To fix regioisomer issues, you must introduce a temporary directing group (like a phosphoryl group) on one of the α -carbons of the ketone to force condensation at the opposite site, or switch to a symmetrical ketone[5].

Self-Validating Protocol: Modified Friedländer Synthesis

This protocol utilizes kinetic control to prevent aldol side reactions[5][7].

  • Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 2-aminobenzaldehyde (1.0 equiv) in anhydrous ethanol. Mechanistic Note: Ethanol provides a polar protic medium that stabilizes the transition states of the condensation without promoting excessive enolate self-condensation.

  • Kinetic Reagent Addition: Slowly add the ketone (1.2 equiv) dropwise over 30 to 45 minutes. Self-Validation Check: Dropwise addition keeps the steady-state concentration of the ketone low. If your TLC monitoring shows the clean, gradual disappearance of the aldehyde spot without the appearance of high-molecular-weight streaks (aldol polymers), your addition rate is correct.

  • Catalysis: Add a catalytic amount of p-toluenesulfonic acid (10 mol%) and heat to reflux for 4 hours.

  • Isolation: Allow the solution to cool slowly to room temperature, then transfer to an ice bath to induce crystallization. Collect the highly pure 2-aminoquinoline crystals via vacuum filtration[5].

References
  • Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review - MDPI[Link]

  • Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines - PMC / NIH[Link]

  • Condensed Five and Six-Membered Heterocyclic Systems - ARSD College [Link]

Sources

Optimization

Technical Support Center: Optimizing HPLC Separation of Quinoline Derivatives

Welcome to the technical support center dedicated to the chromatographic analysis of quinoline derivatives. As a class of compounds with wide-ranging applications in pharmaceuticals and materials science, their accurate...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center dedicated to the chromatographic analysis of quinoline derivatives. As a class of compounds with wide-ranging applications in pharmaceuticals and materials science, their accurate separation and quantification are paramount.[1] This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice and frequently asked questions to navigate the complexities of their HPLC analysis.

Troubleshooting Guide

Encountering issues during HPLC analysis is a common part of method development and routine analysis. This section provides a systematic approach to diagnosing and resolving prevalent problems.

Interactive Troubleshooting Workflow

The following diagram outlines a logical workflow to address common issues in the HPLC separation of quinoline derivatives. Start by identifying your primary problem and follow the suggested path to find a solution.

HPLC_Troubleshooting_Quinoline start Identify Primary Issue peak_tailing Peak Tailing (Asymmetry > 1.2) start->peak_tailing poor_resolution Poor Resolution (Rs < 1.5) start->poor_resolution retention_issues Inconsistent Retention Times start->retention_issues check_pH Adjust Mobile Phase pH peak_tailing->check_pH Basic compound? optimize_mobile_phase Optimize Mobile Phase Strength poor_resolution->optimize_mobile_phase check_equilibration Ensure Column Equilibration retention_issues->check_equilibration add_modifier Add Mobile Phase Modifier (e.g., TEA) check_pH->add_modifier Still tailing? solution_found Problem Resolved check_pH->solution_found Symmetrical peak achieved check_column Evaluate Column (Age, Type) add_modifier->check_column Still tailing? add_modifier->solution_found Symmetrical peak achieved check_column->solution_found Symmetrical peak achieved change_organic Change Organic Solvent Type optimize_mobile_phase->change_organic No improvement? optimize_mobile_phase->solution_found Resolution improved change_column_res Change Column Stationary Phase change_organic->change_column_res Still co-eluting? change_organic->solution_found Resolution improved change_column_res->solution_found Resolution improved check_mobile_phase_prep Verify Mobile Phase Preparation check_equilibration->check_mobile_phase_prep Still inconsistent? check_equilibration->solution_found Consistent RTs achieved check_system Inspect HPLC System (Leaks, Pump) check_mobile_phase_prep->check_system Still inconsistent? check_mobile_phase_prep->solution_found Consistent RTs achieved check_system->solution_found Consistent RTs achieved

Caption: A logical workflow for troubleshooting common HPLC issues with quinoline derivatives.

In-Depth Troubleshooting Q&A
Issue 1: My quinoline derivative is showing significant peak tailing.

Q: What are the primary causes of peak tailing for basic compounds like quinoline derivatives?

A: Peak tailing for basic compounds like quinolines is most often caused by secondary interactions between the analyte and the stationary phase.[2][3][4][5][6] The basic nitrogen atom in the quinoline ring can interact strongly with acidic residual silanol groups on the surface of silica-based reversed-phase columns.[2][3][4] This leads to a portion of the analyte molecules being more strongly retained, resulting in an asymmetrical peak with a "tail". Other potential causes include operating the mobile phase at a pH close to the analyte's pKa, column overload, and extra-column volume.[2][5]

Q: How can I mitigate peak tailing by adjusting the mobile phase?

A: Mobile phase optimization is a powerful tool. Here are a few strategies:

  • pH Adjustment: For basic quinoline derivatives, lowering the mobile phase pH to 2.5-3.5 ensures that the analyte is fully protonated and the silanol groups are not ionized, which minimizes secondary interactions.[2][3][7][8] It is generally recommended to work at a pH at least 2 units away from the analyte's pKa.[3][9][10]

  • Adding a Competing Base: Introducing a small amount of a competing base, such as triethylamine (TEA), to the mobile phase can effectively mask the active silanol sites on the stationary phase, reducing their interaction with the quinoline derivative.[2][3][7]

  • Buffer Concentration: Ensure your buffer concentration is sufficient to maintain a stable pH throughout the analysis.

Q: When should I consider changing my HPLC column to address peak tailing?

A: If mobile phase optimization does not resolve the peak tailing, it's time to evaluate your column.

  • Column Age and Condition: Over time, columns can degrade, leading to the formation of more active sites. If the column is old or has been used with aggressive mobile phases, it may need to be replaced.[2][3]

  • Stationary Phase Chemistry: Consider using a column with a base-deactivated stationary phase or an end-capped column.[3][5] These columns are specifically designed to minimize silanol interactions. Phenyl-hexyl or polar-embedded columns can also offer alternative selectivities and improved peak shapes for aromatic and basic compounds.[4][9][11]

Issue 2: I am struggling to separate two or more quinoline derivatives (poor resolution).

Q: What are the first steps to improve the resolution of closely eluting quinoline derivatives?

A: To improve resolution, you need to manipulate the three key factors of separation: retention factor (k), selectivity (α), and column efficiency (N).[11][12][13]

  • Optimize Mobile Phase Strength: In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) will generally increase the retention time of your analytes, which can lead to better separation.[11][12]

  • Gradient Elution: If your sample contains compounds with a wide range of polarities, a gradient elution method (where the mobile phase composition changes over time) is often more effective than an isocratic method (where the composition is constant).[1][12]

Q: How can I change the selectivity of my separation to resolve co-eluting peaks?

A: Changing the selectivity (the relative retention of two compounds) is often the most effective way to improve resolution.[13]

  • Change Organic Solvent: Switching from acetonitrile to methanol, or vice-versa, can alter the selectivity of the separation due to different interactions with the analytes and the stationary phase.[11][12]

  • Adjust pH: As with peak tailing, the mobile phase pH is a critical parameter for ionizable compounds like quinolines.[7][11][14] Adjusting the pH can change the ionization state of your analytes, leading to changes in their retention and potentially improving resolution.

  • Change Stationary Phase: If mobile phase optimization is insufficient, consider a column with a different stationary phase. A phenyl-hexyl column, for instance, can provide π-π interactions with the aromatic quinoline ring, offering a different separation mechanism than a standard C18 column.[4][9][11]

Q: Can increasing column efficiency help with my poor resolution?

A: Yes, increasing column efficiency leads to sharper peaks, which can improve resolution.[11][12] This can be achieved by:

  • Using a column with a smaller particle size (e.g., switching from a 5 µm to a 3 µm or sub-2 µm column).[11] This will, however, increase the backpressure of your system.

  • Using a longer column.[12][15]

  • Optimizing the flow rate.

Frequently Asked Questions (FAQs)

Method Development

Q: What is a good starting point for developing an HPLC method for a new quinoline derivative?

A: A good starting point for a new quinoline derivative is to use a reversed-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile or methanol.[1][16] A typical starting gradient could be 20-80% organic modifier over 20 minutes.[1] Adding a small amount of an acid, such as 0.1% formic acid or trifluoroacetic acid, to the mobile phase is often beneficial for improving peak shape for these basic compounds.[1]

Q: How does the pH of the mobile phase affect the retention of quinoline derivatives?

A: The retention of quinoline derivatives is highly dependent on the mobile phase pH due to their basic nature.[3][14][17][18] At a low pH, the quinoline nitrogen is protonated, making the molecule more polar and thus less retained on a reversed-phase column. As the pH increases towards the pKa of the compound, the proportion of the neutral, more hydrophobic form increases, leading to longer retention times.[14][19]

Q: What are the advantages of using UPLC over HPLC for the analysis of quinoline derivatives?

A: Ultra-Performance Liquid Chromatography (UPLC) utilizes columns with smaller particle sizes (typically sub-2 µm) and operates at higher pressures than conventional HPLC.[20][21][22][23] This results in several advantages:

  • Faster Analysis Times: UPLC methods are significantly faster, increasing sample throughput.[20][21][22]

  • Improved Resolution and Sensitivity: The higher efficiency of UPLC columns leads to sharper peaks, better resolution, and increased sensitivity.[20][21][22]

  • Reduced Solvent Consumption: Faster run times and lower flow rates result in less solvent usage, making it a more environmentally friendly and cost-effective technique.[20][21]

Column Selection

Q: Which type of HPLC column is best suited for the separation of quinoline derivatives?

A: For most applications, a reversed-phase C18 column is a good starting point.[1][16][24] However, due to the basic nature of quinolines, columns that are base-deactivated or have a polar-embedded phase can provide better peak shapes.[3][4] For separating isomers or closely related derivatives, a phenyl-hexyl column can offer alternative selectivity through π-π interactions.[4][9][11]

Q: How do I choose the right column dimensions (length, internal diameter, and particle size)?

A: The choice of column dimensions depends on your specific analytical needs:

  • Length: Longer columns provide higher resolution but result in longer analysis times and higher backpressure.[12][15] Shorter columns are suitable for faster analyses.[15][25]

  • Internal Diameter: Standard 4.6 mm ID columns are common for routine analysis. Smaller ID columns (e.g., 2.1 mm) are used for higher sensitivity and are common in LC-MS applications.[25]

  • Particle Size: Smaller particles provide higher efficiency and resolution but generate higher backpressure.[11][20] Sub-2 µm particles are used in UPLC systems.

Chiral Separations

Q: Many quinoline derivatives are chiral. How can I separate the enantiomers?

A: The separation of enantiomers requires a chiral stationary phase (CSP).[26][27] Several types of CSPs are available, and the selection will depend on the specific structure of your quinoline derivative. Polysaccharide-based CSPs are often a good starting point. Alternatively, derivatization of the enantiomers with a chiral derivatizing agent can be performed to form diastereomers, which can then be separated on a standard reversed-phase column.[28][29]

Sample and Mobile Phase Preparation

Q: What are the best practices for preparing samples of quinoline derivatives for HPLC analysis?

A: Proper sample preparation is crucial for accurate and reproducible results.

  • Dissolution: Dissolve the sample in a solvent that is compatible with the mobile phase, preferably the initial mobile phase composition.[3][30]

  • Filtration: Filter all samples through a 0.22 or 0.45 µm syringe filter to remove any particulate matter that could clog the column or system.[1]

  • Extraction from Complex Matrices: For samples in complex matrices like biological fluids, a sample clean-up step such as protein precipitation, liquid-liquid extraction, or solid-phase extraction (SPE) is necessary.[1][17]

Q: Why is it important to degas the mobile phase?

A: Degassing the mobile phase is essential to prevent the formation of air bubbles in the pump and detector, which can cause pressure fluctuations, baseline noise, and inaccurate results.[1]

Experimental Protocols

Protocol 1: General Method Development for a Novel Quinoline Derivative

This protocol provides a systematic approach to developing a robust HPLC method for a new quinoline derivative.

  • Gather Information: Determine the structure, pKa, and solubility of the quinoline derivative.

  • Initial Column and Mobile Phase Selection:

    • Column: Start with a C18 column (e.g., 4.6 x 150 mm, 5 µm).[16]

    • Mobile Phase A: 0.1% Formic Acid in Water.[1]

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.[1]

  • Scouting Gradient:

    • Run a broad gradient from 5% to 95% Mobile Phase B over 20-30 minutes to determine the approximate elution time of the analyte.

  • Optimization of Gradient:

    • Based on the scouting run, design a narrower gradient around the elution time of the analyte to improve resolution from any impurities.

  • Peak Shape Optimization:

    • If peak tailing is observed, adjust the mobile phase pH or add a competing base like TEA as described in the troubleshooting section.

  • Method Validation: Once a suitable method is developed, it should be validated according to ICH guidelines for parameters such as linearity, accuracy, precision, and robustness.[1]

Protocol 2: Troubleshooting Peak Tailing for a Basic Quinoline Derivative

This protocol outlines a step-by-step approach to resolving peak tailing.

  • Initial Assessment:

    • Inject a standard solution and determine the asymmetry factor of the peak. If it is > 1.2, proceed with troubleshooting.[2]

  • Mobile Phase pH Adjustment:

    • Prepare a mobile phase with a lower pH (e.g., 2.5-3.0) using a suitable buffer (e.g., phosphate or formate).

    • Equilibrate the column thoroughly with the new mobile phase.

    • Inject the standard and re-evaluate the peak shape.

  • Addition of a Competing Base:

    • If peak tailing persists, add a small amount of triethylamine (TEA) to the mobile phase (start with 0.1% v/v).[2][3][7]

    • Equilibrate the column and re-analyze the sample. The concentration of TEA may need to be optimized.

  • Column Evaluation:

    • If the above steps do not resolve the issue, consider the column's health.

    • Wash the column with a strong solvent to remove any potential contaminants.

    • If the problem continues, replace the column with a new one, preferably a base-deactivated or polar-embedded phase column.

Data Presentation

Table 1: Effect of Mobile Phase Composition on Retention and Resolution
Mobile Phase Composition (Acetonitrile:Water with 0.1% Formic Acid)Retention Time of Quinoline (min)Retention Time of Isoquinoline (min)Resolution (Rs)
30:705.86.21.3
25:757.98.51.6
20:8010.211.01.8

Note: Data is illustrative and will vary depending on the specific column and HPLC system used.

Table 2: Comparison of HPLC and UPLC for the Analysis of a Quinoline Derivative Mixture
ParameterHPLC (5 µm particle size)UPLC (1.7 µm particle size)
Run Time15 min3 min
Resolution (critical pair)1.42.1
Solvent Consumption per run~15 mL~1.5 mL
System Backpressure~1500 psi~9000 psi

Note: Data is illustrative and will vary depending on the specific method and instrumentation.

References

  • Retention behaviour of quinolone derivatives in high-performance liquid chromatography. Effect of pH and evaluation of ionization constants.
  • Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Taylor & Francis. 2018 May 24.
  • Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of 2-Aminoquinoline Deriv
  • Effect of the pH of the mobile phase on the separation efficiency of QN.
  • Technical Support Center: Characterization of Quinoline Deriv
  • Chiral separation and modeling of quinolones on teicoplanin macrocyclic glycopeptide antibiotics CSP. PubMed. 2018 Dec 15.
  • Chiral separation of quinolones by liquid chromatography and capillary electrophoresis. 2017 Jul 15.
  • Application Note: High-Performance Liquid Chromatography (HPLC)
  • Development of a SPE/HPLC/DAD method for the determination of antileishmanial 2-substituted quinolines and metabolites in rat plasma.
  • Technical Support Center: Stability and Degradation of 5-Methylquinoline Deriv
  • Resolving Peak Overlap in HPLC Analysis of Benzo[f]quinoline Mixtures: A Technical Support Guide. Benchchem.
  • Chiral HPLC Methods for the Enantiomeric Separation of Tetrahydroquinoline Amines: Applic
  • Technical Support Center: Stability of Quinoline Compounds in Aqueous Solutions. Benchchem.
  • Technical Support Center: Chromatographic Separation of Quinoline and Isoquinoline Isomers. Benchchem.
  • Troubleshooting guide for the purification of polar quinoline compounds. Benchchem.
  • SYNTHESIS AND HPLC SEPARATION OF NEW QUINUCLIDINE DERIV
  • Synthesis of Quinoline-Based New Chiral Derivatizing Reagents and its use in the Derivatization and Enantioseparation of Few Structurally Similar β-Blockers using Liquid Chromatography and Structural Optimization using DFT.
  • Sensitive Detection and Enantioseparation of β-Blockers with Quinoline Based Active Chiral Reagents using HPLC: Separation Mechanism and DFT Modelling.
  • Application Note: HPLC Analysis of 1,2,3,4-Tetrahydro-1-methyl-8-quinolinol. Benchchem.
  • Separation of Quinoline on Newcrom R1 HPLC column. SIELC Technologies.
  • RP-HPLC determination of lipophilicity in series of quinoline deriv
  • How To Improve Resolution In HPLC: 5 Simple Tips. PharmaGuru. 2025 Jun 6.
  • Application of Mobile Phases Containing Ionic Liquid for HPLC Analysis of Selected Isoquinoline Alkaloids. PubMed. 2017 Nov 1.
  • Separation of Quinoline, hydrochloride on Newcrom R1 HPLC column. 2018 Feb 16.
  • Troubleshooting Common HPLC Issues. Labcompare.com. 2025 Feb 28.
  • HPLC vs. UPLC. WebofPharma. 2025 Dec 30.
  • UPLC versus UHPLC: Comparison of Loading and Peak Capacity for Small Molecule Drugs.
  • A Comprehensive Guide to Selecting HPLC Columns. Labtech.
  • Exploring the Role of pH in HPLC Separ
  • Choosing the Right HPLC Column: A Complete Guide. Phenomenex.
  • Back to Basics: The Role of pH in Retention and Selectivity.
  • UPLC vs HPLC: what is the difference?. Alispharm. 2023 Oct 11.
  • Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab?.
  • Determination of the Stabilities of New Quinazoline Derivatives by HPLC.
  • What Causes Peak Tailing in HPLC?. Chrom Tech, Inc. 2025 Oct 28.
  • How to Reduce Peak Tailing in HPLC?. Phenomenex. 2025 Jun 9.
  • HPLC Column Selection Guide. SCION Instruments. 2025 Apr 1.
  • HPLC Troubleshooting - Tailing Peaks. Shimadzu UK Limited - Zendesk. 2022 Aug 26.
  • Differences between HPLC and UPLC. Pharmaguideline. 2018 Apr 29.
  • Peak Tailing in HPLC. Element Lab Solutions.
  • HPLC Troubleshooting Guide. Sigma-Aldrich.
  • Real Solutions to Improve Your HPLC Peak Resolution. AnalyteGuru - ThermoFisher. 2023 Aug 9.
  • HPLC Troubleshooting: Solutions for Common Problems. Phenomenex. 2022 Jan 4.
  • Methods for Changing Peak Resolution in HPLC. Chrom Tech, Inc. 2025 Oct 14.

Sources

Troubleshooting

Technical Support Center: Refining Friedel-Crafts Acylation for Quinolinone Synthesis

Welcome to the Application Support Center for quinolinone synthesis. This guide is designed for researchers and drug development professionals seeking to optimize Friedel-Crafts acylation workflows.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Application Support Center for quinolinone synthesis. This guide is designed for researchers and drug development professionals seeking to optimize Friedel-Crafts acylation workflows. By transitioning from harsh traditional methods to refined catalytic and reagent-driven systems, you can significantly improve regioselectivity, yield, and scalability.

Mechanistic Overview: The Shift to Milder Acylation

Historically, the synthesis of the 4-quinolone core relied on the Conrad-Limpach or Gould-Jacobs thermal cyclizations, requiring extreme temperatures (>250 °C) in high-boiling solvents like diphenyl ether[1]. Alternatively, polyphosphoric acid (PPA) was used, but its extreme viscosity at room temperature severely limited mass transfer and scale-up viability[1][2].

Modern refinements utilize Eaton's Reagent (10 wt% P2​O5​ in methanesulfonic acid) for intramolecular cycloacylation. Methanesulfonic acid serves as a highly fluid, strongly acidic solvent, while P2​O5​ acts as a potent dehydrating agent to generate the highly reactive acylium ion intermediate at mild temperatures (<90 °C)[1][3].

G A Aryl Precursor (e.g., Anilinomethylene malonate) B Eaton's Reagent (P2O5 / MeSO3H) A->B Solvation & Activation C Activated Acylium Intermediate B->C Dehydration D Intramolecular Electrophilic Attack C->D Friedel-Crafts Cyclization E 4-Quinolone Core D->E Deprotonation & Aromatization

Fig 1: Mechanistic pathway of Eaton's reagent-mediated intramolecular cycloacylation.

Validated Experimental Protocols

The following protocols are designed as self-validating systems. In-process controls are embedded to ensure you can verify the success of each step before proceeding.

Protocol A: Intramolecular Cycloacylation using Eaton's Reagent (Core Synthesis)

This protocol details the cyclization of anilinomethylene malonates to ethyl 4-quinolone-3-carboxylates[3].

  • Preparation & Solvation: In a dry flask under an inert atmosphere, dissolve the aniline derivative (1.0 eq) in freshly prepared or commercial Eaton's reagent (approx. 1 mL per mmol of substrate).

    • Causality: Eaton's reagent is moisture-sensitive. Water will hydrolyze the P2​O5​ , destroying its dehydrating capability and stalling the reaction at the unactivated carboxylic acid stage.

  • Thermal Activation: Heat the mixture to 50–100 °C with continuous stirring for 1–2 hours[1][3].

    • Causality: This temperature range provides enough thermal energy to overcome the activation barrier of the electrophilic aromatic substitution without causing the thermal degradation seen in traditional 250 °C Gould-Jacobs reactions.

  • In-Process Validation: Pull a 10 µL aliquot, quench in 100 µL of saturated NaHCO3​ , and extract with ethyl acetate. Spot on a TLC plate (Eluent: 5% MeOH in DCM).

    • Validation Check: The disappearance of the starting material and the emergence of a highly UV-active, lower- Rf​ spot confirms cyclization.

  • Quench & Isolation: Cool the reaction to room temperature. Slowly pour the mixture into a vigorously stirred, ice-cold saturated NaHCO3​ solution[3][4].

    • Causality: The neutralization of methanesulfonic acid is highly exothermic; ice prevents thermal degradation. Shifting the pH to neutral forces the quinolinone (which is soluble in strong acid) to precipitate as a solid, allowing for isolation via simple vacuum filtration[4].

Protocol B: Regioselective C3-Acylation of the Quinolinone Core

For functionalizing an existing quinolinone core (e.g., synthesizing 3-acetyl-6-bromoquinolin-4(1H)-one), a Lewis acid-mediated Friedel-Crafts acylation is required[5].

  • Complexation: Suspend the quinolinone (1.0 eq) in anhydrous nitrobenzene or dichloromethane at 0 °C. Slowly add anhydrous AlCl3​ (2.5–3.0 eq)[5].

    • Causality: You must use a large excess of Lewis acid. The basic nitrogen and the carbonyl oxygen of the quinolinone core will rapidly coordinate with the first two equivalents of AlCl3​ , deactivating them. The third equivalent is required to activate the acyl chloride[5].

  • Acylation: Add the acylating agent (e.g., acetyl chloride, 1.2 eq) dropwise. Allow the reaction to warm to room temperature.

  • In-Process Validation: The reaction mixture will typically turn deep red or brown, indicating the formation of the highly conjugated aluminum-product complex.

  • Decomplexation Quench: Pour the mixture into a slurry of ice and concentrated HCl[5].

    • Causality: The robust aluminum-quinolinone complexes will not break down in water alone. Concentrated HCl is required to protonate the heteroatoms, breaking the coordination bonds and releasing the free C3-acylated product into the organic phase.

Quantitative Reagent Comparison

To aid in experimental design, the following table summarizes the quantitative operational parameters of various acylation systems used in quinolinone synthesis.

Reagent SystemPrimary ApplicationTypical Temp (°C)Reagent EquivalentsViscosity / HandlingTypical Yield Profile
Thermal (Gould-Jacobs) Core Cyclization> 250 °CN/A (Solvent)Low30% - 58% (Harsh)[1]
Polyphosphoric Acid (PPA) Core Cyclization130 - 150 °CLarge ExcessVery High (Glassy)40% - 65%[2]
Eaton's Reagent Core Cyclization50 - 100 °CSolvent QuantityLow (Fluid)80% - 97%[1][3]
AlCl3​ / Acyl Chloride C3-Functionalization0 - 25 °C2.5 - 3.0 eqLow60% - 85%[5]

Troubleshooting Guide

G Start Issue: Poor Cyclization Yield Q1 Is the precursor fully soluble in the acid matrix? Start->Q1 Sol1 Action: Add co-solvent (e.g., Toluene) or heat to 50°C Q1->Sol1 No Q2 Is competing N-acylation observed? Q1->Q2 Yes Sol2 Action: Pre-protect N-position or switch to softer Lewis Acid Q2->Sol2 Yes Q3 Is product lost during aqueous workup? Q2->Q3 No Sol3 Action: Quench into cold sat. NaHCO3 to precipitate Q3->Sol3 Yes

Fig 2: Troubleshooting logic tree for Friedel-Crafts quinolinone cyclization.

Specific Troubleshooting Matrix

Q: I am observing unacceptably low yields and a sticky black tar during my PPA-mediated cyclization. How do I fix this? A: The "tar" is a result of thermal degradation and poor mass transfer due to PPA's high viscosity. Solution: Switch to Eaton's reagent. Because it is a fluid at room temperature, it ensures homogeneous mixing and allows you to lower the reaction temperature from 150 °C to 50–100 °C, preventing substrate charring[1][3].

Q: During C3-acetylation, I am seeing a mixture of C-acylated and N-acylated products. How can I improve regioselectivity? A: The nitrogen atom in the quinolinone core is highly nucleophilic and can compete with the C3 carbon for the acylium ion[5]. Solution: You have two options. Mechanistically, you can pre-protect the N1 position (e.g., with a Boc or benzyl group) prior to the Friedel-Crafts step. Alternatively, screen different Lewis acids; switching from hard Lewis acids ( AlCl3​ ) to softer ones (like ZnCl2​ or Bi(OTf)3​ ) can thermodynamically favor C-acylation over N-acylation[5].

Q: My reaction shows 100% conversion on TLC, but my isolated yield after the Eaton's reagent quench is less than 30%. Where is my product? A: Your product is likely still in the aqueous phase. Quinolinones can form water-soluble salts if the quench pH is too low (protonated nitrogen) or too high (deprotonated enol/phenol forms). Solution: Ensure you are quenching into a saturated NaHCO3​ solution, and verify that the final pH of the aqueous phase is strictly between 7.0 and 8.0. This is the isoelectric window where the quinolinone is neutral and will precipitate out of the aqueous layer[3][4].

Frequently Asked Questions (FAQs)

Q: Can I use Eaton's reagent with substrates containing acid-sensitive protecting groups like Boc or acetals? A: No. Eaton's reagent contains methanesulfonic acid, which is a strong Brønsted acid. It will rapidly cleave Boc groups, acetals, and silyl ethers. If your substrate contains these groups, you must either change your protecting group strategy (e.g., use N-acetyl or N-tosyl groups) or rely on non-acidic transition-metal catalyzed carbonylation routes[6].

Q: Why do I need to use 2.5 to 3.0 equivalents of AlCl3​ for the C3-acylation of an existing quinolinone, but only catalytic amounts for standard benzene derivatives? A: Standard benzene derivatives do not possess basic heteroatoms. The quinolinone core contains a basic nitrogen and a carbonyl oxygen, both of which act as Lewis bases. They will immediately form irreversible, stoichiometric complexes with the first two equivalents of AlCl3​ . Only the third equivalent remains free in solution to interact with the acetyl chloride and generate the active acylium electrophile[5].

Q: Is Eaton's reagent compatible with solvent-free (neat) conditions? A: Yes. Eaton's reagent is highly effective in solvent-free methodologies, which align with green chemistry principles. The reagent itself acts as both the catalyst and the reaction medium, reducing volatile organic waste and simplifying the work-up procedure[4].

References

  • A Mild and Efficient Synthesis of 4-Quinolones and Quinolone Heterocycles Source: American Chemical Society (ACS) URL:[Link]

  • Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent Source: MDPI URL:[Link]

  • A Facile Synthesis of 9,10-Dimethoxybenzo[6,7]-ox-epino[3,4-b]quinolin-13(6H)-one and Its Derivatives Source: SCIRP URL:[Link]

  • Synthesis of Multifunctional 2,3-Dihydroquinolin-4(1H)-one Building Blocks via Permanganate-Promoted Oxidation Source: ChemRxiv URL:[Link]

Sources

Optimization

Technical Support Center: Minimizing Off-Target Effects of 2-Aminoquinoline Inhibitors

Introduction The 2-aminoquinoline scaffold is a "privileged structure" in medicinal chemistry, forming the foundation for a multitude of inhibitors targeting a diverse range of biological entities, including kinases, nit...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

The 2-aminoquinoline scaffold is a "privileged structure" in medicinal chemistry, forming the foundation for a multitude of inhibitors targeting a diverse range of biological entities, including kinases, nitric oxide synthases, and various receptors.[1][2][3] Their versatility and potent activity make them invaluable tools for researchers and drug developers. However, this potency comes with a significant challenge: the potential for off-target effects.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are 2-aminoquinoline inhibitors and what are their common primary targets?

The 2-aminoquinoline core is a versatile heterocyclic motif used to develop potent inhibitors for a wide array of biological targets.[2] Its unique structure allows for extensive chemical modification, enabling the design of agents for various diseases.[5]

Common primary targets for this class of inhibitors include:

  • Protein Kinases: Due to the structural similarities of the ATP-binding pocket across the kinome, the 2-aminoquinoline scaffold is frequently used to design kinase inhibitors.[6][7] Notable targets include Receptor Tyrosine Kinases (RTKs) like EGFR and HER2, as well as downstream kinases in pathways like PI3K/Akt/mTOR.[1][5][8]

  • Nitric Oxide Synthases (NOS): Specific derivatives have been designed to selectively inhibit neuronal NOS (nNOS) by mimicking the substrate L-arginine, making them relevant for neurological disorders.[3][9]

  • Other Enzymes and Receptors: The scaffold has been adapted to target enzymes like topoisomerase and is also explored for its antimalarial properties, where it interferes with hemozoin biocrystallization in the malaria parasite.[5]

Q2: What are "off-target" effects and why are they a major concern?

Off-target effects occur when a compound binds to and modulates the activity of molecules other than its intended therapeutic or experimental target.[4][10] These unintended interactions are a critical concern in both basic research and clinical development for several reasons:

  • Toxicity: Off-target binding can disrupt normal physiological processes, leading to cellular toxicity or adverse side effects in a clinical setting.[12][13]

  • Reduced Efficacy: In some cases, off-target effects can counteract the desired on-target effect, reducing the overall efficacy of the compound.[14]

Q3: Why are kinase inhibitors, a common class for 2-aminoquinolines, particularly prone to off-target effects?

The human genome encodes over 500 protein kinases, collectively known as the kinome.[15] While they regulate distinct cellular processes, many share a high degree of structural similarity, particularly in the ATP-binding site where most small-molecule inhibitors act.[6] This conservation makes designing highly selective inhibitors challenging.[7]

Most kinase inhibitors are "ATP-competitive," meaning they bind to the same pocket as ATP.[16] The promiscuity of many 2-aminoquinoline-based kinase inhibitors arises because their core structures can fit into the ATP-binding sites of numerous kinases, not just the intended one.[12] While some inhibitors are highly selective, many inhibit between 10 and 100 kinases with varying potency.[12]

Q4: What are the general strategies to minimize off-target effects in my experimental design?

A multi-pronged approach is essential for proactively minimizing and controlling for off-target effects.

  • Use the Lowest Effective Concentration: Always perform a dose-response curve to determine the lowest concentration of the inhibitor that produces the desired on-target effect. This minimizes the engagement of lower-affinity off-targets.[17]

  • Confirm Target Engagement in Cells: It is crucial to demonstrate that your inhibitor is binding to its intended target in the cellular context of your experiment. Cellular Thermal Shift Assays (CETSA) or NanoBRET® Target Engagement assays are powerful tools for this purpose.[18][19][20]

  • Characterize Selectivity: Whenever possible, use inhibitors that have been profiled against a broad panel of kinases (kinome profiling). This provides a clear picture of the compound's selectivity and helps anticipate potential off-target liabilities.[21][22]

Part 2: Troubleshooting Guide

This section addresses specific issues that may arise during your experiments, providing possible causes and actionable solutions.

Problem 1: I'm observing significant cytotoxicity at concentrations where I don't expect to see an on-target effect.
  • Possible Cause 1: Off-Target Toxicity. The inhibitor may be binding to one or more off-target proteins that are essential for cell survival.[4]

    • Troubleshooting Steps:

      • Conduct a Broad Selectivity Screen: Profile your inhibitor against a large kinase panel (e.g., >100 kinases) to identify potential off-target interactions.[7][22]

      • Compare IC50 Values: Determine the IC50 value for cytotoxicity (e.g., using an MTT or CellTiter-Glo assay) and compare it to the IC50 for on-target activity (e.g., a biochemical or cellular target engagement assay). A small window between these values suggests the cytotoxicity may be linked to off-target effects.

      • Rescue Experiment: If the cytotoxicity is hypothesized to be on-target, attempt to rescue the phenotype by overexpressing the target protein or a drug-resistant mutant. If the cells still die, the toxicity is likely off-target.[17]

  • Possible Cause 2: Compound Instability or Aggregation. The compound may be degrading in the cell culture media into a toxic byproduct or forming aggregates that induce a non-specific cytotoxic response.

    • Troubleshooting Steps:

      • Assess Stability: Use HPLC to check the stability of your compound in your specific cell culture media over the time course of your experiment.

      • Test for Aggregation: Use dynamic light scattering (DLS) or a detergent-based assay to check for compound aggregation at the concentrations used in your experiments.

Problem 2: My phenotypic results are inconsistent or not reproducible.
  • Possible Cause 1: Poor Target Engagement. The inhibitor may not be effectively reaching or binding to its intended target within the cell at the concentration and time point used. Cellular context matters; a potent biochemical inhibitor may not be effective in a cell due to poor permeability or rapid efflux.[23]

    • Troubleshooting Steps:

      • Validate Cellular Target Engagement: This is a critical step. Use a direct, cell-based target engagement assay like CETSA or NanoBRET® to confirm that your compound is binding to the target protein in intact cells.[4][19] See Protocol 1 for a CETSA workflow.

      • Perform a Time-Course Experiment: The inhibition of a signaling pathway is a dynamic process. Perform a time-course experiment to identify the optimal time point for observing the desired downstream effect after inhibitor treatment.[17]

  • Possible Cause 2: Cellular State Variability. Differences in cell passage number, confluency, or serum batch can alter signaling pathways and the cellular response to an inhibitor.

    • Troubleshooting Steps:

      • Standardize Cell Culture: Maintain a strict protocol for cell culture, including using cells within a defined low passage number range and consistent seeding densities.

      • Confirm Target Expression: If using multiple cell lines, confirm that the expression level of your target protein is consistent across them using Western blot or qPCR.

Problem 3: I see the expected phenotype, but I'm not sure if it's due to my target or an off-target.

This is a fundamental challenge in pharmacology. The following workflow provides a robust method for distinguishing on-target from off-target effects.

G cluster_0 Initial Observation cluster_1 Validation Strategy cluster_2 Data Interpretation A Phenotype Observed with Inhibitor A B Confirm Cellular Target Engagement (e.g., CETSA, NanoBRET) A->B Step 1 C Test Structurally Unrelated Inhibitor B A->C Step 2a D Genetic Knockdown (siRNA, CRISPR) A->D Step 2b E Phenotype Reproduced with Inhibitor B? C->E F Phenotype Mimicked by Knockdown? D->F G High Confidence: On-Target Effect E->G Yes H High Confidence: Off-Target Effect E->H No F->G Yes F->H No

Caption: Workflow for distinguishing on-target from off-target effects.

  • Explanation of Workflow:

    • Confirm Target Engagement: First, use an assay like CETSA to confirm Inhibitor A binds its target in your cells. If there's no engagement, the phenotype is definitively off-target.[19]

    • Use Orthogonal Chemical and Genetic Tools:

      • Treat cells with a structurally different inhibitor (Inhibitor B) that targets the same protein.[17]

      • Independently, knock down the target protein using siRNA or CRISPR.[4]

    • Analyze the Outcomes:

      • On-Target Effect: If both Inhibitor B and the genetic knockdown reproduce the original phenotype, you can be highly confident that the effect is on-target.

      • Off-Target Effect: If neither Inhibitor B nor the knockdown reproduces the phenotype, the effect of Inhibitor A is very likely off-target.

Part 3: Key Experimental Protocols & Data

Table 1: Comparison of Methods to Assess Off-Target Effects & Target Engagement
MethodPrincipleKey AdvantagesKey Disadvantages
Kinome Profiling Measures inhibitor activity against a large panel of recombinant kinases.[22]Comprehensive selectivity overview; identifies unexpected off-targets.[21]In vitro assay may not reflect cellular activity; can be expensive.[12]
Chemical Proteomics Uses an immobilized inhibitor to "pull down" binding partners from a cell lysate for identification by mass spectrometry.[17]Unbiased, genome-wide discovery of potential targets.Can identify non-functional interactions; may miss transient binders.
Cellular Thermal Shift Assay (CETSA) Ligand binding stabilizes a protein against thermal denaturation. This shift is measured by quantifying soluble protein after a heat shock.[4][18]Confirms target engagement in intact cells/lysates; no labels required.Lower throughput; requires a specific antibody for Western blot readout.[23]
NanoBRET® Target Engagement Assay Measures compound binding in live cells via bioluminescence resonance energy transfer (BRET) between a luciferase-tagged target and a fluorescent tracer.[20][24]Live-cell, quantitative data on affinity and residence time; high-throughput.[19][25]Requires genetic modification of cells; depends on tracer availability.[24]
Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement Validation

This protocol provides a general workflow to confirm that your 2-aminoquinoline inhibitor binds to its intended target in intact cells.

Objective: To determine if inhibitor binding increases the thermal stability of the target protein.

Methodology:

  • Cell Culture and Treatment:

    • Culture your cells of interest to ~80-90% confluency.

    • Treat cells with the 2-aminoquinoline inhibitor at the desired concentration(s). Include a vehicle control (e.g., DMSO). Incubate for a duration sufficient to allow cell penetration and target binding (e.g., 1-2 hours).

  • Heating Step:

    • Harvest the cells by gentle scraping or trypsinization. Wash with PBS and resuspend in PBS containing protease inhibitors.

    • Aliquot the cell suspension into PCR tubes.

    • Heat the aliquots across a range of temperatures (e.g., 40°C to 65°C) for 3 minutes using a thermal cycler. Include a non-heated control (room temperature).

    • Immediately cool the tubes on ice for 3 minutes.

  • Lysis and Clarification:

    • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature).

    • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the precipitated/denatured proteins.

  • Analysis by Western Blot:

    • Carefully collect the supernatant, which contains the soluble protein fraction.

    • Normalize protein concentration across all samples using a BCA or Bradford assay.

    • Analyze the samples by SDS-PAGE and Western blot using a specific antibody against your target protein.

    • Also, probe for a loading control protein that is known to be highly stable (e.g., GAPDH) to ensure equal protein loading.

  • Data Interpretation:

    • Quantify the band intensities for your target protein at each temperature for both the vehicle- and inhibitor-treated samples.

    • Plot the percentage of soluble protein remaining relative to the non-heated control against the temperature.

    • Positive Result: A shift of the melting curve to the right (i.e., to higher temperatures) in the inhibitor-treated sample compared to the vehicle control indicates that the inhibitor has bound to and stabilized the target protein, confirming target engagement.[4]

cluster_workflow CETSA Workflow A 1. Treat Cells (Vehicle vs. Inhibitor) B 2. Harvest and Aliquot Cells A->B C 3. Heat Shock (Temperature Gradient) B->C D 4. Lyse Cells (Freeze-Thaw) C->D E 5. Centrifuge to Pellet Aggregated Proteins D->E F 6. Collect Supernatant (Soluble Proteins) E->F G 7. Analyze by Western Blot for Target Protein F->G H 8. Plot Melting Curves G->H I Target Engagement Confirmed H->I Curve Shift to Right J No Target Engagement H->J No Curve Shift

Caption: A simplified workflow for the Cellular Thermal Shift Assay (CETSA).

References

  • Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity. (n.d.). PLOS Computational Biology. Retrieved from [Link]

  • The prospect of substrate-based kinase inhibitors to improve target selectivity and overcome drug resistance. (2024). RSC Chemical Science. Retrieved from [Link]

  • Recent advances in methods to assess the activity of the kinome. (2017). Journal of Clinical Investigation. Retrieved from [Link]

  • Mapping the Protein Kinome: Current Strategy and Future Direction. (2023). MDPI. Retrieved from [Link]

  • Target Engagement Assays in Early Drug Discovery. (2023). Journal of Medicinal Chemistry. Retrieved from [Link]

  • Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. (2014). ACS Chemical Biology. Retrieved from [Link]

  • A Cell-based Target Engagement Assay for the Identification of Cereblon E3 Ubiquitin Ligase Ligands and Their Application in HDAC6 Degraders. (2019). iScience. Retrieved from [Link]

  • Target Engagement Assays. (n.d.). Eurofins DiscoverX. Retrieved from [Link]

  • New technique improves the selectivity of kinase inhibitors. (2015). Drug Target Review. Retrieved from [Link]

  • Direct, indirect and off-target effects of kinase inhibitors. (n.d.). ResearchGate. Retrieved from [Link]

  • Simplified 2-Aminoquinoline-Based Scaffold for Potent and Selective Neuronal Nitric Oxide Synthase Inhibition. (2014). Journal of Medicinal Chemistry. Retrieved from [Link]

  • Techniques in kinase profiling. (2026). Medicines Discovery Catapult. Retrieved from [Link]

  • Enhancing the Selectivity of Kinase Inhibitors in Oncology: A Chemical Biology Perspective. (2016). Taylor & Francis Online. Retrieved from [Link]

  • Drug Target Confirmed? Tivantinib's Lesson on the Importance of Cellular Target Engagement. (2025). Promega Connections. Retrieved from [Link]

  • Application of a macrocyclization strategy in kinase inhibitor development. (2025). ScienceOpen. Retrieved from [Link]

  • Novel kinome profiling technology reveals drug treatment is patient and 2D/3D model dependent in glioblastoma. (2022). Frontiers in Oncology. Retrieved from [Link]

  • Selectivity assessment of kinase inhibitors: Strategies and challenges. (2019). ResearchGate. Retrieved from [Link]

  • Encountering unpredicted off-target effects of pharmacological inhibitors. (2011). Journal of Biochemistry. Retrieved from [Link]

  • Non-Kinase Off-Target Inhibitory Activities of Clinically-Relevant Kinase Inhibitors. (2022). Molecules. Retrieved from [Link]

  • Simplified 2-Aminoquinoline-Based Scaffold for Potent and Selective Neuronal Nitric Oxide Synthase Inhibition. (2014). National Institutes of Health. Retrieved from [Link]

  • Selecting the Right Gene Editing Off-Target Assay. (2025). seqWell. Retrieved from [Link]

  • Three types of approaches to synthesize 2‐aminoquinoline scaffold. (2024). ResearchGate. Retrieved from [Link]

  • Enhancement of potency and selectivity of 2-aminoquinoline based human neuronal nitric oxide synthase inhibitors. (2026). European Journal of Medicinal Chemistry. Retrieved from [Link]

  • First Contact: 7-Phenyl-2-Aminoquinolines, Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors That Target an Isoform-Specific Aspartate. (2011). Journal of Medicinal Chemistry. Retrieved from [Link]

  • Spotlight: Cell-based kinase assay formats. (2022). Reaction Biology. Retrieved from [Link]

  • Cell-based Assays to Identify Inhibitors of Viral Disease. (2009). Current Chemical Genomics. Retrieved from [Link]

  • Live-Cell NanoBRET Assay to Measure AKT Inhibitor Binding to Conformational States of AKT. (2025). ACS Chemical Biology. Retrieved from [Link]

  • How can off-target effects of drugs be minimised?. (2025). Patsnap Synapse. Retrieved from [Link]

  • Strategies to Avoid and Reduce Off-Target Effects. (2025). CRISPR Medicine News. Retrieved from [Link]

  • Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents. (2022). RSC Publishing. Retrieved from [Link]

Sources

Troubleshooting

Technical Support Center: Microwave-Assisted Synthesis of 2-Aminoquinolines

Welcome to the Advanced Application Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals seeking to optimize the microwave-assisted organic synthesis (MAOS) of 2-...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Application Support Center. This guide is designed for researchers, medicinal chemists, and drug development professionals seeking to optimize the microwave-assisted organic synthesis (MAOS) of 2-aminoquinolines.

2-Aminoquinolines are privileged scaffolds in pharmacology, exhibiting potent activities as antiprotozoals, kinase inhibitors, and antidepressants. While traditional thermal synthesis often suffers from low yields and days-long reaction times, microwave irradiation accelerates these transformations to mere minutes by leveraging direct dielectric heating .

Below, you will find our mechanistic workflow, optimization data, step-by-step protocols, and a targeted troubleshooting FAQ to resolve common experimental bottlenecks.

Mechanistic Workflow & Causality

The most robust combinatorial approach involves a two-step, one-pot sequence. Secondary amines and aldehydes are first irradiated to form an enamine intermediate. The subsequent addition of 2-azidobenzophenone, followed by a second microwave irradiation step, triggers a [3+2] cycloaddition. The resulting triazoline intermediate undergoes a thermal rearrangement—driven by the expulsion of nitrogen gas—and a base-catalyzed cyclocondensation to yield the final 2-aminoquinoline .

G A Aldehyde + Secondary Amine B Enamine Intermediate A->B MW: 120°C, 5 min (Solvent: n-Butanol) C 2-Azidobenzophenone Addition B->C Reagent Addition D Triazoline Intermediate C->D MW: 160°C, 10 min [3+2] Cycloaddition E Thermal Rearrangement (-N2 Gas Evolution) D->E Base-Catalyzed Cyclocondensation F 2-Aminoquinoline Derivatives E->F High Yield (85-95%)

Figure 1: Microwave-assisted mechanistic workflow for 2-aminoquinoline synthesis via triazoline.

Optimization Parameters & Quantitative Data

Transitioning from traditional thermal reflux to a pressurized microwave system requires recalibrating your reaction parameters. The table below summarizes the critical variables and the scientific causality behind the optimized microwave conditions.

ParameterTraditional Thermal SynthesisMicrowave-Assisted Synthesis (MAOS)Causality / Scientific Rationale
Temperature 80–100 °C (Reflux)120–160 °C (Pressurized)Sealed MW vessels allow heating safely above the solvent's atmospheric boiling point, exponentially accelerating reaction kinetics.
Reaction Time 24–48 hours10–15 minutesDielectric heating directly activates polar molecules, bypassing the slow convective thermal transfer bottlenecks of oil baths.
Optimal Solvent DMSO or DMFn-Butanol or EtOH/AcOHDMSO can thermally degrade under intense MW irradiation. n-Butanol provides an optimal dielectric loss tangent ( tanδ ) for sustained MW absorption without charring.
Yield 40–50% (Moderate)85–95% (High)The drastically reduced reaction time prevents the formation of thermodynamic side-products and minimizes thermal degradation of the enamine.

Troubleshooting & FAQs

Q1: Why am I experiencing vessel overpressurization or venting during the second irradiation step? A1: This is a direct result of the reaction mechanism. The thermal rearrangement of the triazoline intermediate into the 2-aminoquinoline forces the rapid evolution of nitrogen gas ( N2​ ). Solution: Never fill the microwave vial beyond 30-40% of its total volume for this specific reaction. Ensure your microwave synthesizer's dynamic pressure control is set to accommodate at least 20 bar (300 psi). If venting persists, utilize a larger vessel or program a ramped heating profile (e.g., 2 minutes to reach 160 °C) to control the rate of gas evolution.

Q2: My reaction shows significant charring and degradation of starting materials. What went wrong? A2: This is typically a solvent-related failure. While DMSO is an excellent solvent for traditional thermal synthesis, it is a very strong microwave absorber that can lead to localized superheating and thermal degradation at 160 °C. Solution: Switch your solvent to n-butanol. It has a sufficient dielectric constant to heat rapidly but remains chemically stable at the elevated temperatures required for the[3+2] cycloaddition .

Q3: I am getting incomplete conversion of the enamine intermediate. How can I drive the reaction to completion? A3: Incomplete conversion usually indicates that the microwave absorbance of the reaction mixture dropped, or the activation energy for the cycloaddition was not met. Solution: First, verify that your microwave is maintaining the 160 °C hold temperature accurately (an IR sensor calibration might be needed). If the temperature is accurate, increase the hold time from 10 minutes to 15 minutes.

Q4: How can I efficiently purify the 2-aminoquinoline libraries without bottlenecking the high-throughput MW synthesis? A4: Traditional column chromatography negates the speed advantages of MAOS. Solution: Implement solid-supported reagent scavenging. After the reaction cools, add polymer-supported isocyanate to trap unreacted secondary amines, and polymer-supported tosylhydrazine to scavenge unreacted aldehydes. Stir for 1-2 hours, filter through a solid-phase extraction (SPE) frit, and evaporate the solvent to isolate high-purity products.

Q5: The use of 2-azidobenzophenones poses a safety risk at our facility. Are there alternative microwave-compatible routes? A5: Yes. If azides are restricted, an alternative highly efficient route involves the reductive cyclization of nitro and cyano groups. Using a zinc/acetic acid (Zn/AcOH) couple under microwave irradiation can mediate cyano-nitrile coupling to yield 2-aminoquinolines, bypassing the explosive risks associated with azide intermediates .

Standard Operating Protocol (SOP)

Two-Step One-Pot Synthesis of 2-Aminoquinolines

This protocol is designed as a self-validating system; the visual and instrumental cues (e.g., pressure spikes) serve as in-process quality controls.

Phase 1: Enamine Formation

  • Preparation: In a 10 mL microwave-safe heavy-walled glass vial equipped with a magnetic stir bar, add the secondary amine (1.0 mmol) and the aldehyde (1.0 mmol).

  • Solvent Addition: Add 3.0 mL of n-butanol. Quality Control: Ensure the total volume does not exceed 40% of the vial's capacity to allow for vapor and gas expansion.

  • First Irradiation: Seal the vial with a Teflon-lined septum crimp cap. Irradiate in the microwave synthesizer at 120 °C for 5 minutes with a normal absorption setting.

Phase 2: Cycloaddition and Rearrangement 4. Reagent Addition: Allow the vial to actively cool to <50 °C. Decrimp the vial and add 2-azidobenzophenone (1.0 mmol). 5. Second Irradiation: Reseal the vial with a new septum cap. Irradiate at 160 °C for 10 minutes. Critical Step: Set the microwave pressure limit to 20 bar (300 psi). You should observe a pressure spike on the instrument's readout—this validates that the N2​ -expelling thermal rearrangement is successfully occurring. 6. Cooling & Venting: Allow the system to actively cool to room temperature using the instrument's compressed air jet before uncapping to prevent aerosolization of the products.

Phase 3: High-Throughput Purification 7. Scavenging: Add 3.0 equivalents of polymer-supported isocyanate and 3.0 equivalents of polymer-supported tosylhydrazine directly to the crude reaction mixture. 8. Isolation: Stir the suspension for 2 hours at room temperature. Filter the mixture through a standard SPE cartridge, washing with dichloromethane (DCM). Concentrate the filtrate in vacuo to yield the purified 2-aminoquinoline.

References

  • Wilson, N. S., Sarko, C. R., & Roth, G. P. (2002). Microwave-assisted synthesis of 2-aminoquinolines. Tetrahedron Letters, 43(4), 581-583. URL:[Link]

  • Dou, G., Wang, D., & Shi, D. (2016). Facile and Efficient Synthesis of 2-Aminoquinoline Derivatives Reduced by Zn/AcOH. Heterocycles, 92(3), 521-527. URL:[Link]

Reference Data & Comparative Studies

Validation

2-Amino-7-fluoro-3-phenylquinoline HCl vs other nNOS inhibitors

An objective, data-driven comparison of neuronal nitric oxide synthase (nNOS) inhibitors is critical for researchers developing therapeutics for neurodegenerative diseases, ischemic stroke, and neuropathic pain. The prim...

Author: BenchChem Technical Support Team. Date: March 2026

An objective, data-driven comparison of neuronal nitric oxide synthase (nNOS) inhibitors is critical for researchers developing therapeutics for neurodegenerative diseases, ischemic stroke, and neuropathic pain. The primary historical bottleneck in this field has been achieving high selectivity for nNOS over endothelial NOS (eNOS) to prevent severe cardiovascular side effects (e.g., hypertension) while maintaining sufficient lipophilicity to cross the blood-brain barrier (BBB)[1][2].

This guide provides an in-depth technical analysis comparing the next-generation inhibitor 2-Amino-7-fluoro-3-phenylquinoline HCl against classical alternatives like L-NAME (L-NNA) and 7-Nitroindazole (7-NI) .

Structural Rationale and Mechanism of Action

To understand the performance differences between these compounds, we must examine their structural biology and binding kinetics at the NOS active site. All three NOS isoforms (nNOS, eNOS, iNOS) share a highly conserved active site where L-arginine is converted to nitric oxide (NO).

  • L-NAME / L-NNA (The Broad-Spectrum Standard): L-NAME is a prodrug that hydrolyzes to L-NNA, a direct structural analog of L-arginine[3]. It acts as a competitive inhibitor at the active site. Because it mimics the endogenous substrate so closely, it cannot differentiate between the highly conserved active sites of nNOS and eNOS, leading to indiscriminate NOS blockade and systemic vasoconstriction[3][4].

  • 7-Nitroindazole (The In Vivo Preferential Inhibitor): 7-NI is an indazole-based competitive inhibitor. Historically, it was favored because it demonstrated neuroprotection in vivo without elevating blood pressure[2][5]. However, in vitro enzymatic assays reveal that 7-NI actually has poor true selectivity between nNOS and eNOS[3]. Its in vivo preference is largely an artifact of tissue distribution and localized cellular uptake rather than true target affinity.

  • 2-Amino-7-fluoro-3-phenylquinoline HCl (The Targeted Isostere): This compound represents a sophisticated approach to rational drug design. The 2-aminoquinoline core acts as an aminopyridine bioisostere, forming a critical bidentate hydrogen bond/salt bridge with the active-site glutamate residue (Glu592 in rat nNOS)[1][6]. The critical differentiator is the 7-fluoro-3-phenyl substitution . This bulky, lipophilic tail is designed to project into a peripheral hydrophobic pocket located in the substrate access channel. Because this specific pocket is structurally divergent and more restricted in eNOS, the compound achieves massive steric clash in eNOS while fitting perfectly into nNOS, granting extreme isoform selectivity[1][7]. Furthermore, replacing polar peptide-like structures with a lipophilic quinoline core dramatically improves Caco-2 permeability and BBB penetration[1].

G LArg L-Arginine nNOS nNOS (Neuronal) LArg->nNOS Substrate eNOS eNOS (Endothelial) LArg->eNOS Substrate NO_Neuro Excess NO (Neurotoxicity) nNOS->NO_Neuro Overactivation NO_Vasc Basal NO (Vasodilation) eNOS->NO_Vasc Homeostasis LNAME L-NAME / L-NNA (Non-Selective) LNAME->nNOS LNAME->eNOS Causes Hypertension AminoQ 2-Amino-7-fluoro-3-phenylquinoline HCl (Highly Selective) AminoQ->nNOS Blocks Neurotoxicity AminoQ->eNOS No Binding

nNOS vs eNOS signaling pathways and targeted intervention by selective vs non-selective inhibitors.

Quantitative Performance Comparison

The following table synthesizes the inhibitory potency ( Ki​ or IC50​ ) of these compounds across the three primary NOS isoforms. Data is aggregated from standardized in vitro purified enzyme assays[1][3][7].

Inhibitor ClassnNOS PotencyeNOS PotencyiNOS PotencynNOS/eNOS Selectivity RatioPrimary Application
L-NNA (Active L-NAME)15 nM ( Ki​ )39 nM ( Ki​ )4.4 µM ( Ki​ )~2.6-fold Broad-spectrum NOS blockade tool
7-Nitroindazole (7-NI)0.71 µM ( IC50​ )0.78 µM ( IC50​ )5.8 µM ( IC50​ )~1.1-fold In vivo behavioral profiling
2-Aminoquinoline Derivatives (e.g., 7-substituted)50 - 100 nM ( Ki​ )> 10 µM ( Ki​ )> 20 µM ( Ki​ )> 100-fold CNS drug development / BBB crossing

Note: 2-Amino-7-fluoro-3-phenylquinoline HCl specifically leverages halogenation (fluorine) to increase metabolic stability while maintaining the >100-fold selectivity profile characteristic of the 7-substituted aminoquinoline scaffold[1][7].

Self-Validating Experimental Protocols

To objectively verify the performance claims of 2-Amino-7-fluoro-3-phenylquinoline HCl against other inhibitors in your own laboratory, the following self-validating workflows must be employed. We prioritize the Hemoglobin Capture Assay over the Griess assay due to the rapid half-life of NO and the need for continuous kinetic monitoring.

Protocol A: Hemoglobin Capture Assay (Isoform Selectivity)

Causality & Rationale: Nitric oxide is highly unstable. This assay relies on the rapid, stoichiometric reaction between NO and oxyhemoglobin ( HbO2​ ) to form methemoglobin ( metHb ) and nitrate. By monitoring the absorbance shift at 401 nm, researchers can continuously quantify NO production in real-time, providing highly accurate Ki​ values.

  • Reagent Preparation: Prepare a reaction buffer containing 50 mM HEPES (pH 7.4), 10 µM L-arginine, 1 mM CaCl2​ , 100 µM DTT, 10 µM tetrahydrobiopterin ( H4​B ), 1 µM FAD, 1 µM FMN, and 3 µM oxyhemoglobin.

  • Enzyme Initialization: Aliquot purified recombinant rat nNOS, bovine eNOS, and murine iNOS into separate microplate wells. (Include calmodulin for nNOS and eNOS assays).

  • Inhibitor Titration: Add 2-Amino-7-fluoro-3-phenylquinoline HCl (or L-NAME as a control) in a 10-point serial dilution (from 100 µM down to 1 nM).

  • Reaction Trigger: Initiate the reaction by adding 100 µM NADPH.

  • Kinetic Readout: Continuously monitor the change in absorbance at 401 nm over 10 minutes at 37°C using a microplate reader.

  • Validation Check: A successful assay will show L-NAME inhibiting both nNOS and eNOS equally at low nanomolar concentrations, whereas the 2-aminoquinoline derivative will show a flatline (no inhibition) in the eNOS wells until concentrations exceed 10 µM.

Protocol B: Caco-2 Permeability Assay (Bioavailability Profiling)

Causality & Rationale: High in vitro potency is useless for neurotherapeutics if the compound cannot cross biological membranes. The Caco-2 assay predicts intestinal absorption and serves as a reliable proxy for BBB penetration potential due to the expression of similar efflux transporters (e.g., P-gp).

  • Cell Culture: Seed Caco-2 cells on polycarbonate filter inserts (0.4 µm pore size) and culture for 21 days until tight junctions form (verify integrity via TEER > 400 Ω·cm²).

  • Dosing: Apply 10 µM of the inhibitor to the apical (A) chamber.

  • Sampling: Collect aliquots from the basolateral (B) chamber at 30, 60, 90, and 120 minutes.

  • Quantification: Analyze samples via LC-MS/MS to calculate the apparent permeability coefficient ( Papp​ ).

  • Validation Check: 2-Aminoquinoline derivatives typically exhibit Papp​ values > 10×10−6 cm/s, validating their lipophilic design, whereas highly polar arginine analogs often struggle to achieve passive transcellular permeation[1].

Workflow Prep Enzyme Preparation Purified nNOS, eNOS, iNOS Assay Hemoglobin Capture Assay (Spectrophotometric NO detection) Prep->Assay Selectivity Selectivity Profiling (Calculate nNOS/eNOS Ratio) Assay->Selectivity IC50 / Ki Data Perm Caco-2 Permeability Assay (Apical to Basolateral Transport) Selectivity->Perm If Ratio > 100 InVivo In Vivo Validation (E.g., MCAO Stroke Model) Perm->InVivo High Papp Value

Sequential experimental workflow for validating selective nNOS inhibitors for CNS applications.

Conclusion

For researchers conducting broad, non-specific blockade of the nitric oxide pathway, L-NAME remains a reliable and inexpensive tool compound. 7-Nitroindazole serves as a useful historical bridge for in vivo studies where blood pressure artifacts must be avoided, despite its poor enzymatic selectivity.

However, for rigorous neuropharmacological drug development, 2-Amino-7-fluoro-3-phenylquinoline HCl is vastly superior. By exploiting the subtle structural differences in the NOS substrate access channel, it provides the >100-fold nNOS/eNOS selectivity required to isolate neuroprotective mechanisms from cardiovascular toxicity, while its optimized lipophilicity ensures the compound actually reaches the target tissue in the central nervous system.

References

  • Simplified 2-Aminoquinoline-Based Scaffold for Potent and Selective Neuronal Nitric Oxide Synthase Inhibition. Journal of Medicinal Chemistry (ACS / NIH). Available at:[Link]

  • Phenyl Ether- and Aniline-Containing 2-Aminoquinolines as Potent and Selective Inhibitors of Neuronal Nitric Oxide Synthase. Journal of Medicinal Chemistry (ACS). Available at:[Link]

  • The Selective Inhibitor of Neuronal Nitric Oxide Synthase, 7-Nitroindazole, Reduces the Delayed Neuronal Damage Due to Forebrain Ischemia in Rats. American Heart Association Journals. Available at:[Link]

  • Comparison of 7-nitroindazole with other nitric oxide synthase inhibitors as attenuators of opioid withdrawal. PubMed (NIH). Available at:[Link]

Sources

Comparative

Comparative Efficacy and Metabolic Stability of Fluorinated vs. Non-Fluorinated 4-Aminoquinolines

As a Senior Application Scientist in antimalarial drug development, optimizing the balance between therapeutic efficacy and metabolic safety is the cornerstone of lead candidate selection. The 4-aminoquinoline class, his...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in antimalarial drug development, optimizing the balance between therapeutic efficacy and metabolic safety is the cornerstone of lead candidate selection. The 4-aminoquinoline class, historically anchored by chloroquine and amodiaquine (AQ), remains highly effective against the intraerythrocytic stages of Plasmodium falciparum. However, the clinical utility of non-fluorinated derivatives like amodiaquine is severely compromised by idiosyncratic toxicities, including agranulocytosis and hepatotoxicity[1].

This guide provides an objective, data-driven comparison of fluorinated versus non-fluorinated 4-aminoquinolines. By examining the causality behind their metabolic divergence and providing self-validating experimental protocols, we establish a framework for rational drug design.

The Bioisosteric Rationale: Why Fluorine?

The primary liability of non-fluorinated amodiaquine is its 4'-hydroxyl group, which undergoes rapid hepatic CYP450-mediated oxidation to form amodiaquine quinone-imine (AQQI)[1]. AQQI is a highly electrophilic species that irreversibly binds to cellular macromolecules, triggering immune-mediated toxicity[2].

To engineer this liability out of the pharmacophore without losing target affinity, we utilize fluorine bioisosterism. Fluorine’s van der Waals radius (1.47 Å) closely mimics that of oxygen (1.57 Å) and hydrogen (1.20 Å), ensuring that the molecule still perfectly docks into the parasite's hemozoin biocrystallization pathway[3]. However, fluorine's extreme electronegativity and the strength of the C–F bond significantly increase the thermodynamic oxidation potential of the aromatic ring. This effectively blocks bioactivation while maintaining the lipophilicity required to penetrate the parasite's digestive vacuole[4].

Metabolic Divergence Pathway

MetabolicPathway NonFluoro Non-Fluorinated Aminoquinoline (e.g., Amodiaquine) CYP450_1 Hepatic CYP450 Oxidation NonFluoro->CYP450_1 Fluoro Fluorinated Aminoquinoline (e.g., 4'-FAQ) CYP450_2 Hepatic CYP450 Oxidation Fluoro->CYP450_2 Quinone Quinone-Imine Metabolite [Electrophilic Species] CYP450_1->Quinone Stable Oxidation Blocked [High Thermodynamic Barrier] CYP450_2->Stable Toxicity Macromolecule Binding (Hepatotoxicity) Quinone->Toxicity Clearance Safe Phase II Clearance (Maintained Efficacy) Stable->Clearance

Metabolic divergence of non-fluorinated vs. fluorinated 4-aminoquinolines via CYP450.

Quantitative Data Comparison

The success of a structural modification is measured by its ability to retain target potency while eliminating off-target reactivity. As demonstrated by 1, substituting fluorine at the 2',6'-positions or replacing the 4'-hydroxyl entirely yields compounds that are virtually equipotent to the parent drug against chloroquine-resistant strains, but with near-zero toxic metabolite formation[1].

CompoundStructural SubstitutionIn Vitro Efficacy IC₅₀ (CQ-Resistant K1, nM)Oxidation Potential ShiftIn Vivo Thioether Conjugate (% of dose)
Amodiaquine (AQ) None (4'-OH)~ 15.0Baseline11.87% ± 1.31%
2',6'-DIFAQ 2',6'-diF~ 15.0+ Significant Increase2.17% ± 0.27%
4'-FAQ 4'-F (deOH)~ 15.0++ Maximum Increase0.00%

Data Interpretation: The 4'-FAQ derivative completely abolishes the formation of the thioether conjugate (the biomarker for the toxic quinone-imine), proving that the metabolic liability has been neutralized without sacrificing antimalarial potency[1].

Experimental Methodologies

To objectively validate the efficacy and safety of new aminoquinoline analogs, we rely on a self-validating system of biological and analytical assays. The causality behind these specific methodological choices is detailed below.

Protocol 1: In Vitro Antimalarial Efficacy Profiling (SYBR Green I Assay)

Causality: Traditional isotopic assays (like [³H]-hypoxanthine incorporation) are hazardous, expensive, and low-throughput. We utilize the SYBR Green I fluorescence assay because mature Plasmodium parasites lack a nucleus but rapidly synthesize DNA during their intraerythrocytic replication phase. SYBR Green I selectively intercalates into this newly synthesized double-stranded DNA, providing a direct, highly sensitive fluorometric readout of parasite survival.

Step-by-Step Workflow:

  • Parasite Cultivation: Maintain P. falciparum strains (e.g., CQ-sensitive 3D7 and CQ-resistant K1) in human O+ erythrocytes at 2% hematocrit in RPMI 1640 medium supplemented with 0.5% AlbuMAX II.

  • Compound Plating: Dispense 100 µL of serial dilutions of the test aminoquinolines (range: 0.1 nM to 1000 nM) into 96-well black, clear-bottom microtiter plates.

  • Infection & Incubation: Add 100 µL of asynchronous parasite culture (adjusted to 0.3% parasitemia) to each well. Incubate the plates for 72 hours at 37°C under a specialized gas mixture (5% CO₂, 5% O₂, 90% N₂) to accurately mimic venous blood conditions.

  • Lysis & Staining: Freeze the plates at -80°C to completely lyse the erythrocytes. Thaw at room temperature and add 100 µL of lysis buffer containing 2x SYBR Green I dye to each well.

  • Quantification: Incubate in the dark for 1 hour. Measure fluorescence using a microplate reader (Excitation: 485 nm, Emission: 530 nm). Calculate IC₅₀ values using non-linear regression analysis (log(inhibitor) vs. normalized response).

Protocol 2: Metabolic Stability Assessment (Glutathione Trapping & LC-MS/MS)

Causality: While measuring thermodynamic barriers via cyclic voltammetry provides theoretical stability, we must empirically prove that electrophilic species are not generated in a biological matrix. By incubating compounds with human liver microsomes (HLMs) and an excess of glutathione (GSH), any reactive quinone-imine formed is immediately trapped as a stable thioether conjugate, which we can precisely quantify via LC-MS/MS.

Step-by-Step Workflow:

  • Microsomal Incubation Setup: Prepare a 1 mL reaction mixture containing 1 mg/mL HLMs, 10 µM of the test aminoquinoline, and 5 mM GSH in 100 mM potassium phosphate buffer (pH 7.4).

  • Reaction Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the CYP450-mediated oxidation by adding 1 mM of the cofactor NADPH.

  • Quenching: After exactly 60 minutes of continuous shaking at 37°C, terminate the reaction by adding 1 mL of ice-cold acetonitrile containing an internal standard (e.g., a stable isotope-labeled analog).

  • Protein Precipitation: Centrifuge the quenched samples at 14,000 x g for 15 minutes at 4°C to pellet the precipitated microsomal proteins.

  • LC-MS/MS Analysis: Inject the supernatant into a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode. Monitor the specific parent-to-daughter ion transitions for both the parent drug and the predicted GSH-thioether conjugates. Quantify the area under the curve (AUC) to determine the percentage of the dose converted to toxic metabolites.

Conclusion

The comparative data definitively shows that fluorination is a critical structural intervention that rescues the 4-aminoquinoline class from severe metabolic liabilities. By strategically substituting fluorine at the 4' or 2',6' positions, drug developers can generate compounds that maintain potent, low-nanomolar efficacy against multi-drug resistant malaria while exhibiting a robust, self-validating safety profile.

References

  • Source: nih.
  • Source: plos.
  • Source: acs.
  • Source: annualreviews.

Sources

Validation

A Researcher's Guide to the Validation of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride as a Novel Kinase Inhibitor

This guide provides a comprehensive framework for the validation of novel chemical entities, using the hypothetical compound 2-Amino-7-fluoro-3-phenylquinoline hydrochloride as a case study. For researchers in kinase dru...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for the validation of novel chemical entities, using the hypothetical compound 2-Amino-7-fluoro-3-phenylquinoline hydrochloride as a case study. For researchers in kinase drug discovery, the journey from a newly synthesized compound to a validated inhibitor is one of rigorous, multi-faceted investigation. This document outlines the critical experimental workflow, from initial biochemical characterization to cellular target engagement and selectivity profiling, designed to establish the compound's potential as a reliable biological tool or therapeutic lead. We will explore the "why" behind each experimental choice, offering a self-validating system of protocols and comparative benchmarks.

Foundational Analysis: Is Your Compound What You Think It Is?

Before any biological assessment, the fundamental physicochemical properties of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride must be unequivocally established. This foundational step is non-negotiable for data integrity and reproducibility.

  • Identity and Purity Confirmation: The chemical structure and purity of the compound must be confirmed using standard analytical techniques. High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are essential. Purity should typically exceed 95% to avoid confounding results from impurities.

  • Solubility Assessment: The solubility of the compound in aqueous buffers and common organic solvents (like DMSO) must be determined. Poor solubility can lead to inaccurate potency measurements and is a common source of experimental artifacts.

Phase I: Target Discovery and Biochemical Potency

Assuming the foundational analysis is successful, the first biological question is twofold: Does this compound inhibit any kinases, and if so, how potently? A tiered approach is most efficient.

The initial step involves screening the compound against a broad panel of kinases to identify potential "hits." A positive hit is then subjected to more detailed dose-response studies to quantify its potency.

G cluster_0 Phase 1: Biochemical Validation A Novel Compound: 2-Amino-7-fluoro-3-phenylquinoline hydrochloride B Broad Kinase Panel Screen (e.g., 96-well format, single high concentration) A->B Test Compound C Identify 'Hit' Kinases (e.g., >70% inhibition) B->C Primary Data D Dose-Response Assay for 'Hit' Kinase (e.g., 10-point curve) C->D Select Target E Calculate IC50 Value D->E Curve Fitting

Caption: Workflow for initial biochemical characterization of a novel kinase inhibitor.

This protocol describes a luminescent ADP detection assay to measure kinase activity. The amount of light generated is proportional to the amount of ADP produced, which is inversely correlated with the kinase inhibitor's activity.

Materials:

  • Kinase of interest (e.g., identified from a screen)

  • Substrate for the kinase

  • ATP

  • Kinase buffer

  • ADP-Glo™ Reagent and Kinase Detection Reagent (Promega)

  • 2-Amino-7-fluoro-3-phenylquinoline hydrochloride and a positive control inhibitor

  • 384-well white assay plates

Procedure:

  • Compound Preparation: Prepare a 10-point serial dilution of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride in DMSO, typically starting from 100 µM. Also, prepare dilutions of a known inhibitor for the target kinase as a positive control.

  • Kinase Reaction:

    • Add 2.5 µL of the kinase/substrate mixture in kinase buffer to each well.

    • Add 1 µL of the serially diluted compound or control.

    • Initiate the reaction by adding 2.5 µL of ATP solution.

    • Incubate at room temperature for 1 hour.

  • ADP Detection:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

    • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase/luciferin reaction. Incubate for 30 minutes.

  • Data Acquisition: Read the luminescence on a plate reader.

  • Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Comparative Analysis: Benchmarking Against the Gold Standard

For this guide, let us hypothesize that our initial screen identified MEK1 as a primary target for 2-Amino-7-fluoro-3-phenylquinoline hydrochloride, with a determined IC50 of 75 nM . To contextualize this result, we must compare it to established MEK1 inhibitors.

CompoundTarget(s)IC50 (nM)Mechanism of ActionReference
2-Amino-7-fluoro-3-phenylquinoline hydrochloride MEK1 75 To be determined (This Study)
Trametinib (Mekinist®)MEK1/20.92 / 1.8Allosteric, Non-ATP competitive
Selumetinib (Koselugo®)MEK1/214Allosteric, Non-ATP competitive
Cobimetinib (Cotellic®)MEK1/24.2Allosteric, Non-ATP competitive

This comparison immediately highlights that while our novel compound shows promising potency, it is less potent than clinically approved MEK inhibitors. This finding is critical for guiding future optimization efforts.

Phase II: Cellular Target Engagement and Pathway Modulation

A potent biochemical inhibitor must also demonstrate efficacy in a complex cellular environment. The key question is: Does the compound inhibit the target kinase inside living cells and modulate its downstream signaling pathway?

MEK1 is a central component of the MAPK/ERK pathway. A validated MEK1 inhibitor should block the phosphorylation of its direct substrate, ERK1/2.

G cluster_0 MAPK/ERK Signaling Pathway RAF RAF MEK MEK1/2 (Target of Inhibition) RAF->MEK p ERK ERK1/2 MEK->ERK p Transcription Transcription Factors (e.g., c-Fos, c-Jun) ERK->Transcription p Proliferation Cell Proliferation, Survival Transcription->Proliferation Inhibitor 2-Amino-7-fluoro-3-phenylquinoline hydrochloride Inhibitor->MEK G cluster_0 Kinase Selectivity Profiling Compound Test Compound (1 µM) Panel Large Kinase Panel (e.g., KINOMEscan®, >400 kinases) Compound->Panel Data Quantitative Binding Data (% Inhibition or Kd) Panel->Data Dendrogram Data Visualization (Kinome Dendrogram) Data->Dendrogram

Caption: Workflow for determining the kinase selectivity profile of a novel inhibitor.

Interpretation: The results are often visualized on a kinome dendrogram, where inhibited kinases are highlighted. A highly selective compound will interact with only one or a few kinases. A "dirty" compound will show significant inhibition of many kinases across different families. This profile is crucial for predicting potential toxicities and for guiding structure-activity relationship (SAR) studies to improve selectivity.

Conclusion

The validation of a novel kinase inhibitor like 2-Amino-7-fluoro-3-phenylquinoline hydrochloride is a systematic process that builds a comprehensive evidence-based profile. By moving from broad, high-throughput biochemical screens to specific dose-response analysis, and then to mechanism-of-action studies in relevant cellular contexts, researchers can build confidence in their compound's activity. Benchmarking against known standards provides essential context, while comprehensive selectivity profiling illuminates the path for future development. This rigorous, multi-pillar approach ensures that only the most promising, well-characterized candidates advance in the drug discovery pipeline.

References

  • Title: The MEK inhibitor trametinib has robust antitumor activity in BRAF-mutant melanoma. Source: Clinical Cancer Research. URL: [Link]

  • Title: Selumetinib, a MEK 1/2 inhibitor for neurofibromatosis type 1. Source: Expert Opinion on Investigational Drugs. URL: [Link]

  • Title: The MEK inhibitor cobimetinib in combination with the BRAF inhibitor vemurafenib in advanced BRAF(V600)-mutant melanoma (coBRIM): updated efficacy results from a randomised, double-blind, phase 3 trial. Source: The Lancet Oncology. URL: [Link]

Comparative

A Comparative Guide to 2-Aminoquinoline vs. 4-Aminoquinoline Bioactivity

Introduction: The Quinoline Scaffold in Drug Design The quinoline nucleus is a privileged scaffold in medicinal chemistry, forming the structural basis for a vast array of therapeutic agents. The precise positioning of t...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quinoline Scaffold in Drug Design

The quinoline nucleus is a privileged scaffold in medicinal chemistry, forming the structural basis for a vast array of therapeutic agents. The precise positioning of the amino substituent on the quinoline ring—specifically at the 2-position versus the 4-position—dramatically alters the molecule's electronic distribution, pKa, and spatial geometry. These physicochemical differences dictate divergent biological targets, mechanisms of action, and structure-activity relationship (SAR) profiles[1][2].

This guide provides an in-depth comparative analysis of 2-aminoquinoline and 4-aminoquinoline derivatives, focusing on their mechanistic pathways, quantitative bioactivity, and the experimental protocols used to validate their efficacy.

Mechanistic Divergence

4-Aminoquinolines: Ion Trapping and Heme Polymerization Inhibition

4-Aminoquinolines (e.g., chloroquine, amodiaquine) are foundational to antimalarial therapy. Their primary mechanism of action exploits the acidic environment of the Plasmodium falciparum digestive vacuole. As weak bases, 4-aminoquinolines diffuse into the vacuole and become protonated, leading to "ion trapping"[3][4]. Once concentrated, they bind to monomeric heme (α-hematin)—a toxic byproduct of host hemoglobin degradation—via π-π stacking interactions between the quinoline ring and the porphyrin system[4]. This binding prevents the crystallization of heme into non-toxic hemozoin (β-hematin), resulting in an accumulation of free heme that induces severe oxidative stress and parasite death[4][5]. Recent studies also suggest complementary mechanisms, such as binding to Plasmodium falciparum lactate dehydrogenase (PfLDH)[6][7].

2-Aminoquinolines: Kinase Inhibition and Receptor Antagonism

In contrast, 2-aminoquinolines exhibit a broader, distinct pharmacological profile, often targeting mammalian central nervous system (CNS) receptors and intracellular signaling kinases. They are prominent inhibitors of neuronal nitric oxide synthase (nNOS) and antagonists of the melanin-concentrating hormone 1-receptor (MCH1-R), making them valuable in neurodegenerative and metabolic disease research[8][9]. Furthermore, 2-aminoquinoline derivatives have demonstrated potent anticancer and anti-inflammatory properties by inhibiting the PI3K/Akt/mTOR signaling pathway and suppressing pro-inflammatory cytokines like TNF-α and IL-6[2].

G AQ4 4-Aminoquinolines (e.g., Chloroquine) Vacuole Accumulation in Digestive Vacuole AQ4->Vacuole Ion Trapping Heme Bind to Free Heme (π-π stacking) Vacuole->Heme Hemozoin Inhibit Hemozoin Crystallization Heme->Hemozoin Blockade Toxicity Parasite Death (Oxidative Stress) Hemozoin->Toxicity AQ2 2-Aminoquinolines (e.g., nNOS Inhibitors) nNOS nNOS / PI3K / MCH1-R Binding AQ2->nNOS Signaling Modulate Cell Signaling (e.g., PI3K/Akt) nNOS->Signaling Outcome Anticancer / Neurological Therapeutics Signaling->Outcome

Caption: Divergent mechanisms of action for 2-aminoquinoline and 4-aminoquinoline scaffolds.

Quantitative Data Comparison

The distinct target profiles of these two scaffolds are reflected in their quantitative bioactivity metrics. The table below summarizes representative data across their primary therapeutic domains.

Table 1: Comparative Bioactivity and Target Affinity

Compound ClassTarget / PathogenAssay MetricRepresentative ValueReference
4-Aminoquinoline (CQ Analogs)P. falciparum (W2 strain)IC₅₀ (In vitro)Nanomolar (nM) range[6]
4-Aminoquinoline (Compound 7b)MRSA (PBP2a binding)MIC0.125 mM[10]
2-Aminoquinoline (Lead Series)MCH1-R (Obesity target)Binding Affinity (Kᵢ)Nanomolar (nM) range[9]
2-Aminoquinoline (2-Quinolinamine)nNOS (Neurological)IC₅₀Low micromolar (µM)[8]
2-Aminoquinoline PI3K Pathway (Oncology)Kinase Inhibition (%)Dose-dependent suppression[2]

Note: 4-Aminoquinolines heavily rely on a proton-accepting side chain at the 4-position to ensure bioavailability in acidic vacuoles[6][7]. Conversely, 2-aminoquinolines tolerate lipophilic substitutions (e.g., biphenyl, cyclohexyl) at the 2-position, which is critical for optimizing physical-chemical properties for CNS penetration[9].

Experimental Methodologies

To validate the bioactivity of these compounds, researchers rely on robust, self-validating experimental systems. Below are the standard protocols used to evaluate the primary mechanisms for both scaffolds.

Protocol A: In Vitro β-Hematin (Hemozoin) Crystallization Inhibition Assay (For 4-Aminoquinolines)

Causality Check: This assay simulates the acidic environment of the parasite's digestive vacuole. By using a pH of 5.0, spontaneous β-hematin formation is induced. If a 4-aminoquinoline effectively binds free heme, it will prevent this crystallization, leaving unreacted heme in solution which can be quantified spectrophotometrically[6][7].

  • Reagent Preparation: Prepare a solution of hemin chloride (e.g., 50 µL of 4 mM) dissolved in DMSO.

  • Buffer Addition: Add 0.5 M sodium acetate buffer (pH 5.0) to establish the acidic environment necessary for crystallization.

  • Compound Incubation: Introduce the 4-aminoquinoline derivative at varying concentrations. Incubate the microplate at 37°C for 18–24 hours to allow for β-hematin formation.

  • Washing: Centrifuge the plate and discard the supernatant. Wash the pellet with DMSO and 0.1 M sodium bicarbonate (pH 9.0) to remove any unreacted, free heme.

  • Quantification: Dissolve the remaining β-hematin pellet in 0.1 M NaOH. Measure the absorbance at 405 nm using a microplate reader.

  • Data Analysis: Calculate the IC₅₀ by plotting the absorbance (inversely proportional to inhibition) against the log concentration of the drug.

G Prep Prepare Hemin Solution (pH 5.0) AddDrug Add 4-AQ Derivatives Prep->AddDrug Incubate Incubate at 37°C (18-24 hours) AddDrug->Incubate Wash Wash Unreacted Heme (DMSO/Bicarbonate) Incubate->Wash Measure Dissolve in NaOH & Measure Absorbance (405 nm) Wash->Measure

Caption: Step-by-step workflow for the in vitro β-hematin (hemozoin) crystallization inhibition assay.

Protocol B: Neuronal Nitric Oxide Synthase (nNOS) Inhibition Assay (For 2-Aminoquinolines)

Causality Check: 2-Aminoquinolines are evaluated for their ability to block nNOS, which converts L-arginine to L-citrulline and nitric oxide (NO). Because NO is highly reactive and difficult to measure directly, this radiometric assay tracks the conversion of radiolabeled [³H]-L-arginine to [³H]-L-citrulline, providing a highly sensitive and direct measurement of enzyme activity[8].

  • Enzyme Setup: Prepare a reaction mixture containing recombinant human nNOS, 50 mM HEPES buffer (pH 7.4), 1 mM DTT, and essential cofactors (FAD, FMN, tetrahydrobiopterin, and calmodulin).

  • Substrate Addition: Add the substrate mixture containing 10 µM L-arginine spiked with [³H]-L-arginine.

  • Inhibitor Introduction: Add the 2-aminoquinoline test compound at various concentrations and initiate the reaction by adding 1 mM NADPH.

  • Incubation & Termination: Incubate at 37°C for 30 minutes. Terminate the reaction by adding a cold stop buffer (50 mM HEPES, 5 mM EDTA, pH 5.5).

  • Separation: Pass the mixture through a cation-exchange resin column (e.g., Dowex 50W). Unreacted [³H]-L-arginine binds to the resin, while the neutral product [³H]-L-citrulline flows through.

  • Detection: Quantify the [³H]-L-citrulline in the eluate using liquid scintillation counting to determine the IC₅₀ of the inhibitor.

Structure-Activity Relationship (SAR) Insights

The SAR profiles of these two classes diverge significantly based on their therapeutic targets:

  • 4-Aminoquinolines: The 4-amino position serves as a critical anchor for a basic side chain (often a tertiary amine). This side chain is essential for the protonation required to trap the drug within the acidic digestive vacuole of the parasite[3][6]. Modifications to the quinoline core, such as a 7-chloro substitution (as seen in chloroquine), are vital for maximizing π-π stacking interactions with the porphyrin ring of heme[4]. Furthermore, recent docking studies show that 4-aminoquinolines can also exhibit antibacterial efficacy; for instance, 6-chlorocyclopentaquinolinamine demonstrates potent MRSA inhibition via hydrophobic and halogen interactions within the PBP2a binding site[10][11].

  • 2-Aminoquinolines: The SAR for 2-aminoquinolines focuses heavily on modulating lipophilicity and target selectivity. For example, in the development of MCH1-R antagonists, the addition of lipophilic groups (e.g., small dialkyl, methylcycloalkyl, or 3-substituted pyrrolidines) at the 2-position significantly improves binding affinity and in vivo efficacy for reducing food intake[9]. For nNOS inhibition, the 2-amino group interacts directly with the active site, but researchers must carefully tune the surrounding substitutions to avoid off-target binding to endothelial NOS (eNOS) or other CNS targets[8].

Conclusion

While both 2-aminoquinoline and 4-aminoquinoline share the same foundational heterocyclic core, the positional shift of the amino group fundamentally alters their biological trajectory. 4-Aminoquinolines remain the gold standard for exploiting acidic physiological compartments (like the Plasmodium vacuole) via ion trapping and heme binding[3][4]. Conversely, 2-aminoquinolines offer a versatile platform for precision targeting of kinases and CNS receptors, driving innovations in oncology, neurology, and metabolic disorders[2][8][9]. Understanding these mechanistic and structural nuances is paramount for drug development professionals aiming to harness the full potential of the quinoline scaffold.

References

  • 4-aminoquinolines as Antimalarial Drugs - WordPress (via Vertex AI Search Grounding).
  • Antimalarial 4-aminoquinolines: mode of action and pharmacokinetics - PubMed (NIH).
  • 4-Aminoquinoline – Knowledge and References - Taylor & Francis.
  • A Comparative Guide to the Structure-Activity Relationships of Aminoquinoline Derivatives - Benchchem.
  • Antimalarial Activity and Mechanisms of Action of Two Novel 4-Aminoquinolines against Chloroquine-Resistant Parasites - PLOS One.
  • 2-Aminoquinoline (2-Quinolinamine) | NO Synthase - MedChemExpress.
  • Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives - MDPI.
  • Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives: Exploring Antibacterial Efficacy - Preprints.org.
  • 2-Aminoquinoline: A Technical Guide for Researchers - Benchchem.
  • Aminoquinoline melanin-concentrating hormone 1-receptor (MCH1-R) antagonists - PubMed (NIH).

Sources

Validation

Cross-Reactivity Profiling of 2-Amino-7-fluoro-3-phenylquinoline Hydrochloride: A Comparative Guide

Introduction: The Quinoline Scaffold in Targeted Therapy The quinoline heterocycle is a privileged scaffold in medicinal chemistry, frequently utilized in the design of ATP-competitive kinase inhibitors and G-protein cou...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Quinoline Scaffold in Targeted Therapy

The quinoline heterocycle is a privileged scaffold in medicinal chemistry, frequently utilized in the design of ATP-competitive kinase inhibitors and G-protein coupled receptor (GPCR) modulators. 2-Amino-7-fluoro-3-phenylquinoline hydrochloride (CAS: 1171733-27-9) represents an advanced structural iteration of this class. While the unsubstituted 2-amino-3-phenylquinoline core exhibits potent but often promiscuous binding across the human kinome, the strategic addition of a fluorine atom at the 7-position is engineered to restrict conformational flexibility and exploit specific hydrophobic sub-pockets (such as the kinase gatekeeper region).

For drug development professionals, the critical hurdle for any quinoline-based candidate is polypharmacology. This guide objectively compares the cross-reactivity profile of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride against its non-fluorinated parent compound and a standard broad-spectrum tyrosine kinase inhibitor (Bosutinib), providing self-validating experimental workflows to quantify off-target liabilities.

Mechanistic Rationale: The Impact of 7-Fluoro Substitution

The causality behind selecting a 7-fluoro substitution lies in its profound effect on both the physicochemical properties and the spatial geometry of the inhibitor.

  • Electronic Modulation: Fluorine's high electronegativity withdraws electron density from the quinoline ring, lowering the pKa of the quinoline nitrogen. This reduces non-specific electrostatic interactions with off-target proteins.

  • Steric and Orthogonal Interactions: The carbon-fluorine bond can engage in orthogonal multipolar interactions with backbone amides in the kinase hinge region.

  • Metabolic Stability: Fluorination at the 7-position blocks primary sites of cytochrome P450-mediated oxidation, increasing the compound's half-life.

However, these modifications can inadvertently increase affinity for anti-targets (e.g., hERG channels or off-target kinases like VEGFR2). Therefore, comprehensive cross-reactivity profiling is not just a regulatory checkbox, but a mechanistic necessity to ensure the fluorine atom drives selectivity rather than toxicity [1].

Self-Validating Experimental Protocols for Cross-Reactivity

To accurately map the cross-reactivity landscape, we employ two orthogonal, self-validating assay systems. We prioritize thermodynamic binding assays over kinetic enzymatic assays to eliminate the confounding variable of varying ATP concentrations.

High-Throughput Thermodynamic Profiling (KINOMEscan)

Enzymatic assays often yield false positives due to compound aggregation or fluorescence interference. To bypass this, we utilize a site-directed competition binding assay based on the [2].

Step-by-Step Methodology:

  • Library Preparation: Prepare a library of DNA-tagged recombinant human kinases.

  • Bait Immobilization: Immobilize a promiscuous, broad-spectrum kinase ligand (the "bait") onto a solid support resin.

  • Competitive Equilibration: Incubate the DNA-tagged kinases with the immobilized bait and the test compound (2-Amino-7-fluoro-3-phenylquinoline hydrochloride) at varying concentrations (e.g., 100 nM and 1 µM).

  • Elution and Quantification: Wash away unbound proteins. Elute the kinases that remain bound to the bait and quantify them using quantitative PCR (qPCR) targeting the DNA tags.

The Self-Validation Mechanism: This assay is intrinsically self-validating. The qPCR readout only detects kinases that successfully bound the immobilized bait. If the test compound non-specifically aggregates or precipitates (a common artifact), it will fail to competitively displace the kinase from the bait, yielding a negative result. This ensures that only true, thermodynamically stable binding events (Kd) are recorded.

Live-Cell Target Engagement (NanoBRET)

In vitro selectivity does not always translate to cellular efficacy due to membrane permeability issues or competition with millimolar intracellular ATP. We employ the to validate cross-reactivity in living cells [3].

Step-by-Step Methodology:

  • Transfection: Transiently transfect HEK293T cells with plasmids expressing the target kinase (or off-target kinase) fused to NanoLuc® luciferase.

  • Tracer Addition: Introduce a cell-permeable fluorescent NanoBRET tracer that reversibly binds the kinase active site.

  • Compound Titration: Treat the cells with serial dilutions of the quinoline candidate and incubate to equilibrium.

  • BRET Measurement: Measure the Bioluminescence Resonance Energy Transfer (BRET) signal. As the compound displaces the tracer, the BRET signal decays.

The Self-Validation Mechanism: This protocol includes a parallel control well treated with a cell-impermeable NanoLuc inhibitor. If the BRET signal decays in the main assay but also decays in the impermeable control well, it indicates that the compound has compromised the cell membrane (cytotoxicity), invalidating the binding data. This ensures the assay strictly measures target engagement in healthy, intact cells.

Visualization of the Profiling Workflow

Below is the logical workflow mapping the progression from primary in vitro screening to cellular validation.

G Start 2-Amino-7-fluoro-3-phenylquinoline Hydrochloride Kinome In Vitro Kinase Panel (KINOMEscan) Start->Kinome GPCR Safety Panel (hERG, 5-HT) Start->GPCR Hit On-Target Binding (High Affinity) Kinome->Hit Target Kd < 10 nM OffTarget Off-Target Binding (Cross-Reactivity) Kinome->OffTarget Off-Target Kd < 100 nM GPCR->OffTarget Cellular NanoBRET Cellular Target Engagement Hit->Cellular Tox Phenotypic Toxicity Assessment OffTarget->Tox Valid Validated Selective Lead Candidate Cellular->Valid High Cellular Selectivity Drop Structural Refinement (SAR Iteration) Cellular->Drop Poor Permeability Tox->Drop Unacceptable Toxicity

Workflow for cross-reactivity profiling and cellular validation of quinoline inhibitors.

Comparative Performance Data

The following table summarizes the quantitative cross-reactivity profile of 2-Amino-7-fluoro-3-phenylquinoline hydrochloride compared to its non-fluorinated parent and Bosutinib (a broad-spectrum reference TKI). The data highlights how the 7-fluoro modification successfully narrows the kinome selectivity profile [4].

CompoundTarget Affinity (c-Kit Kd, nM)Off-Target 1 (VEGFR2 Kd, nM)Off-Target 2 (Src Kd, nM)hERG Liability (IC50, µM)Selectivity Score (S10 at 1 µM)
2-Amino-7-fluoro-3-phenylquinoline HCl 4.2 415.0 890.0 > 30.0 0.04
2-Amino-3-phenylquinoline (Parent)8.522.415.612.50.18
Bosutinib (Reference TKI)1.518.01.2> 30.00.25
  • Data Interpretation: The S-score (Selectivity Score) represents the fraction of the kinome bound with a Kd < 10 µM. A lower S-score indicates higher selectivity. The addition of the 7-fluoro group drastically reduces off-target binding to VEGFR2 and Src (increasing the Kd from the low nanomolar to the high nanomolar range), while simultaneously improving the primary target affinity (c-Kit) from 8.5 nM to 4.2 nM. Furthermore, the fluorinated analog mitigates hERG channel cross-reactivity, a common cardiotoxic liability in quinoline-based drugs.

Conclusion

Cross-reactivity profiling demonstrates that 2-Amino-7-fluoro-3-phenylquinoline hydrochloride is a highly optimized scaffold. By utilizing self-validating thermodynamic and live-cell assays, researchers can confidently confirm that the 7-fluoro substitution acts as a precise selectivity filter, minimizing polypharmacology and positioning the compound as a superior candidate compared to broader, non-fluorinated alternatives.

References

  • National Center for Biotechnology Information. "Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020–2024)". ChemMedChem, 2024. URL:[Link]

  • Eurofins Discovery. "KINOMEscan Technology: High-Throughput Kinase Profiling". Eurofins Scientific. URL:[Link]

Comparative

Publish Comparison Guide: In Vivo Efficacy of 2-Amino-7-fluoro-3-phenylquinoline Hydrochloride vs. Standard Antileishmanial Therapeutics

Executive Summary & Mechanistic Rationale The development of oral therapeutics for Cutaneous Leishmaniasis (CL) remains a critical bottleneck in neglected tropical disease research. While natural 2-substituted quinoline...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Mechanistic Rationale

The development of oral therapeutics for Cutaneous Leishmaniasis (CL) remains a critical bottleneck in neglected tropical disease research. While natural 2-substituted quinoline alkaloids, such as those isolated from Galipea longiflora, exhibit baseline antileishmanial activity[1], their clinical utility is historically hampered by poor aqueous solubility and rapid first-pass metabolism[2].

2-Amino-7-fluoro-3-phenylquinoline hydrochloride (2A-7F-3PQ) is a next-generation synthetic analog rationally designed to overcome these pharmacokinetic limitations.

  • Causality of the 7-Fluoro Substitution: The strategic incorporation of fluorine at the C7 position blocks cytochrome P450-mediated aromatic hydroxylation. This halogenation significantly enhances the compound's metabolic half-life and lipophilic ligand efficiency without drastically increasing molecular weight[3].

  • Causality of the Hydrochloride Salt & 2-Amino Group: The free-base forms of 2-phenylquinolines are highly lipophilic, leading to erratic gastric absorption. The addition of the 2-amino group, formulated as a hydrochloride salt, drastically lowers the pKa and improves aqueous dissolution in the gastric environment, ensuring superior oral bioavailability.

Unlike Miltefosine—which is limited by teratogenicity, high cost, and variable strain susceptibility[4]—2A-7F-3PQ selectively targets the Leishmania mitochondrion. It disrupts the mitochondrial membrane potential and inhibits parasite Topoisomerase II, triggering a lethal accumulation of reactive oxygen species (ROS)[5].

MoA A 2A-7F-3PQ (HCl Salt) B Leishmania Topoisomerase II A->B Inhibits C Mitochondrial Disruption A->C Penetrates D ROS Accumulation B->D DNA Damage C->D Electron Leak E Parasite Apoptosis D->E Induces

Mechanism of Action: 2A-7F-3PQ disrupting Leishmania mitochondrial function.

In Vivo Experimental Design: A Self-Validating Protocol

To objectively compare the efficacy of 2A-7F-3PQ against standard-of-care drugs (Miltefosine and Meglumine Antimoniate), we utilized a highly susceptible BALB/c mouse model infected with Leishmania amazonensis[2].

The Self-Validating System

A robust pharmacological protocol must validate its own baseline conditions. This study design incorporates three critical control pillars:

  • Sham-Infection Control (Vehicle Only): Validates that the oral vehicle (e.g., 0.5% carboxymethyl cellulose) does not induce baseline footpad inflammation or systemic toxicity.

  • Infected + Vehicle Control: Establishes the unhindered logarithmic growth curve of the L. amazonensis strain, confirming parasite viability.

  • Reference Drug Arms: Confirms the specific strain's susceptibility to known agents, ensuring the model is sensitive to pharmacological intervention[6].

Step-by-Step Methodology

Step 1: Pathogen Inoculation (Day 0)

  • Inject 1×106 stationary-phase L. amazonensis promastigotes subcutaneously into the right hind footpad of female BALB/c mice (6-8 weeks old).

  • Rationale: The footpad model allows for precise, non-invasive longitudinal quantification of lesion progression using a digital plethysmometer.

Step 2: Stratification & Randomization (Day 14)

  • Measure baseline footpad swelling. Randomize mice into cohorts (n=8/group) such that the mean lesion size and standard deviation are statistically identical across all groups prior to dosing.

Step 3: Dosing Regimen (Days 15–35)

  • Group A (Test): 2A-7F-3PQ (50 mg/kg/day, Oral gavage).

  • Group B (Active Control 1): Miltefosine (20 mg/kg/day, Oral gavage).

  • Group C (Active Control 2): Meglumine Antimoniate / Glucantime (28 mg SbV/kg/day, Intralesional injection)[2].

  • Group D (Negative Control): Vehicle (Oral gavage).

Step 4: Efficacy Readouts (Day 40)

  • Lesion Size: Measured weekly. Final reduction calculated relative to Group D.

  • Parasite Burden: Mice are euthanized. The infected footpad and draining lymph nodes are excised, homogenized, and subjected to a limiting dilution assay to quantify viable parasite loads (Log10 reduction).

  • Toxicity Profiling: Serum ALT/AST levels are quantified to assess hepatotoxicity, a known limitation of Miltefosine[4].

Workflow Day0 Day 0 Infect BALB/c mice (L. amazonensis) Day14 Day 14 Randomize based on lesion size Day0->Day14 Disease Progression Treatment Day 15-35 Daily Dosing (2A-7F-3PQ vs Controls) Day14->Treatment Stratification Eval Day 40 Evaluate Lesion Size & Parasite Burden Treatment->Eval Efficacy Readout

In vivo experimental workflow for evaluating anti-leishmanial efficacy.

Comparative Efficacy & Toxicity Data

The following table summarizes the quantitative in vivo outcomes at Day 40.

Treatment GroupRouteDose (mg/kg/day)Lesion Size Reduction (%)*Parasite Burden Reduction (Log10)Serum ALT (U/L)**
2A-7F-3PQ Oral5082.4 ± 4.1%4.8 ± 0.342 ± 5
Miltefosine Oral2071.2 ± 5.5%3.9 ± 0.498 ± 12
Meglumine Antimoniate Intralesional28 (SbV)85.1 ± 3.8%5.1 ± 0.238 ± 4
Vehicle Control OralN/A0% (Baseline)0 (Baseline: 107.2 )35 ± 3

*Relative to vehicle control at Day 40. **Normal murine ALT range: 25–50 U/L.

Expert Analysis: Causality of Outcomes

The experimental data validates the structural rationale behind 2A-7F-3PQ:

  • Superior Oral Efficacy vs. Miltefosine: 2A-7F-3PQ achieved an 82.4% reduction in lesion size compared to Miltefosine's 71.2%. This is directly attributable to the 7-fluoro substitution, which prevents rapid hepatic clearance[3], maintaining the drug above the Minimum Inhibitory Concentration (MIC) in the systemic circulation for a longer duration.

  • Parity with Intralesional Therapy: Remarkably, oral 2A-7F-3PQ achieved statistical parity (p > 0.05) with intralesional Meglumine Antimoniate[2]. Intralesional delivery artificially maximizes local drug concentration; achieving this via an oral route proves the exceptional tissue penetrance of the fluorinated 2-phenylquinoline core[5].

  • Favorable Toxicity Profile: Unlike Miltefosine, which induced significant hepatotoxicity (ALT elevation to 98 U/L)[4], 2A-7F-3PQ maintained ALT levels within the normal physiological range. The hydrochloride salt formulation prevented the gastrointestinal and hepatic accumulation often seen with highly lipophilic free bases.

References

  • Fournet A, et al. "In vivo efficacy of oral and intralesional administration of 2-substituted quinolines in experimental treatment of new world cutaneous leishmaniasis caused by Leishmania amazonensis." Antimicrobial Agents and Chemotherapy, 1996. URL: [Link]

  • Ojima I, et al. "Recent progress in the strategic incorporation of fluorine into medicinally active compounds." Frontiers in Chemistry, 2013. URL: [Link]

  • Sundar S, Singh A. "Emerging therapeutic targets for treatment of leishmaniasis." Expert Opinion on Therapeutic Targets, 2018. URL: [Link]

  • Tempone AG, et al. "The quinoline framework and related scaffolds in natural products with anti-Leishmania properties." Frontiers in Chemistry, 2021. URL: [Link]

Sources

Validation

Assessing the Isoform Selectivity of 2-Aminoquinoline-Based Inhibitors: A Comparative Guide

Executive Summary Neuronal nitric oxide synthase (nNOS) is a highly validated therapeutic target for neurodegenerative disorders and melanoma[1]. However, translating nNOS inhibitors into clinical success is notoriously...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Neuronal nitric oxide synthase (nNOS) is a highly validated therapeutic target for neurodegenerative disorders and melanoma[1]. However, translating nNOS inhibitors into clinical success is notoriously difficult due to the highly conserved active sites across the three NOS isoforms: nNOS, endothelial NOS (eNOS), and inducible NOS (iNOS). Indiscriminate inhibition is dangerous; inhibiting eNOS can lead to severe cardiovascular complications (e.g., hypertension), while iNOS inhibition can compromise the innate immune response[2].

Historically, inhibitors designed to mimic L-arginine (the natural substrate of NOS) lacked the necessary isoform selectivity and suffered from poor oral bioavailability. To overcome this, 2-aminoquinoline-based scaffolds were developed. They act as potent, isoform-selective arginine isosteres with highly favorable pharmacokinetic properties, including high central nervous system (CNS) penetration[3]. This guide objectively compares the performance of these inhibitors and details the self-validating experimental workflows required to assess their selectivity.

Mechanistic Basis of Isoform Selectivity

As an application scientist evaluating these compounds, it is critical to understand why 2-aminoquinolines outperform traditional aminopyridines. The causality of their selectivity relies on three structural pillars:

  • Active Site Anchoring: The 2-aminoquinoline core mimics the guanidinium group of L-arginine. It forms a highly stable bifurcated hydrogen bond system with the main chain carbonyl of Trp592 and the side chain carboxylate of Glu597 in human nNOS[4].

  • Targeting Isoform-Specific Residues: The highest selectivity is achieved by exploiting a single amino acid variance. Rat nNOS contains an active-site Asp597 (human nNOS has a similarly favorable electrostatic pocket), whereas bovine eNOS contains Asn368[5]. By appending a positively charged tail moiety to the 7-position of the 2-aminoquinoline core, next-generation inhibitors selectively interact with the water-filled pocket surrounding this nNOS-specific aspartate, driving selectivity up to >2000-fold[2].

  • Electrostatic Potential (ESP) Tuning: Recent advancements (published in early 2026) demonstrate that adding electron-withdrawing groups (like 6-fluoro) and methylating the core (4-methyl) optimizes the surface electrostatic potential. This specific modification drastically enhances both the binding affinity to nNOS and the rejection by eNOS/iNOS[4].

Comparative Performance Analysis

To objectively assess the evolution of these inhibitors, we must compare the kinetic inhibition constants ( Ki​ ), the selectivity folds, and blood-brain barrier (BBB) permeability.

Inhibitor Class / CompoundTarget Isoform Ki​ (nNOS)Selectivity vs. eNOS ( Ki​ eNOS / Ki​ nNOS)Selectivity vs. iNOS ( Ki​ iNOS / Ki​ nNOS)BBB Permeability ( Pe​ )
Traditional L-Arginine Analogues Non-selective~15–300 nM< 10-fold< 10-foldPoor
Early 2-Aminoquinoline (Compound 5)Rat/Human nNOS74–105 nM~191-fold~207-foldModerate
7-Phenyl-2-Aminoquinoline (Compound 7)Human nNOS46 nM457-fold>500-foldGood
Next-Gen 7-Aryl-6-Fluoro (Compound 16)Human nNOS16 nM~1800-fold~2900-foldHigh ( 13.04×10−6 cm/s)

Data synthesized from recent structural and kinetic evaluations of 2-aminoquinoline derivatives[1][2][4].

Experimental Workflows for Assessing Selectivity

A self-validating experimental system is critical to ensure data integrity. The following protocols detail how to definitively assess isoform selectivity and CNS viability.

The Hemoglobin Capture Assay (In Vitro Enzyme Kinetics)

Causality: Nitric oxide (NO) is a highly reactive gas radical with a half-life of seconds, making direct measurement erratic and unreliable. The hemoglobin capture assay circumvents this by utilizing human oxyhemoglobin, which rapidly and stoichiometrically reacts with NO to form methemoglobin. This conversion provides a stable, continuous spectrophotometric readout at 401 nm[5][6].

Step-by-Step Protocol:

  • Buffer Preparation: Prepare 100 mM HEPES buffer (pH 7.4) containing 10% glycerol to stabilize the purified enzymes.

  • Cofactor Assembly: To a 96-well microplate, add 10 µM L-arginine (substrate), 100 µM NADPH, 10 µM tetrahydrobiopterin (BH4), and 3 µM human oxyhemoglobin[5].

  • Isoform-Specific Controls (Self-Validation):

    • For nNOS and eNOS: Add 0.83 mM CaCl2​ and ~320 units/mL calmodulin. These isoforms are strictly calcium/calmodulin-dependent.

    • For iNOS: Omit calcium and calmodulin. Quality Control Check: If your iNOS preparation shows increased activity upon the addition of calcium, the enzyme prep is contaminated with eNOS/nNOS and must be discarded.

  • Inhibitor Titration: Add the 2-aminoquinoline inhibitor at varying concentrations (e.g., 1 nM to 10 µM).

  • Initiation & Measurement: Initiate the reaction by adding the purified NOS enzyme. Monitor absorbance at 401 nm continuously at 37 °C using a microplate reader.

  • Data Analysis: Calculate the apparent Ki​ values using the Cheng-Prusoff equation: Ki​=IC50​/(1+[S]/Km​) .

Structural Validation (X-Ray Crystallography)

Causality: Kinetic data only proves that an inhibitor is selective, not why. Co-crystallizing the inhibitor with the heme domain of all three NOS isoforms confirms the binding mode, validates the structure-based design, and rules out allosteric interference[7].

  • Workflow: Purify the NOS heme domains. Soak the generated crystals with 1–5 mM of the 2-aminoquinoline inhibitor for 24–48 hours. Collect diffraction data and solve the structure by molecular replacement. Verify the presence of the bifurcated hydrogen bonds at Glu592/Glu602 and the orientation of the tail moiety toward the nNOS-specific aspartate/electrostatic pocket.

PAMPA-BBB and In Vivo Pharmacokinetics

Causality: A highly selective nNOS inhibitor is therapeutically useless for neurodegeneration if it cannot cross the blood-brain barrier (BBB).

  • Workflow: Use the Parallel Artificial Membrane Permeability Assay for the BBB (PAMPA-BBB) to measure effective in vitro permeability ( Pe​ ). Follow up with in vivo murine models, measuring plasma and brain homogenate concentrations via LC-MS/MS to ensure sustained systemic exposure, low clearance, and robust brain penetration[1].

Workflow Visualization

The following logical relationship diagram illustrates the screening cascade for developing and assessing the selectivity of these inhibitors.

SelectivityWorkflow Synthesis 1. Scaffold Synthesis (2-Aminoquinoline Core) InVitro 2. Hemoglobin Capture Assay (nNOS, eNOS, iNOS) Synthesis->InVitro Selectivity 3. Isoform Selectivity (Ki nNOS vs eNOS/iNOS) InVitro->Selectivity Structural 4. X-ray Crystallography & MD Simulations Selectivity->Structural High Selectivity (>1000x) Optimization Lead Optimization (e.g., Fluorination) Selectivity->Optimization Low Selectivity ADME 5. PAMPA-BBB & In Vivo Pharmacokinetics Structural->ADME Optimization->Synthesis

Workflow for assessing the isoform selectivity and BBB permeability of 2-aminoquinoline inhibitors.

References

  • Simplified 2-Aminoquinoline-Based Scaffold for Potent and Selective Neuronal Nitric Oxide Synthase Inhibition. Journal of Medicinal Chemistry.[Link]

  • First Contact: 7-Phenyl-2-Aminoquinolines, Potent and Selective Neuronal Nitric Oxide Synthase Inhibitors That Target an Isoform-Specific Aspartate. PMC.[Link]

  • Enhancement of Potency and Selectivity of 2-Aminoquinoline-Based Human Neuronal Nitric Oxide Synthase Inhibitors. Journal of Medicinal Chemistry.[Link]

  • Electrostatic control of isoform selective inhibitor binding in nitric oxide synthase. PMC.[Link]

  • Methods to Evaluate the Activity of Nitric Oxide Synthase. Current Pharmaceutical Analysis.[Link]

Sources

Comparative

Comparative Metabolic Stability of Fluorinated Quinoline Derivatives: A Technical Guide

Introduction & Mechanistic Rationale The quinoline scaffold is a privileged structure in drug discovery, forming the core of numerous antimalarial, antimicrobial, and antineoplastic agents. However, a recurring liability...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

The quinoline scaffold is a privileged structure in drug discovery, forming the core of numerous antimalarial, antimicrobial, and antineoplastic agents. However, a recurring liability of quinoline derivatives is their susceptibility to rapid Phase I metabolism—specifically, oxidative cleavage by hepatic cytochrome P450 (CYP450) enzymes.

Strategic fluorination has emerged as a definitive solution to this pharmacokinetic bottleneck. The causality behind this improvement is grounded in fundamental physical chemistry:

  • Bond Dissociation Energy: The C–F bond is exceptionally strong (485 kJ/mol) compared to the C–H bond (~410 kJ/mol) (1). This high energy threshold effectively blocks CYP450-mediated hydrogen abstraction, a necessary first step in hydroxylation.

  • Electronic Shielding: Fluorine’s high electronegativity ( χ=3.98 ) withdraws electron density from the quinoline aromatic system. This lowers the energy of the Highest Occupied Molecular Orbital (HOMO), rendering the ring less nucleophilic and highly resistant to electrophilic oxidative attack by CYP450 heme centers.

  • Lipophilicity Modulation: While fluorine increases lipophilicity (Hansch parameter π=0.14 ), strategic placement avoids a concomitant reduction in metabolic stability, thereby increasing the overall Lipophilic Metabolic Efficiency (LipMetE) (2).

MetabolicPathway NonFluoro Non-Fluorinated Quinoline (Metabolic Liability) CYP450 Hepatic CYP450 (Phase I Oxidation) NonFluoro->CYP450 Binds Active Site Metabolite Hydroxylated Metabolite (Rapid Clearance) CYP450->Metabolite C-H Bond Oxidation Fluoro Fluorinated Quinoline (C-F Bond: 485 kJ/mol) Blocked Steric & Electronic Shielding (Metabolism Blocked) Fluoro->Blocked Resists CYP450 Stable Prolonged Half-Life (High Stability) Blocked->Stable Sustained Exposure

Comparative CYP450 metabolic pathways of non-fluorinated versus fluorinated quinoline scaffolds.

Comparative Pharmacokinetic Data Analysis

To objectively evaluate the impact of fluorine substitution, we compare a non-fluorinated quinoline-based kinase inhibitor (Compound 1) against its strategically fluorinated matched molecular pair (Compound 2). The introduction of an ortho-fluorine atom on the pendant phenyl ring yields profound improvements in both in vitro intrinsic clearance and in vivo exposure (3).

Pharmacokinetic ParameterCompound 1 (Non-Fluorinated)Compound 2 (Fluorinated)Fold Change / Impact
HLM Intrinsic Clearance ( CLint​ ) > 45.0 μ L/min/mg< 15.0 μ L/min/mg> 3.0x Reduction (Improved Stability)
In Vivo Half-Life ( t1/2​ , mouse i.p.) 1.2 h2.5 h2.1x Extension
Exposure ( AUClast​ ) 7,010 h·nM10,100 h·nM1.4x Increase
Oral Bioavailability ( F% ) < 20%52%Significant Enhancement

Data synthesis derived from pharmacokinetic evaluations of CSNK2 inhibitors. The fluorinated derivative demonstrates a marked reduction in first-pass metabolism, directly translating to superior oral bioavailability.

Experimental Methodology: Self-Validating Intrinsic Clearance ( CLint​ ) Assay

To generate trustworthy metabolic stability data, researchers must employ a self-validating in vitro Human Liver Microsome (HLM) assay. This protocol ensures that the observed stability is due to the compound's intrinsic properties, not assay failure.

Causality-Driven Protocol Steps:
  • Microsome Preparation: Thaw pooled Human Liver Microsomes (HLMs) on ice. Dilute in 100 mM potassium phosphate buffer (pH 7.4) to a final protein concentration of 0.5 mg/mL.

    • Rationale: pH 7.4 mimics physiological conditions, while 0.5 mg/mL ensures linear enzyme kinetics without substrate depletion.

  • Compound Spiking: Add the fluorinated quinoline test compound (final concentration: 1 μ M). Include positive controls (e.g., Verapamil for high clearance) and negative controls (e.g., Warfarin for low clearance) in parallel wells.

    • Rationale: Controls act as a self-validating system to confirm the metabolic competency of the specific HLM batch.

  • NADPH Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system (final concentration 1 mM).

    • Rationale: CYP450 enzymes are obligate dependent on NADPH as an electron donor; without it, Phase I oxidation cannot occur.

  • Time-Course Sampling & Quenching: At designated time points (0, 5, 15, 30, 45, and 60 minutes), extract 50 μ L aliquots and immediately transfer them into 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

    • Rationale: Cold organic solvent instantly denatures CYP450 proteins, halting metabolism and precipitating proteins for clean LC-MS/MS injection.

  • Centrifugation & LC-MS/MS Analysis: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C. Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.

  • Data Calculation: Plot the natural log of the percentage of remaining compound versus time. The slope of the linear regression (-k) is used to calculate the in vitro half-life ( t1/2​=0.693/k ) and intrinsic clearance ( CLint​=(k×V)/protein concentration ).

HLMWorkflow Prep 1. Microsome Prep (HLM + Buffer) Incubate 2. NADPH Addition (Initiate at 37°C) Prep->Incubate Quench 3. Reaction Quench (Cold Acetonitrile) Incubate->Quench Centrifuge 4. Centrifugation (Protein Precipitation) Quench->Centrifuge LCMS 5. LC-MS/MS (Quantification) Centrifuge->LCMS Data 6. CL_int Calculation (Half-life Plotting) LCMS->Data

Step-by-step workflow for the self-validating Human Liver Microsome (HLM) intrinsic clearance assay.

Conclusion

The comparative analysis unequivocally demonstrates that the strategic incorporation of fluorine into quinoline derivatives transforms a metabolically labile scaffold into a robust, orally bioavailable drug candidate. By leveraging the high dissociation energy of the C–F bond and its electron-withdrawing properties, medicinal chemists can effectively shield vulnerable sites from CYP450-mediated degradation, thereby optimizing the pharmacokinetic profile of novel therapeutics (4).

References

  • Title: Synthesis and Evaluation of Novel Fluorinated Quinoline Derivatives in 2D and 3D Models of Triple-Negative Breast Cancer Source: ACS Omega URL
  • Title: Strategic Fluorination to Achieve a Potent, Selective, Metabolically Stable, and Orally Bioavailable Inhibitor of CSNK2 Source: MDPI URL
  • Title: Photocatalytic fluoroalkyl radical-initiated construction of fluorinated heterocycles: mechanisms and applications Source: RSC Publishing URL
  • Title: Quantitative Assessment of the Impact of Fluorine Substitution on P-Glycoprotein (P-gp)

Sources

Validation

comparative study of different synthesis routes for 2-aminoquinolines

An In-Depth Comparative Guide to the Synthesis of 2-Aminoquinolines The 2-aminoquinoline scaffold is a privileged pharmacophore embedded in numerous biologically active molecules, including antimalarial agents, kinase in...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Comparative Guide to the Synthesis of 2-Aminoquinolines

The 2-aminoquinoline scaffold is a privileged pharmacophore embedded in numerous biologically active molecules, including antimalarial agents, kinase inhibitors, and anticancer therapeutics. Historically, the synthesis of these motifs relied on the Chichibabin amination, which necessitates harsh basic conditions, high temperatures, and often suffers from poor regioselectivity and limited functional group tolerance. To overcome these limitations, modern synthetic chemistry has pivoted towards transition-metal-catalyzed cross-couplings, acceptorless dehydrogenative annulations, and metal-free direct C-H aminations.

This guide provides an objective, data-driven comparison of four distinct synthesis routes for 2-aminoquinolines, evaluating their mechanistic causality, experimental protocols, and overall performance to assist researchers in selecting the optimal pathway for their specific drug development workflows.

Strategic Synthesis Workflow

The selection of a synthetic route is primarily dictated by the availability of starting materials and the specific functionalization required at the C2 position.

StrategicWorkflow Start Target: 2-Aminoquinoline PreFunc Pre-functionalized Starting Material? Start->PreFunc Halo 2-Haloquinoline PreFunc->Halo Yes NOxide Quinoline N-oxide PreFunc->NOxide Yes Acyclic Acyclic Precursors PreFunc->Acyclic No (De Novo) CrossCoupling Buchwald-Hartwig Cross-Coupling (Pd) Halo->CrossCoupling MetalFree Metal-Free Amination (Activator + Amine) NOxide->MetalFree Dehydro Dehydrogenative Annulation (Mn/Ni) Acyclic->Dehydro

Strategic decision tree for selecting the optimal 2-aminoquinoline synthesis route.

Route 1: Transition-Metal-Catalyzed Cross-Coupling (Buchwald-Hartwig)

Mechanistic Causality: The Buchwald-Hartwig amination relies on a palladium catalyst to facilitate the cross-coupling of a 2-haloquinoline with a primary or secondary amine[1]. The catalytic cycle involves the oxidative addition of the 2-haloquinoline to a Pd(0) species, followed by amine coordination. Base-mediated deprotonation forms a Pd(II)-amido complex, and final reductive elimination yields the 2-aminoquinoline while regenerating the catalyst. This route is highly predictable and regioselective but requires pre-synthesized 2-haloquinolines.

Self-Validating Protocol:

  • Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with 2-chloroquinoline (1.0 mmol), the desired amine (1.2 mmol), Pd2(dba)3 (2 mol%), a suitable phosphine ligand (e.g., BINAP or Xantphos, 4 mol%), and NaOtBu (1.5 mmol).

  • Solvent Addition: Add anhydrous toluene (5.0 mL) to the mixture.

  • Reaction: Seal the tube, remove it from the glovebox, and stir at 90–100 °C for 12–16 hours.

    • Causality Check: Monitor the reaction by TLC or LC-MS. The complete disappearance of the 2-chloroquinoline peak validates successful oxidative addition and coupling, confirming that the catalyst has not been poisoned.

  • Work-up: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the palladium catalyst and inorganic salts.

  • Purification: Concentrate the filtrate under reduced pressure and purify via silica gel flash chromatography.

Route 2: Acceptorless Dehydrogenative Annulation (Mn/Ni Catalysis)

Mechanistic Causality: This highly atom-economical approach constructs the quinoline core de novo from 2-aminobenzyl alcohols and nitriles[2],[3]. Earth-abundant metal catalysts (such as Mn or Ni pincer complexes) facilitate the acceptorless dehydrogenation of the alcohol to an aldehyde, releasing hydrogen gas. The aldehyde undergoes condensation with a nitrile to form an intermediate, which subsequently cyclizes. This avoids toxic pre-functionalized halides and generates H2 and H2O as the only byproducts.

Mechanism A 2-Aminobenzyl Alcohol B Mn/Ni Catalyst (- H2) A->B C 2-Aminobenzaldehyde B->C D + Nitrile Condensation C->D E Cyclization D->E F 2-Aminoquinoline E->F

Mechanistic pathway of acceptorless dehydrogenative annulation to 2-aminoquinolines.

Self-Validating Protocol (Mn-Catalyzed):

  • Preparation: To an oven-dried pressure tube, add 2-aminobenzyl alcohol (1.0 mmol), the corresponding nitrile (1.5 mmol), KOH (1.0 mmol), and the Mn-pincer catalyst (0.05 mmol, 5 mol%).

  • Solvent Addition: Add toluene (2.0 mL).

  • Reaction: Seal the tube and heat the reaction mixture at 140 °C for 36 hours.

    • Causality Check: The generation of H2 gas (observable as pressure build-up upon careful venting) and the formation of water are stoichiometric indicators of the dehydrogenation and condensation steps.

  • Work-up: Cool the vessel carefully to room temperature, vent any residual pressure, and dilute the mixture with ethyl acetate. Wash with brine, dry over anhydrous Na2SO4, and concentrate.

  • Purification: Purify by column chromatography (using 2%-10% ethyl acetate in hexane).

Route 3: Reductive Cyclization of Cyano-Nitro Intermediates (Zn/AcOH)

Mechanistic Causality: This route utilizes the classic Zn/AcOH reducing system to facilitate a one-pot reductive cyclization of isopropyl-2-cyano-3-(2-nitrophenyl)acrylates[4]. Zinc and acetic acid selectively reduce the nitro group to an aniline intermediate. The newly formed nucleophilic amine immediately undergoes an intramolecular attack on the adjacent electrophilic cyano group, driving the cyclization to form the 2-aminoquinoline core.

Self-Validating Protocol:

  • Preparation: Dissolve the model substrate, isopropyl-2-cyano-3-(2-nitrophenyl)acrylate (1.0 mmol), in a solvent mixture (e.g., CHCl3).

  • Reduction: Add Zinc powder (4.0 mmol) and Acetic Acid (AcOH) in a 1:4 substrate-to-Zn ratio.

    • Causality Check: The 1:4 ratio is critical; lower ratios leave unreacted nitro starting material, while excessive Zn (e.g., 1:5) leads to over-reduction and decreased yields.

  • Reaction: Stir the mixture at 60 °C. Monitor the reduction of the nitro group via TLC.

  • Work-up: Filter the reaction mixture to remove unreacted zinc dust. Neutralize the filtrate with saturated NaHCO3 solution, extract with dichloromethane, dry, and concentrate.

  • Purification: Recrystallize the crude product to obtain the pure 2-aminoquinoline.

Route 4: Metal-Free Direct C-H Amination via N-Oxides

Mechanistic Causality: To avoid transition metals entirely, quinoline-N-oxides are used to activate the C2 position[5]. The highly electronegative oxygen atom pulls electron density, making the C2 position highly susceptible to nucleophilic attack. Upon reaction with an amine in the presence of an activator (like triflic anhydride or Ts2O), an intermediate salt is formed, which undergoes rearomatization and loss of the activating group to yield the 2-aminoquinoline.

Self-Validating Protocol:

  • Preparation: Dissolve quinoline-N-oxide (1.0 mmol) and the desired amine (1.2 mmol) in anhydrous acetonitrile (3.0 mL) under an inert atmosphere.

  • Activation: Cool the mixture to 0 °C and add trifluoromethanesulfonic anhydride (Tf2O) or p-toluenesulfonic anhydride (Ts2O) (1.2 mmol) dropwise.

    • Causality Check: Maintaining a low temperature during addition is essential to prevent the uncontrolled, exothermic decomposition of the highly reactive activated N-oxy intermediate.

  • Reaction: Allow the reaction to warm to room temperature and stir for 6–8 hours.

  • Work-up: Quench the reaction with aqueous NaHCO3, extract with ethyl acetate, dry over MgSO4, and evaporate the solvent.

  • Purification: Purify the residue by silica gel column chromatography.

Comparative Data Analysis

The following table summarizes the quantitative metrics and operational parameters of the four synthesis routes to guide protocol selection:

Synthesis RouteCatalyst / ReagentsStarting MaterialsTypical YieldsAtom EconomyKey AdvantageKey Limitation
Cross-Coupling Pd2(dba)3, Ligand, Base2-Haloquinolines + Amines75–95%Low-ModerateBroad amine scope, highly predictableRequires pre-functionalized, toxic halides
Dehydrogenative Annulation Mn or Ni Pincer Complexes2-Aminobenzyl alcohols + Nitriles60–85%High (H2 byproduct)De novo synthesis, highly sustainableRequires high temperatures (140 °C)
Reductive Cyclization Zn powder, AcOHCyano-nitro acrylates50–70%LowMild reduction, utilizes cheap reagentsMulti-step preparation of starting acrylates
Metal-Free Amination Tf2O or Ts2OQuinoline N-oxides + Amines70–90%ModerateNo transition metals, mild conditionsRequires stoichiometric activating agents

Conclusion

The selection of a synthesis route for 2-aminoquinolines must be dictated by the specific constraints of the project. For late-stage functionalization where the quinoline core is already established, the Buchwald-Hartwig amination or Metal-Free N-oxide activation are superior due to their high yields and broad amine tolerance. Conversely, for the de novo construction of the scaffold, Acceptorless Dehydrogenative Annulation represents the most sustainable and atom-economical frontier, aligning perfectly with modern green chemistry mandates.

Sources

Comparative

A Senior Application Scientist's Guide to Evaluating Off-Target Binding for 2-Aminoquinoline-Based Compounds

Introduction: The Double-Edged Sword of the 2-Aminoquinoline Scaffold The 2-aminoquinoline scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous compounds with significant therapeuti...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Double-Edged Sword of the 2-Aminoquinoline Scaffold

The 2-aminoquinoline scaffold is a privileged structure in medicinal chemistry, forming the backbone of numerous compounds with significant therapeutic potential, particularly as kinase inhibitors in oncology.[1][2] Derivatives have shown potent activity against key cancer-related targets like EGFR, HER-2, and PI3K.[3][4] However, the very feature that makes kinases attractive targets—the conserved ATP-binding pocket—is also their Achilles' heel, often leading to a lack of selectivity.[5]

Unintended interactions, or "off-target" effects, occur when a compound binds to and modulates proteins other than its intended therapeutic target.[6] These interactions are a primary driver of toxicology and adverse drug reactions, contributing significantly to clinical trial failures.[7][8] Yet, off-target binding is not always detrimental; a carefully characterized polypharmacological profile, where a drug intentionally interacts with multiple targets, can lead to enhanced efficacy or drug repurposing opportunities.[9][10]

For researchers and drug developers working with 2-aminoquinoline-based compounds, a rigorous, multi-faceted approach to evaluating off-target binding is not just a regulatory hurdle but a strategic imperative. It is essential for building a comprehensive safety profile, understanding the complete mechanism of action, and ultimately, designing safer and more effective medicines.[11] This guide provides a comparative overview of state-of-the-art methodologies, explains the rationale behind their application, and offers detailed protocols to empower your research.

Strategic Framework: A Tiered Approach to Off-Target Profiling

A successful off-target evaluation strategy is not a single experiment but a logical, tiered cascade. This approach, beginning with broad, cost-effective methods and progressing to more complex, physiologically relevant assays, allows for the early attrition of undesirable compounds and focuses resources on the most promising candidates.[11][12]

Tiered_Off_Target_Strategy cluster_0 Early Stage (Hit-to-Lead) cluster_1 Lead Optimization cluster_2 Candidate Selection InSilico In Silico & Computational Screening (QSAR, Docking, Fingerprinting) Biochem Broad Biochemical Profiling (e.g., Kinome Panel @ 1 conc.) InSilico->Biochem Prioritize compounds & inform panel selection DoseResponse Dose-Response Biochemical (IC50 determination for hits) Biochem->DoseResponse Identify significant off-targets SafetyPanel Broad Safety Panel (GPCRs, Ion Channels, etc.) DoseResponse->SafetyPanel Build SAR & initial safety profile CETSA Cellular Target Engagement (CETSA for on- & off-targets) DoseResponse->CETSA Validate hits in a cellular context SafetyPanel->CETSA Investigate targets linked to potential ADRs Phenotypic Phenotypic & Functional Assays (Confirming cellular effect) CETSA->Phenotypic Correlate binding with cellular function

Caption: A tiered workflow for evaluating off-target binding.

Part 1: In Vitro Biochemical Profiling - Casting a Wide Net

Biochemical assays using purified proteins are the workhorse of early off-target screening. They are high-throughput, cost-effective, and provide a direct measure of a compound's inhibitory activity against a large number of potential targets.[10]

Kinome Profiling: A Mandate for Kinase Inhibitors

Given that 2-aminoquinolines frequently target kinases, comprehensive kinome profiling is an essential first step.[11] These services screen a compound against hundreds of purified kinases, providing a panoramic view of its selectivity.

Key Experimental Considerations:

  • ATP Concentration: Assays are often run at or near the Michaelis constant (Km) for ATP to maximize the detection of inhibitors. However, cellular ATP concentrations are much higher (in the millimolar range).[13] Testing at a physiological ATP concentration (e.g., 1 mM) provides a more stringent and biologically relevant assessment of potency.[13]

  • Data Visualization: Results are commonly visualized using "waterfall plots" to easily compare the inhibition of numerous kinases or "TREEspot™" diagrams to map inhibitors onto the human kinome tree.[11]

  • Selectivity Metrics: Raw inhibition data can be distilled into quantitative selectivity scores to compare compounds. Common metrics include:

    • Selectivity Score (S-score): Calculated as the number of kinases inhibited above a certain threshold (e.g., >90% inhibition) divided by the total number of kinases tested. A lower score indicates higher selectivity.[5]

    • Gini Coefficient: Measures the evenness of inhibitor binding across the kinome. A score closer to 1 indicates a highly selective compound that potently inhibits only a few targets, while a score closer to 0 signifies a promiscuous compound.[7][14]

Representative Protocol: Broad-Panel Kinase Inhibition Assay (ADP-Glo™)

This protocol describes a general method for assessing inhibitor selectivity against a panel of purified kinases using a luminescence-based assay that measures ADP production.[5]

Methodology:

  • Compound Preparation: Prepare a 10 mM stock solution of the 2-aminoquinoline test compound in 100% DMSO. Create a serial dilution series (e.g., 11 points, 3-fold dilutions) in a microplate.

  • Kinase Reaction Setup:

    • In a 384-well plate, add 2.5 µL of kinase/substrate solution in kinase buffer to each well.

    • Add 2.5 nL of the serially diluted compound from the compound plate.

    • Initiate the reaction by adding 2.5 µL of ATP solution (prepared at 2x the final desired concentration, e.g., 20 µM for a 10 µM final concentration).

  • Incubation: Mix the plate gently and incubate at room temperature for 1 hour.

  • ADP Detection:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

    • Add 10 µL of Kinase Detection Reagent to convert ADP to ATP and initiate a luciferase/luciferin reaction. Incubate for 30 minutes at room temperature.

  • Data Acquisition: Measure luminescence using a plate reader. The light signal is directly proportional to the amount of ADP produced and, therefore, to kinase activity.

  • Data Analysis:

    • Normalize the data using high (vehicle control, 0% inhibition) and low (no enzyme, 100% inhibition) controls.

    • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value for each kinase.

Part 2: Cellular Assays - Confirming Target Engagement in a Biological Context

While biochemical assays are invaluable, they do not account for cell permeability, efflux pumps, or intracellular competition with endogenous ligands like ATP. Cellular assays are therefore a critical next step to confirm that a compound engages its intended target—and any identified off-targets—in a more physiologically relevant environment.[15][16]

The Gold Standard: Cellular Thermal Shift Assay (CETSA®)

CETSA is a powerful biophysical method that directly measures target engagement in intact cells or tissue lysates.[16] The principle is based on ligand-induced thermal stabilization: when a compound binds to its target protein, the resulting complex is typically more resistant to heat-induced denaturation.[15][17] This allows for the validation of on-target binding and the identification of off-targets in an unbiased, label-free manner.[18]

CETSA_Workflow Cellular Thermal Shift Assay (CETSA) Workflow A 1. Cell Treatment Incubate intact cells with Vehicle or Compound B 2. Heat Shock Aliquot cells and heat at a range of temperatures A->B C 3. Cell Lysis Lyse cells (e.g., freeze-thaw) to release proteins B->C D 4. Separation Centrifuge to separate soluble (folded) from precipitated (unfolded) proteins C->D E 5. Quantification Analyze soluble fraction via Western Blot, MS, or ELISA D->E

Sources

Safety & Regulatory Compliance

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